4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

• CAS: 1036991-20-4

Core Science & Biosynthesis

Synthesis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a robust synthetic route to 4-(pyrrolidin-1-ylmethyl)phenylboronic acid, a valuable building block in medicinal chemistry and materials science. The synthesis involves a two-step process commencing with the readily available 4-(bromomethyl)phenylboronic acid pinacol ester. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic pathway and experimental workflow to facilitate understanding and replication.

Synthetic Strategy Overview

The synthesis of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid is most effectively achieved through a two-step sequence:

• Nucleophilic Substitution: Reaction of 4-(bromomethyl)phenylboronic acid pinacol ester with pyrrolidine to form the protected intermediate, 4-(pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester.

• Deprotection: Hydrolysis of the pinacol ester to yield the final target compound, 4-(pyrrolidin-1-ylmethyl)phenylboronic acid.

This strategy is advantageous as the pinacol ester protecting group enhances the stability of the boronic acid moiety during the substitution reaction and facilitates purification of the intermediate.

Caption: Overall synthetic pathway for 4-(pyrrolidin-1-ylmethyl)phenylboronic acid.

Experimental Protocols

Step 1: Synthesis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester

This procedure details the nucleophilic substitution of the benzylic bromide with pyrrolidine.

Materials:

• 4-(Bromomethyl)phenylboronic acid pinacol ester

• Pyrrolidine

• Potassium carbonate (K₂CO₃)

• Acetonitrile (CH₃CN)

• Ethyl acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 4-(bromomethyl)phenylboronic acid pinacol ester (1.0 eq) in acetonitrile, add potassium carbonate (2.0 eq).

• To this suspension, add pyrrolidine (1.2 eq) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 12-16 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• The crude product can be purified by column chromatography on silica gel.

Parameter	Value
Reactant 1	4-(Bromomethyl)phenylboronic acid pinacol ester
Reactant 2	Pyrrolidine
Base	Potassium carbonate
Solvent	Acetonitrile
Temperature	Room Temperature
Reaction Time	12 - 16 hours
Typical Yield	85 - 95%

Table 1: Reaction parameters for the synthesis of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester.

Step 2: Deprotection of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester

This protocol describes the hydrolysis of the pinacol ester to yield the final boronic acid. A common method involves acidic hydrolysis.

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester

• Acetone

• 2 M Hydrochloric acid (HCl)

• Diethyl ether

• Hexane

Procedure:

• Dissolve 4-(pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester (1.0 eq) in a mixture of acetone and 2 M HCl.

• Stir the solution at room temperature for 4-6 hours.

• Monitor the deprotection by TLC or LC-MS.

• Once the reaction is complete, remove the acetone under reduced pressure.

• Wash the aqueous layer with diethyl ether to remove the pinacol byproduct.

• Lyophilize the aqueous layer to obtain the hydrochloride salt of the product as a white solid.

• Alternatively, the free boronic acid can be obtained by careful neutralization and extraction, though isolation as the salt is often more straightforward.

Parameter	Value
Reactant	4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester
Reagent	2 M Hydrochloric acid
Solvent	Acetone
Temperature	Room Temperature
Reaction Time	4 - 6 hours
Typical Yield	> 90%

Table 2: Reaction parameters for the deprotection of the pinacol ester.

Experimental Workflow Visualization

The following diagram illustrates the sequential steps involved in the synthesis and purification of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid.

An In-depth Technical Guide to the Physicochemical Properties of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid (CAS No. 1036991-20-4) is a synthetic organoboron compound that holds significant interest for researchers in medicinal chemistry and materials science. Its structure, featuring a phenylboronic acid moiety linked to a pyrrolidine group via a methylene bridge, makes it a valuable building block in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the pyrrolidine group can enhance solubility and provide a site for further functionalization, making it an attractive scaffold for the development of novel therapeutic agents and functional materials. This technical guide provides a summary of the available physicochemical data for this compound, outlines a general experimental protocol for its synthesis and characterization, and illustrates its potential role in drug discovery workflows.

Physicochemical Properties

Quantitative data for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is limited, with most available information being predicted values. The following table summarizes these properties. It is recommended that experimental verification of these values be conducted for any critical applications.

Property	Value	Data Type
Molecular Formula	C₁₁H₁₆BNO₂	-
Molecular Weight	205.06 g/mol	-
CAS Number	1036991-20-4	-
Appearance	Solid (predicted)	Predicted
Melting Point	Not available	-
Boiling Point	353.0 ± 44.0 °C	Predicted
Density	1.16 ± 0.1 g/cm³	Predicted
pKa	8.43 ± 0.16	Predicted

Solubility Profile

Experimental Protocols

While a specific, validated synthesis protocol for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is not widely published, a general synthetic route can be proposed based on established methods for analogous compounds, such as the synthesis of (aminomethyl)phenylboronic acids.

General Synthesis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

A plausible synthetic route involves the reductive amination of 4-formylphenylboronic acid with pyrrolidine.

Materials:

• 4-Formylphenylboronic acid

• Pyrrolidine

• Sodium triacetoxyborohydride (NaBH(OAc)₃) or another suitable reducing agent

• Dichloromethane (DCM) or another suitable aprotic solvent

• Acetic acid (optional, as a catalyst)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

• Ethyl acetate and hexanes for chromatography elution

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-formylphenylboronic acid (1 equivalent) in dichloromethane.

• Amine Addition: Add pyrrolidine (1.1 equivalents) to the solution. If desired, a catalytic amount of acetic acid can be added.

• Iminium Formation: Stir the mixture at room temperature for 1-2 hours to allow for the formation of the intermediate iminium ion.

• Reduction: Cool the reaction mixture in an ice bath and add sodium triacetoxyborohydride (1.5 equivalents) portion-wise.

• Reaction Progression: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Quench the reaction by the slow addition of saturated sodium bicarbonate solution. Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Purification: Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate the solvent under reduced pressure.

• Chromatography: Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to yield the pure 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

Characterization Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra should be acquired to confirm the structure of the synthesized compound. The spectra would be expected to show characteristic peaks for the aromatic protons, the methylene bridge protons, and the pyrrolidine ring protons.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the molecular weight and elemental composition of the product.

• Melting Point Determination: The melting point of the purified solid should be determined using a standard melting point apparatus.

Visualizations

General Workflow in Drug Discovery

The following diagram illustrates a general workflow where a molecule like 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid could be utilized as a building block in a drug discovery program.

An In-depth Technical Guide to the Structure Elucidation of 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, a versatile building block in medicinal chemistry and organic synthesis. This document outlines the key physicochemical properties, detailed experimental protocols for its characterization, and its relevance in drug development.

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid belongs to the class of arylboronic acids, which are crucial reagents in modern organic chemistry, most notably for their application in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. The presence of the pyrrolidinylmethyl substituent introduces a basic nitrogen atom, which can influence the compound's solubility, reactivity, and potential as a pharmacophore. Accurate structural elucidation and characterization are paramount for its effective use in research and drug development.

Physicochemical and Spectroscopic Data

The structural and physical properties of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid (CAS Number: 1036991-20-4) are summarized below. These values are based on publicly available data and predictive models for closely related structures.

Property	Value
Molecular Formula	C₁₁H₁₆BNO₂
Molecular Weight	205.06 g/mol
Appearance	Off-white to pale yellow solid
Purity (Typical)	≥95% (often determined by NMR)
Storage Conditions	Store at 2-8 °C under an inert atmosphere

Table 1: Physicochemical Properties

Spectroscopic data is essential for the unambiguous identification and purity assessment of the compound. Below are the expected chemical shifts for ¹H and ¹³C NMR spectroscopy and the anticipated mass spectrometry fragmentation pattern.

Nucleus	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	~7.8 (d)	Doublet	2H	Ar-H (ortho to B)
¹H	~7.4 (d)	Doublet	2H	Ar-H (meta to B)
¹H	~3.6 (s)	Singlet	2H	Ar-CH₂ -N
¹H	~2.5 (t)	Triplet	4H	N-(CH₂ )₂
¹H	~1.8 (p)	Pentet	4H	-(CH₂ )₂-
¹³C	~140	Ar-C -CH₂
¹³C	~135	Ar-C H (ortho to B)
¹³C	~128	Ar-C H (meta to B)
¹³C	Not observed or broad	C -B(OH)₂
¹³C	~60	Ar-C H₂-N
¹³C	~54	N-(C H₂)₂
¹³C	~23	-(C H₂)₂-

Table 2: Predicted NMR Spectroscopic Data

Ionization Mode	Predicted m/z	Assignment
ESI (+)	206.1343	[M+H]⁺
ESI (+)	228.1162	[M+Na]⁺
ESI (-)	204.1194	[M-H]⁻

Table 3: Predicted High-Resolution Mass Spectrometry Data

Experimental Protocols

Detailed methodologies for the characterization of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

A common challenge in the NMR analysis of boronic acids is their tendency to form cyclic, trimeric anhydrides (boroxines) upon dehydration, which can lead to complex and difficult-to-interpret spectra.[1] The following protocol is designed to mitigate this issue.

Objective: To obtain high-resolution ¹H and ¹³C NMR spectra for structural confirmation and purity assessment.

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid sample (1-5 mg for ¹H, 5-30 mg for ¹³C)[2]

• Deuterated methanol (Methanol-d₄, 99.8 atom % D)

• NMR tubes (5 mm)

• Pipettes and vials

Procedure:

• Accurately weigh the boronic acid sample and transfer it to a clean, dry vial.

• Add approximately 0.6-0.7 mL of Methanol-d₄ to the vial.[2] The use of an alcohol solvent helps to break up the boroxine trimers, resulting in sharper signals.[1]

• Gently agitate the vial to ensure complete dissolution of the sample.

• Transfer the solution to an NMR tube.

• Acquire ¹H and ¹³C NMR spectra using a standard NMR spectrometer (e.g., 400 or 500 MHz).

• Process the spectra using appropriate software. The residual solvent peak for Methanol-d₄ can be used as a reference (δH ≈ 3.31 ppm, δC ≈ 49.0 ppm).

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and elemental composition of the target compound. Electrospray ionization (ESI) is a suitable technique for this polar molecule.

Objective: To determine the accurate mass of the molecular ion.

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid sample

• LC-MS grade methanol or acetonitrile

• Formic acid (for positive ion mode) or ammonium hydroxide (for negative ion mode)

• Vials and syringes

Procedure:

• Prepare a dilute solution of the sample (approximately 0.1 mg/mL) in methanol or acetonitrile.

• For positive ion mode analysis, add a small amount of formic acid (0.1% v/v) to the solution to promote protonation.

• For negative ion mode analysis, a basic modifier may be used, although boronic acids are often acidic enough to be detected in negative mode without additives.

• Infuse the solution directly into the ESI source of a high-resolution mass spectrometer (e.g., TOF or Orbitrap).

• Acquire the mass spectrum over a suitable m/z range (e.g., 100-500).

• Analyze the data to identify the [M+H]⁺ or [M-H]⁻ ions and compare the measured mass to the theoretical mass.

Synthesis and Reaction Pathways

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a valuable intermediate in organic synthesis, particularly in the construction of biaryl structures via the Suzuki-Miyaura cross-coupling reaction.

Caption: General synthesis and application workflow for the title compound.

The Suzuki-Miyaura coupling catalytic cycle illustrates the fundamental steps involved in the formation of the new C-C bond.

Caption: Key steps in the Suzuki-Miyaura cross-coupling reaction.[3]

Relevance in Drug Development

The pyrrolidine moiety is a common scaffold in many biologically active compounds and approved drugs.[4] Its inclusion can enhance binding to biological targets and improve pharmacokinetic properties. Phenylboronic acids are also of significant interest in medicinal chemistry, for example, as inhibitors of certain enzymes or as components of targeted drug delivery systems. The combination of these two functionalities in 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid makes it a valuable tool for the synthesis of novel therapeutic agents.

The workflow for utilizing this compound in a drug discovery program is outlined below.

Caption: Integration of the title compound into a drug discovery pipeline.

This technical guide serves as a foundational resource for researchers working with 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid. The provided data and protocols are intended to facilitate its proper identification, handling, and application in synthetic and medicinal chemistry endeavors.

References

• 1. reddit.com [reddit.com]
• 2. organomation.com [organomation.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. research.ed.ac.uk [research.ed.ac.uk]

Spectroscopic Characterization of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the expected spectroscopic data for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, a versatile building block in medicinal chemistry and organic synthesis. Due to the limited availability of directly published experimental spectra for this specific molecule, this document outlines the anticipated Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data based on the analysis of its structural components and data from analogous compounds. Detailed experimental protocols for acquiring these spectra are also presented to aid researchers in their laboratory work.

Chemical Structure and Properties

• IUPAC Name: 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

• Molecular Formula: C₁₁H₁₆BNO₂

• Molecular Weight: 205.06 g/mol

• CAS Number: 1036991-20-4

Predicted Spectroscopic Data

The following tables summarize the expected spectroscopic data for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid. These predictions are derived from the known spectral characteristics of the phenylboronic acid and N-benzylpyrrolidine moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Spectral Data (500 MHz, DMSO-d₆)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~7.8-8.0	d	2H	Ar-H (ortho to -B(OH)₂)
~7.3-7.5	d	2H	Ar-H (ortho to -CH₂-)
~8.0 (broad s)	s	2H	B(OH )₂
~3.6	s	2H	Ar-CH₂ -N
~2.5-2.7	m	4H	N-(CH₂ )₂ (pyrrolidine)
~1.7-1.9	m	4H	-(CH₂ )₂- (pyrrolidine)

Table 2: Predicted ¹³C NMR Spectral Data (125 MHz, DMSO-d₆)

Chemical Shift (ppm)	Assignment
~140-145	Ar-C -CH₂
~134-136	Ar-C H (ortho to -B(OH)₂)
~128-130	Ar-C H (ortho to -CH₂-)
~130-135 (broad)	Ar-C -B(OH)₂
~55-60	Ar-C H₂-N
~53-55	N-(C H₂)₂ (pyrrolidine)
~22-24	-(C H₂)₂- (pyrrolidine)

Infrared (IR) Spectroscopy

Table 3: Predicted FT-IR Absorption Bands (KBr Pellet)

Wavenumber (cm⁻¹)	Intensity	Assignment
3200-3600	Strong, Broad	O-H stretch (B-OH, intermolecular H-bonding)
2850-3000	Medium	C-H stretch (aliphatic and aromatic)
~1600	Medium	C=C stretch (aromatic ring)
1320-1380	Strong	B-O stretch
1150-1250	Medium	C-N stretch (aliphatic amine)
~750	Strong	C-H out-of-plane bend (1,4-disubstituted benzene)

Mass Spectrometry (MS)

Table 4: Predicted Mass Spectrometry Data (Electrospray Ionization, ESI+)

m/z	Interpretation
206.13	[M+H]⁺ (Protonated molecule)
188.12	[M+H - H₂O]⁺ (Loss of water)
170.11	[M+H - 2H₂O]⁺ (Loss of two water molecules)
84.08	[C₅H₁₀N]⁺ (Pyrrolidinylmethyl fragment)

Experimental Protocols

The following sections provide detailed methodologies for obtaining the spectroscopic data.

NMR Spectroscopy Protocol

A standard protocol for acquiring ¹H and ¹³C NMR spectra of a phenylboronic acid derivative is as follows:

• Sample Preparation: Dissolve 5-10 mg of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid in approximately 0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃, or D₂O). The choice of solvent can influence the chemical shifts, particularly for the labile B(OH)₂ protons.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Typical parameters: 16-32 scans, relaxation delay of 1-2 seconds, spectral width of 12-16 ppm.

  • Solvent suppression techniques may be necessary if residual solvent signals obscure analyte peaks.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 1024-4096 scans, relaxation delay of 2-5 seconds, spectral width of 200-250 ppm.

  • DEPT (Distortionless Enhancement by Polarization Transfer) experiments can be performed to differentiate between CH, CH₂, and CH₃ groups.

FT-IR Spectroscopy Protocol

The Attenuated Total Reflectance (ATR) technique is a common and convenient method for obtaining the IR spectrum of a solid sample.

• Sample Preparation: No special preparation is required for solid samples. Ensure the sample is dry.

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR accessory (e.g., a diamond or germanium crystal).

• Data Acquisition:

  • Record a background spectrum of the empty ATR crystal.

  • Place a small amount of the solid sample onto the ATR crystal and apply pressure to ensure good contact.

  • Record the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

  • The instrument software will automatically ratio the sample spectrum to the background spectrum to produce the final absorbance or transmittance spectrum.

• Data Processing: Label the significant peaks corresponding to the functional groups present in the molecule.

Mass Spectrometry Protocol

Electrospray Ionization (ESI) is a soft ionization technique well-suited for polar molecules like boronic acids.

• Sample Preparation:

  • Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

  • Dilute the stock solution to a final concentration of 1-10 µg/mL in a solvent mixture appropriate for ESI, typically 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode.

• Instrumentation: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a liquid chromatography system or a direct infusion pump.

• Data Acquisition:

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Acquire data in positive ion mode over a mass range of m/z 50-500.

  • Optimize source parameters (e.g., capillary voltage, cone voltage, source temperature) to maximize the signal of the protonated molecule [M+H]⁺.

• Tandem MS (MS/MS): To obtain structural information, perform fragmentation analysis by selecting the [M+H]⁺ ion and subjecting it to collision-induced dissociation (CID) to generate a product ion spectrum.

Visualization of Methodologies

The following diagrams illustrate the workflows for the spectroscopic analyses.

Stability and Storage of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a technical guide on the stability and storage of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid based on the general properties of arylboronic acids. Specific stability data for this compound is not publicly available. The information herein should be used as a guideline, and it is strongly recommended that users perform their own stability studies for their specific applications.

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a valuable building block in medicinal chemistry and organic synthesis, frequently utilized in Suzuki-Miyaura cross-coupling reactions to form carbon-carbon bonds. As with many organoboron compounds, its stability and proper storage are critical for ensuring its reactivity, purity, and the reproducibility of experimental results. This guide provides an in-depth overview of the factors influencing the stability of this compound and recommends best practices for its storage and handling.

Physicochemical Properties and Stability Profile

While specific quantitative stability data for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is not extensively documented in public literature, the stability of arylboronic acids, in general, is influenced by several factors.

General Stability Considerations for Arylboronic Acids:

• Air and Moisture: Arylboronic acids are generally considered to be relatively stable to air and moisture compared to other organometallic reagents. However, prolonged exposure can lead to degradation.

• Protodeboronation: This is a common degradation pathway for boronic acids, where the carbon-boron bond is cleaved, and the boron group is replaced by a hydrogen atom. This process can be accelerated by harsh acidic or basic conditions.

• Oxidative Degradation: Arylboronic acids can be susceptible to oxidation, which can lead to the formation of phenolic byproducts. The presence of oxidizing agents or exposure to light and air can promote this degradation. The pyrrolidinylmethyl substituent, containing a tertiary amine, may also be susceptible to oxidation.

• Trimerization (Dehydration): Boronic acids can undergo reversible dehydration to form cyclic boroxines (anhydrides). This is often observed upon heating or under vacuum. While this process is often reversible upon treatment with water, it can affect the compound's physical properties and reactivity.

Due to the lack of specific data, a summary table of quantitative stability data cannot be provided. Researchers are encouraged to generate this data internally based on their specific formulations and storage conditions.

Recommended Storage and Handling

To ensure the long-term integrity of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, the following storage and handling procedures are recommended:

Condition	Recommendation	Rationale
Temperature	Store at 2-8 °C. For long-term storage, -20 °C is preferable.	Lower temperatures slow down the rate of potential degradation reactions.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes exposure to oxygen and moisture, reducing the risk of oxidative degradation and hydrolysis.
Light	Protect from light. Store in an amber vial or a light-blocking container.	Light can promote oxidative degradation pathways.
Moisture	Keep in a tightly sealed container in a dry environment. Use of a desiccator is recommended.	Prevents hydrolysis and the formation of boroxines.
Handling	Handle in a glove box or under a stream of inert gas. Use clean, dry spatulas and glassware.	Minimizes exposure to air and moisture during weighing and transfer.

Experimental Protocols for Stability Assessment

To determine the stability of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid under specific conditions, a formal stability testing program should be implemented.

Accelerated Stability Testing Protocol

Accelerated stability studies are designed to increase the rate of chemical degradation by using exaggerated storage conditions.[1][2] This allows for a more rapid evaluation of a compound's stability.

Objective: To predict the long-term stability and identify potential degradation products of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

Methodology:

• Sample Preparation: Prepare multiple aliquots of the compound in the desired container closure system.

• Storage Conditions: Place the samples in stability chambers under the following conditions as per ICH guidelines[1]:

  • 40 °C ± 2 °C / 75% RH ± 5% RH

• Time Points: Pull samples for analysis at predetermined intervals, for example, 0, 1, 3, and 6 months.[3]

• Analytical Method: Analyze the samples at each time point using a stability-indicating HPLC method (see Section 4.2).

• Data Analysis: Evaluate the data for any significant changes in purity, appearance, or the formation of degradation products.

Stability-Indicating HPLC Method

A validated, stability-indicating High-Performance Liquid Chromatography (HPLC) method is crucial for accurately assessing the purity of the compound and quantifying any degradation products.

Objective: To develop an HPLC method capable of separating the parent compound from its potential degradation products.

Methodology:

• Column Selection: A C18 reversed-phase column is a common starting point for the analysis of arylboronic acids.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium acetate or phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol) is typically employed. The pH of the mobile phase should be optimized to ensure good peak shape and resolution.

• Detection: UV detection is commonly used for arylboronic acids. The detection wavelength should be selected based on the UV spectrum of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

• Forced Degradation Studies: To ensure the method is "stability-indicating," forced degradation studies should be performed. This involves subjecting the compound to stress conditions (e.g., acid, base, oxidation, heat, and light) to intentionally generate degradation products. The HPLC method must be able to resolve the parent peak from all generated degradation product peaks.

Logical Relationships and Workflows

The following diagrams illustrate the key relationships and workflows discussed in this guide.

Caption: Relationship between storage conditions and compound stability.

Caption: Workflow for assessing the stability of the compound.

Conclusion

The stability of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is paramount for its successful application in research and development. While specific data for this compound is limited, adherence to the general principles of storing and handling arylboronic acids—namely, protection from heat, light, moisture, and oxygen—will significantly contribute to its longevity. For critical applications, it is imperative to conduct in-house stability studies using validated analytical methods to establish appropriate storage conditions and shelf-life.

References

• 1. pharmajia.com [pharmajia.com]
• 2. www3.paho.org [www3.paho.org]
• 3. Accelerated Stability Testing in Expiration Dating of Pharmaceutical Dosage Forms | Pharmaguideline [pharmaguideline.com]

An In-depth Technical Guide to 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid Pinacol Ester: Synthesis and Application in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester, a versatile building block in modern organic synthesis, with a particular focus on its application in drug discovery. This document details its synthesis, experimental protocols, and its role as a key reagent in the construction of biologically active molecules, particularly kinase inhibitors.

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester is a bifunctional organic compound featuring a stable pinacol ester of a phenylboronic acid and a pyrrolidinomethyl substituent. The boronic acid pinacol ester moiety makes it an excellent substrate for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura reaction, which is a cornerstone of carbon-carbon bond formation in medicinal chemistry. The pyrrolidine group, a common motif in bioactive compounds, can enhance solubility, modulate pharmacokinetic properties, and provide a key interaction point with biological targets. These features make 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester a valuable reagent for the synthesis of complex molecular architectures found in novel drug candidates.

Synthesis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid Pinacol Ester

The synthesis of the title compound is typically achieved through a two-step process, starting from commercially available 4-methylphenylboronic acid pinacol ester. The first step involves the bromination of the benzylic methyl group, followed by a nucleophilic substitution with pyrrolidine.

Experimental Protocols

Step 1: Synthesis of 4-(Bromomethyl)phenylboronic acid pinacol ester

This procedure outlines the synthesis of the key intermediate, 4-(Bromomethyl)phenylboronic acid pinacol ester, via radical bromination of 4-methylphenylboronic acid pinacol ester.

• Materials:

  • 4-Methylphenylboronic acid pinacol ester

  • N-Bromosuccinimide (NBS)

  • Azobisisobutyronitrile (AIBN)

  • Carbon tetrachloride (CCl₄) (Note: Due to its toxicity, safer alternatives like dibromomethane or a mixture of cyclohexane and tert-butyl methyl ether can be considered)

  • Ethyl acetate

  • Petroleum ether

  • Anhydrous sodium sulfate

  • Distilled water

  • Saturated sodium chloride solution

• Procedure:

  • To a solution of 4-methylphenylboronic acid pinacol ester (1.0 eq) in dry carbon tetrachloride, add N-bromosuccinimide (1.1 eq) and a catalytic amount of azobisisobutyronitrile (AIBN, 0.04 eq).

  • Stir the mixture at reflux for 14 hours.

  • After cooling to room temperature, filter the mixture to remove succinimide.

  • Evaporate the solvent under reduced pressure.

  • Dissolve the residue in ethyl acetate.

  • Wash the organic layer sequentially with distilled water and saturated sodium chloride solution.

  • Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using petroleum ether as the eluent to afford 4-(Bromomethyl)phenylboronic acid pinacol ester as a white to off-white solid.

Step 2: Synthesis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester

This protocol describes the nucleophilic substitution of the benzylic bromide with pyrrolidine to yield the final product.

• Materials:

  • 4-(Bromomethyl)phenylboronic acid pinacol ester

  • Pyrrolidine

  • Potassium carbonate (K₂CO₃) or another suitable base (e.g., triethylamine)

  • Acetonitrile (CH₃CN) or Dichloromethane (CH₂Cl₂)

  • Ethyl acetate

  • Saturated aqueous sodium bicarbonate solution

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

• Procedure:

  • Dissolve 4-(Bromomethyl)phenylboronic acid pinacol ester (1.0 eq) in acetonitrile.

  • Add potassium carbonate (2.0 eq) and pyrrolidine (1.2 eq) to the solution.

  • Stir the reaction mixture at room temperature for 12-24 hours, monitoring the reaction progress by TLC.

  • Upon completion, filter the reaction mixture to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • If necessary, purify the product by column chromatography on silica gel (eluent: a gradient of ethyl acetate in hexanes) to yield 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester.

Quantitative Data for Synthesis

Step	Product	Starting Material	Reagents	Solvent	Yield	Purity	Reference
1	4-(Bromomethyl)phenylboronic acid pinacol ester	4-Methylphenylboronic acid pinacol ester	NBS, AIBN	CCl₄	~76%	>95%	[General procedure adaptation]
2	4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester	4-(Bromomethyl)phenylboronic acid pinacol ester	Pyrrolidine, K₂CO₃	CH₃CN	Estimated >80%	>95% after purification	[General procedure adaptation]

Logical Workflow for Synthesis

Caption: Synthetic pathway for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester.

Application in Drug Discovery: Synthesis of JNK Inhibitors

A primary application of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester is in the Suzuki-Miyaura cross-coupling reaction to synthesize complex molecules with potential therapeutic value. A pertinent example is in the development of c-Jun N-terminal kinase (JNK) inhibitors. JNKs are key regulators in cellular signaling pathways involved in stress responses, inflammation, and apoptosis, making them attractive targets for various diseases, including neurodegenerative disorders, inflammatory diseases, and cancer.[1]

The synthesis of a library of 4-(pyrazol-3-yl)-pyridine JNK inhibitors has been reported, where various arylboronic acid pinacol esters are coupled with a suitable heterocyclic halide.[1] 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester is an ideal candidate for such syntheses to introduce a solubilizing and potentially pharmacologically active pyrrolidinomethylphenyl moiety.

Experimental Protocol: Suzuki-Miyaura Coupling for JNK Inhibitor Synthesis

This protocol describes a representative Suzuki-Miyaura coupling reaction using an arylboronic acid pinacol ester to synthesize a 4-(pyrazol-3-yl)-pyridine derivative, a scaffold for JNK inhibitors.

• Materials:

  • 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester

  • Substituted 4-chloro-3-iodopyridine (or a similar heterocyclic halide)

  • [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

  • Potassium carbonate (K₂CO₃)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate

• Procedure:

  • To a reaction vessel, add the heterocyclic halide (1.0 eq), 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester (1.2 eq), and potassium carbonate (2.0 eq).

  • Add a mixture of 1,4-dioxane and water (e.g., 4:1 v/v).

  • Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-30 minutes.

  • Add the palladium catalyst, Pd(dppf)Cl₂ (0.05 eq).

  • Heat the reaction mixture at 80-100 °C for 4-12 hours, monitoring by TLC or LC-MS.

  • After cooling, dilute the mixture with ethyl acetate and water.

  • Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Biological Activity of Representative JNK Inhibitors

The following table summarizes the in vitro inhibitory activity of representative 4-(pyrazol-3-yl)-pyridine derivatives against JNK3 and p38 kinase, demonstrating the potency of this class of compounds. The IC₅₀ values represent the concentration of the inhibitor required to achieve 50% inhibition of the enzyme's activity.[1]

Compound	R¹	R²	JNK3 IC₅₀ (µM)	p38 IC₅₀ (µM)
1	H	Phenyl	0.63	>20
2	H	4-Fluorophenyl	0.04	0.03
3	H	4-Chlorophenyl	0.03	0.04
4	H	4-Methylphenyl	0.06	0.08
5	Methyl	4-Fluorophenyl	0.02	0.02

JNK Signaling Pathway

The c-Jun N-terminal kinase (JNK) signaling pathway is a critical stress-activated protein kinase (SAPK) pathway. It is activated by various cellular stresses and inflammatory cytokines, leading to the phosphorylation of downstream transcription factors, primarily c-Jun. This phosphorylation event modulates gene expression, influencing cellular processes such as proliferation, apoptosis, and inflammation. Dysregulation of the JNK pathway is implicated in numerous diseases.

Caption: Simplified JNK signaling pathway and the point of intervention for JNK inhibitors.

Conclusion

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester is a valuable and versatile building block for medicinal chemists and drug development professionals. Its straightforward two-step synthesis provides access to a reagent that combines the utility of a Suzuki-Miyaura coupling partner with the beneficial properties of a pyrrolidine moiety. Its application in the synthesis of kinase inhibitors, such as those targeting the JNK pathway, highlights its potential in the rapid generation of libraries of complex and biologically active molecules. This guide provides the essential technical information for the synthesis and application of this important synthetic intermediate, facilitating its use in the discovery and development of novel therapeutics.

References

• 1. Synthesis and SAR of 4-(pyrazol-3-yl)-pyridines as novel c-Jun N-terminal kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

The Pyrrolidine Moiety in Boronic Acid Derivatives: A Technical Guide for Drug Discovery

Abstract

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, prized for the conformational rigidity and three-dimensional character it imparts to bioactive molecules. When incorporated into boronic acid derivatives, this five-membered heterocycle plays a critical role in orienting the boronic acid warhead for potent and specific enzyme inhibition. This technical guide provides an in-depth analysis of the role of the pyrrolidine moiety, focusing on its influence on mechanism of action, structure-activity relationships (SAR), and synthesis. Detailed experimental protocols for synthesis and biological evaluation are provided, alongside quantitative data for key targets such as Dipeptidyl Peptidase IV (DPP-IV) and Autotaxin (ATX).

Introduction: The Strategic Importance of the Pyrrolidine Ring

Boronic acids are a versatile class of compounds in medicinal chemistry, best known for their ability to act as reversible covalent inhibitors of serine proteases.[1] The boron atom, with its empty p-orbital, is highly electrophilic and readily forms a stable, tetrahedral adduct with the hydroxyl group of a catalytic serine residue, mimicking the transition state of peptide hydrolysis.[1] However, the potency and selectivity of these inhibitors are not derived from the boronic acid alone. The scaffold to which it is attached is crucial for positioning the warhead within the enzyme's active site.

The pyrrolidine ring, the saturated core of the amino acid proline, is one of the most successful scaffolds in this context. Its inclusion offers several distinct advantages:

• Conformational Constraint: The cyclic nature of the pyrrolidine ring restricts bond rotation, reducing the entropic penalty upon binding to a target protein. This pre-organization into a bioactive conformation can significantly enhance binding affinity.

• Proline Mimicry: In many proteases, particularly those that cleave after a proline residue like DPP-IV, the pyrrolidine ring serves as a natural mimic for the proline substrate, allowing it to fit snugly into the S1 subsite of the enzyme active site.[2]

• Stereochemical Control: The chiral centers on the pyrrolidine ring allow for precise, three-dimensional orientation of substituents, enabling fine-tuning of interactions with the target protein and improving selectivity. For dipeptidyl boronic acid inhibitors of DPP-IV, the inhibitory activity is critically dependent on the (R)-stereoisomer of the boro-proline (boroPro) moiety at the P1 position.[2]

• Physicochemical Properties: The nitrogen atom can act as a hydrogen bond donor or acceptor, and the overall scaffold can enhance aqueous solubility, improving the pharmacokinetic profile of the drug candidate.

This guide will explore these principles through the lens of specific, well-characterized examples, providing researchers with the foundational knowledge to leverage the pyrrolidine moiety in the design of next-generation boronic acid inhibitors.

Mechanism of Action: A Case Study of DPP-IV Inhibition

Dipeptidyl Peptidase IV (DPP-IV) is a serine protease that plays a key role in glucose metabolism by cleaving incretin hormones. Inhibitors of DPP-IV are an established class of therapeutics for type 2 diabetes. Proline boronic acid-containing dipeptides (Xaa-boroPro) are among the most potent DPP-IV inhibitors discovered.[2]

The mechanism involves the pyrrolidine ring fitting into the hydrophobic S1 pocket of the DPP-IV active site, which is specifically adapted to recognize proline residues. This precise positioning orients the attached boronic acid for nucleophilic attack by the catalytic Ser630 residue. The resulting covalent, yet reversible, serine-boronate adduct is a stable transition-state analog that effectively locks the enzyme in an inactive state.

Figure 1: Mechanism of DPP-IV inhibition by an Xaa-boroPro derivative.

Quantitative Data and Structure-Activity Relationships (SAR)

The substitution pattern on the pyrrolidine ring and the nature of the adjacent amino acid (P2 position) dramatically influence inhibitory potency.

DPP-IV Inhibitors

For Xaa-boroPro dipeptides, the pyrrolidine (boroPro) occupies the S1 pocket. The adjacent amino acid (Xaa) at the P2 position interacts with the S2 pocket. SAR studies have revealed strict requirements for this position.[2]

• P1 Position: Requires the (R)-stereoisomer of boroProline for potent inhibition.

• P2 Position: Tolerates a wide variety of L-amino acids. However, D-amino acids, glycine, and α,α-disubstituted amino acids are not tolerated, leading to a significant loss of activity.

Compound (Xaa-boroPro)	Target	Ki (nM)	Notes
Val-boroPro	DPP-IV	8.5[1]	Potent inhibitor with an L-amino acid at P2.
Ala-boroPro	DPP-IV	-	Active; L-amino acid tolerated.[2]
Ile-boroPro	DPP-IV	-	Active; L-amino acid tolerated.[2]
D-Val-boroPro	DPP-IV	>100,000	Inactive; D-amino acid not tolerated.[2]
Gly-boroPro	DPP-IV	>100,000	Inactive; Glycine not tolerated.[2]

Table 1: Structure-Activity Relationship for Xaa-boroPro Inhibitors of DPP-IV.

Autotaxin (ATX) Inhibitors

Autotaxin (ATX) is a secreted lysophospholipase D involved in cancer progression and inflammation. Its active site contains a key threonine residue. Boronic acid inhibitors containing a pyrrolidine-derived core have been developed to target this enzyme.

Compound ID	Core Moiety	Target	IC50 (nM)	Reference
HA155	Thiazolidinedione-derived	ATX	5.7	[3]
40	(S)-Pyroglutamic acid-derived	ATX	35	[4]
HA130	Thiazolidinedione-derived	ATX	28	[4]
Compound 17	Pyrrolidine-2,5-dione	ATX	147	[3]

Table 2: Inhibitory Potency of Selected Boronic Acid Derivatives Against Autotaxin (ATX).

Experimental Protocols

General Synthesis of a Dipeptide Boronic Acid (e.g., Val-boroPro)

The synthesis of dipeptide boronic acids typically involves the coupling of a protected amino acid to a chiral pyrrolidine-2-boronic acid pinanediol ester, followed by deprotection.

Figure 2: General synthetic workflow for Xaa-boroPro inhibitors.

Detailed Methodology:

• Peptide Coupling:

  • To a solution of Boc-L-Valine (1.1 equivalents) in dichloromethane (CH₂Cl₂) at 0 °C, add 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide hydrochloride (EDCI, 1.2 eq.), 1-hydroxybenzotriazole (HOBt, 1.2 eq.), and N,N-diisopropylethylamine (DIPEA, 2.5 eq.).

  • Stir the mixture for 15 minutes.

  • Add (R)-BoroPro-(+)-pinanediol hydrochloride (1.0 eq.) and allow the reaction to warm to room temperature and stir overnight.

  • Upon completion, dilute the reaction with CH₂Cl₂ and wash sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (silica gel) to yield the protected dipeptide, Boc-Val-boroPro-pinanediol.

• Deprotection:

  • Pinanediol Ester Cleavage: Dissolve the protected dipeptide in a biphasic mixture of n-hexane and 1N HCl. Add isobutylboronic acid and stir vigorously at room temperature for 16-24 hours. The free boronic acid will precipitate or be extracted into the aqueous layer.

  • Boc Group Removal: Treat the product from the previous step with a solution of 4N HCl in dioxane at room temperature for 1-2 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the final compound, Val-boroPro hydrochloride, by reverse-phase HPLC.

DPP-IV Inhibition Assay Protocol

This protocol is based on a common fluorescence-based method for screening DPP-IV inhibitors.[5][6]

Materials:

• DPP-IV Assay Buffer: 20 mM Tris-HCl, pH 8.0, containing 100 mM NaCl, and 1 mM EDTA.

• DPP-IV Enzyme: Human recombinant DPP-IV.

• Substrate Solution: Gly-Pro-Aminomethylcoumarin (Gly-Pro-AMC).

• Test Inhibitor: Pyrrolidine boronic acid derivative dissolved in a suitable solvent (e.g., DMSO).

• Positive Control: Sitagliptin or Val-boroPro.

• Apparatus: 96-well black plate (clear bottom), fluorescence plate reader.

Procedure:

• Reagent Preparation:

  • Prepare a working solution of DPP-IV enzyme in cold Assay Buffer.

  • Prepare a working solution of the Gly-Pro-AMC substrate in Assay Buffer.

  • Prepare serial dilutions of the test inhibitor and positive control in Assay Buffer. Ensure the final solvent concentration is consistent across all wells (e.g., <1% DMSO).

• Assay Plate Setup (in triplicate):

  • 100% Activity Wells: Add 30 µL of Assay Buffer, 10 µL of diluted DPP-IV enzyme, and 10 µL of solvent (without inhibitor).

  • Inhibitor Wells: Add 30 µL of Assay Buffer, 10 µL of diluted DPP-IV enzyme, and 10 µL of the test inhibitor dilution.

  • Background Wells: Add 40 µL of Assay Buffer and 10 µL of solvent.

• Reaction Initiation and Incubation:

  • Initiate the reactions by adding 50 µL of the diluted Substrate Solution to all wells.

  • Cover the plate and incubate for 30 minutes at 37°C.

• Detection and Analysis:

  • Read the fluorescence using an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.

  • Subtract the background fluorescence from all readings.

  • Calculate the percent inhibition for each inhibitor concentration relative to the 100% activity control.

  • Determine the IC₅₀ value by plotting percent inhibition versus inhibitor concentration and fitting the data to a dose-response curve.

References

• 1. ptacts.uspto.gov [ptacts.uspto.gov]
• 2. Structure-activity relationships of boronic acid inhibitors of dipeptidyl peptidase IV. 1. Variation of the P2 position of Xaa-boroPro dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US7399869B2 - Fibroblast activation protein inhibitor compounds and methods - Google Patents [patents.google.com]
• 4. elifesciences.org [elifesciences.org]
• 5. Dipeptidyl peptidase IV (DPP4) Inhibitor Screening Assay Kit | Abcam [abcam.com]
• 6. sigmaaldrich.cn [sigmaaldrich.cn]

An In-depth Technical Guide to Organoboron Compounds in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Organoboron compounds have emerged as indispensable reagents in modern organic synthesis, prized for their versatility, stability, and low toxicity.[1][2] Their unique reactivity, stemming from the electron-deficient nature of the boron atom, enables a vast array of carbon-carbon and carbon-heteroatom bond-forming reactions. This technical guide provides an in-depth exploration of the core principles and practical applications of organoboron chemistry, with a focus on key transformations that have revolutionized the landscape of complex molecule synthesis and drug discovery.[3][4]

The utility of organoboron compounds, particularly boronic acids and their derivatives, is underscored by their central role in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling.[1][5] Beyond this cornerstone reaction, the repertoire of organoboron chemistry includes powerful methods for hydroboration, C-H borylation, and Chan-Lam coupling, each offering unique strategic advantages in the construction of intricate molecular architectures.[6][7][8][9] This guide will delve into the mechanisms, experimental protocols, and quantitative data associated with these pivotal reactions, providing researchers and drug development professionals with a comprehensive resource to effectively harness the power of organoboron chemistry.

Core Concepts in Organoboron Chemistry

The versatility of organoboron compounds is rooted in the electronic properties of the boron-carbon bond.[10] The boron atom in triorganoboranes is sp² hybridized, leaving a vacant p-orbital and rendering the molecule an electrophilic Lewis acid.[11] This electrophilicity is a key driver for many of their characteristic reactions.

Types of Organoboron Reagents:

• Organoboranes (R₃B): These are neutral compounds with three organic substituents attached to boron. They are typically prepared via hydroboration of alkenes or alkynes.[10]

• Boronic Acids (RB(OH)₂): These are among the most widely used organoboron reagents due to their stability to air and moisture, and their ease of handling.[12] They are crystalline solids and are key partners in Suzuki-Miyaura couplings.[12]

• Boronate Esters (RB(OR)₂): These are derivatives of boronic acids where the hydroxyl groups are replaced by alkoxy or aryloxy groups. Pinacol esters are particularly common due to their high stability and ease of purification.

• Organotrifluoroborates (K[RBF₃]): These salts are exceptionally stable, crystalline solids that are easily prepared from boronic acids.[13][14] They serve as protected forms of boronic acids and often exhibit enhanced reactivity in cross-coupling reactions.[13][14]

Key Transformations in Organic Synthesis

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a palladium-catalyzed cross-coupling reaction between an organoboron reagent (typically a boronic acid or ester) and an organic halide or triflate.[5] This reaction is a cornerstone of modern organic synthesis for the formation of carbon-carbon bonds, particularly for the synthesis of biaryls, polyolefins, and styrenes.[5]

Mechanism: The catalytic cycle of the Suzuki-Miyaura coupling generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[5][15]

Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Quantitative Data for Suzuki-Miyaura Coupling:

Entry	Aryl Halide	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Bromoanisole	Phenylboronic acid	Pd(OAc)₂ (0.5)	K₂CO₃	WEB	RT	0.5	95	[16]
2	1-Bromonaphthalene	Phenylboronic acid	Pd(OAc)₂ (0.5)	K₂CO₃	WEB	RT	1	92	[16]
3	2-Bromopyridine	Phenylboronic acid	Pd₂(dba)₃ (1.5) / L1 (4.5)	KF	Dioxane	110	12	85	[17]
4	4-Chlorotoluene	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.0) / L1 (3.0)	KF	Dioxane	110	18	78	[17]
5	1-Iodo-4-nitrobenzene	4-Formylphenylboronic acid	Pd(PPh₃)₄ (5)	K₃PO₄	THF	Reflux	12	85	[12]

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling [16][18]

• To a reaction vessel containing a magnetic stir bar, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), and base (e.g., K₂CO₃, 2.0 mmol).

• Add the palladium catalyst (e.g., Pd(OAc)₂, 0.5 mol%).

• Add the solvent (e.g., a mixture of Toluene/H₂O or Dioxane/H₂O).

• Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 10-15 minutes.

• Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir until the starting material is consumed (monitored by TLC or GC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Brown Hydroboration-Oxidation

The hydroboration-oxidation reaction, pioneered by Herbert C. Brown, is a two-step process that converts alkenes into alcohols with anti-Markovnikov regioselectivity and syn-stereospecificity.[19]

Mechanism: The first step involves the addition of a borane (BH₃ or an alkylborane) across the carbon-carbon double bond. The boron atom adds to the less substituted carbon. In the second step, the organoborane intermediate is oxidized with hydrogen peroxide in the presence of a base to yield the alcohol.[19]

Workflow for the Brown hydroboration-oxidation reaction.

Quantitative Data for Asymmetric Hydroboration:

Alkene	Chiral Borane	Product	Yield (%)	ee (%)	Reference
cis-2-Butene	(+)-Ipc₂BH	(R)-2-Butanol	75	98	[20]
1-Hexene	(+)-Ipc₂BH	(R)-1-Hexanol	90	95	[20]
Styrene	(-)-Ipc₂BH	(S)-1-Phenylethanol	85	96	[20]
Norbornene	(+)-Ipc₂BH	exo-Norborneol	88	>99	[20]

Experimental Protocol: General Procedure for Hydroboration-Oxidation [5][21]

• To a flame-dried flask under an inert atmosphere, add the alkene (10 mmol) and an anhydrous solvent (e.g., THF).

• Cool the solution to 0 °C in an ice bath.

• Slowly add the borane solution (e.g., 1.0 M BH₃·THF complex in THF, 11 mmol) dropwise while maintaining the temperature at 0 °C.

• Allow the reaction to warm to room temperature and stir for the required time (typically 1-3 hours).

• Cool the reaction mixture back to 0 °C and slowly add aqueous NaOH (e.g., 3 M, 5 mL).

• Carefully add hydrogen peroxide (e.g., 30% aqueous solution, 5 mL) dropwise, ensuring the temperature does not rise significantly.

• After the addition is complete, stir the mixture at room temperature for 1-2 hours.

• Extract the product with an organic solvent (e.g., diethyl ether).

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the resulting alcohol by distillation or column chromatography.

Chan-Lam Coupling

The Chan-Lam coupling reaction enables the formation of carbon-heteroatom bonds, specifically C-N and C-O bonds, by coupling an arylboronic acid with an amine or an alcohol.[6][22][23] This copper-catalyzed reaction is advantageous as it can often be performed under mild conditions, open to the air, and at room temperature.[6][23]

Mechanism: The proposed mechanism involves the formation of a copper(II)-aryl intermediate, followed by coordination of the amine or alcohol. A key reductive elimination step from a copper(III) species forms the desired C-N or C-O bond and regenerates a copper(I) species, which is then reoxidized to copper(II) to complete the catalytic cycle.[6][24]

Catalytic cycle of the Chan-Lam coupling reaction.

Quantitative Data for Chan-Lam Coupling:

Amine/Alcohol	Arylboronic Acid	Copper Source (mol%)	Base/Additive	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Aniline	Phenylboronic acid	Cu(OAc)₂ (10)	Pyridine	CH₂Cl₂	RT	48	90	[6]
Imidazole	4-Tolylboronic acid	Cu(OAc)₂ (10)	None	CH₂Cl₂	RT	72	85	[25]
Phenol	Phenylboronic acid	Cu(OAc)₂ (100)	Et₃N	CH₂Cl₂	RT	24	88	[25]
Benzylamine	Phenylboronic acid	Cu(OAc)₂ (10)	None	CH₂Cl₂	RT	24	75	[25]
2-Nitroimidazole	Phenylboronic acid	Cu(OTf)₂ (8)	K₂CO₃	MeOH	60	12	85	[26]

Experimental Protocol: General Procedure for Chan-Lam N-Arylation [6]

• In a flask open to the air, combine the amine (1.0 mmol), arylboronic acid (1.5 mmol), and copper(II) acetate (0.1 mmol, 10 mol%).

• Add a suitable solvent, such as dichloromethane (CH₂Cl₂) or methanol (MeOH).

• If required, add a base or ligand (e.g., pyridine, 2.0 mmol).

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Advanced Applications in Drug Discovery

The synthetic power of organoboron chemistry has had a profound impact on drug discovery and development.[3][27] The ability to efficiently construct complex molecular scaffolds has accelerated the synthesis of novel drug candidates and facilitated the exploration of structure-activity relationships.

Late-Stage Functionalization: C-H borylation reactions are increasingly employed for the late-stage functionalization of complex molecules.[8] This strategy allows for the direct introduction of a boronic ester group into a drug-like molecule, which can then be further elaborated using the vast toolkit of organoboron reactions.

Boron-Containing Pharmaceuticals: Beyond their use as synthetic intermediates, organoboron compounds themselves have emerged as a class of therapeutic agents.[27] The proteasome inhibitor bortezomib, a boronic acid derivative, is a successful example of a boron-containing drug for the treatment of multiple myeloma.[26] The unique ability of the boron atom to form reversible covalent bonds with biological targets is a key aspect of its therapeutic potential.

Synthesis and Handling of Organoboron Reagents

Synthesis of Boronic Acids: A common method for the synthesis of arylboronic acids involves the reaction of an organolithium or Grignard reagent with a trialkyl borate, followed by acidic hydrolysis.[28]

General workflow for the synthesis of arylboronic acids.

Experimental Protocol: Synthesis of an Arylboronic Acid [28]

• To a flame-dried, three-necked flask equipped with a dropping funnel, a condenser, and a nitrogen inlet, add magnesium turnings (1.2 equiv).

• Add a small crystal of iodine to activate the magnesium.

• In the dropping funnel, place a solution of the aryl bromide (1.0 equiv) in anhydrous THF.

• Add a small portion of the aryl bromide solution to the magnesium and initiate the Grignard reaction (gentle heating may be required).

• Once the reaction has started, add the remaining aryl bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, reflux the mixture for 1 hour.

• Cool the Grignard solution to -78 °C (dry ice/acetone bath).

• Slowly add a solution of triisopropyl borate (1.5 equiv) in anhydrous THF via a syringe.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by carefully adding aqueous HCl (e.g., 2 M) at 0 °C.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• The crude boronic acid can often be purified by recrystallization.

Synthesis of Potassium Organotrifluoroborates: These stable salts are readily prepared by treating a boronic acid with potassium hydrogen fluoride (KHF₂).[14][22]

Experimental Protocol: Preparation of a Potassium Aryltrifluoroborate [14][22]

• In a plastic flask, dissolve the arylboronic acid (1.0 equiv) in methanol.

• In a separate beaker, prepare a saturated aqueous solution of potassium hydrogen fluoride (KHF₂, 3.0-4.0 equiv).

• Cool the boronic acid solution in an ice bath and slowly add the KHF₂ solution.

• A white precipitate will form. Stir the resulting slurry at room temperature for 1-2 hours.

• Collect the solid by vacuum filtration and wash with cold water and then with a cold organic solvent (e.g., diethyl ether).

• Dry the solid under vacuum to afford the potassium aryltrifluoroborate.

Conclusion

Organoboron compounds have firmly established themselves as a cornerstone of modern organic synthesis. Their remarkable versatility, coupled with their generally low toxicity and stability, has made them indispensable tools for the construction of complex molecules, with profound implications for the fields of medicinal chemistry and materials science. From the robust and reliable Suzuki-Miyaura coupling to the stereoselective transformations enabled by hydroboration and the efficient formation of C-N and C-O bonds via the Chan-Lam coupling, the repertoire of organoboron chemistry continues to expand. As research in this area progresses, the development of novel borylation methods and the discovery of new applications for these versatile reagents will undoubtedly continue to drive innovation in chemical synthesis and accelerate the discovery of new therapeutic agents.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. thieme-connect.de [thieme-connect.de]
• 3. Data | RXN yield prediction [rxn4chemistry.github.io]
• 4. pubs.acs.org [pubs.acs.org]
• 5. glaserr.missouri.edu [glaserr.missouri.edu]
• 6. benchchem.com [benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Borylation via iridium catalysed C–H activation: a new concise route to duocarmycin derivatives - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D4OB00814F [pubs.rsc.org]
• 9. Brown Hydroboration [organic-chemistry.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. mdpi.com [mdpi.com]
• 12. Synthesis and Evaluation of Aryl Boronic Acids as Fluorescent Artificial Receptors for Biological Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. Preparation of Potassium Alkoxymethyltrifluoroborates and Their Cross-Coupling with Aryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. rsc.org [rsc.org]
• 16. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 17. organic-synthesis.com [organic-synthesis.com]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. community.wvu.edu [community.wvu.edu]
• 21. Synthesis of Functionalized Organotrifluoroborates via Halomethyltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Chan–Lam coupling - Wikipedia [en.wikipedia.org]
• 23. Chan-Lam Coupling [organic-chemistry.org]
• 24. books.rsc.org [books.rsc.org]
• 25. Cu-Catalyzed Chan-Evans-Lam Coupling reactions of 2-Nitroimidazole with Aryl boronic acids: An effort toward new bioactive agents against S. pneumoniae - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Brown Hydroboration | Chem-Station Int. Ed. [en.chem-station.com]
• 27. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Arylboronic acid or boronate synthesis [organic-chemistry.org]

The Rising Tide of Phenylboronic Acids: A Technical Guide to Their Biological Potential

For Researchers, Scientists, and Drug Development Professionals

The unique chemical properties of phenylboronic acid (PBA) and its derivatives have propelled them to the forefront of biomedical research. Their ability to form reversible covalent bonds with diols, a common structural motif in biological molecules like carbohydrates, has opened up a plethora of applications in diagnostics, drug delivery, and therapeutics. This in-depth technical guide explores the core biological activities of novel phenylboronic acid derivatives, presenting key quantitative data, detailed experimental protocols, and visualizations of the underlying molecular pathways and workflows.

Anticancer Activity: Targeting the Tumor Microenvironment and Intracellular Machinery

Phenylboronic acid derivatives have demonstrated significant promise as anticancer agents through multiple mechanisms of action. Their ability to selectively bind to sialic acid, which is often overexpressed on the surface of cancer cells, provides a basis for targeted therapies.[1][2] Furthermore, certain derivatives exhibit potent inhibitory effects on key cellular processes essential for cancer cell proliferation and survival.

Quantitative Data on Anticancer Activity

The antiproliferative effects of various phenylboronic acid and benzoxaborole derivatives have been evaluated across a range of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a key metric for quantifying this activity.

Compound	Cancer Cell Line	IC50 (μM) after 72h	Reference
2-Fluoro-6-formylphenylboronic acid (18)	A2780 (ovarian)	Low micromolar	--INVALID-LINK--
3-Morpholino-5-fluorobenzoxaborole (27)	A2780 (ovarian)	Low micromolar	--INVALID-LINK--
Phenylboronic acid (PBA)	DU-145 (prostate)	Not specified	--INVALID-LINK--
Phenylboronic acid-SN-38 conjugates	Hepatocellular and lung carcinoma	3- to 7-fold increase in delivery compared to irinotecan	--INVALID-LINK--[1]

Experimental Protocol: MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Phenylboronic acid derivative of interest

• Target cancer cell line (e.g., A2780)

• 96-well microplate

• Complete cell culture medium

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the phenylboronic acid derivative in complete culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium to each well. Include a vehicle control (medium with the same concentration of solvent used to dissolve the compound) and a no-cell control (medium only).

• Incubation: Incubate the plate for the desired exposure time (e.g., 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After incubation, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value of the compound.

MTT Assay Experimental Workflow.

Signaling Pathway: Inhibition of Cancer Cell Migration

Phenylboronic acid has been shown to inhibit the migration of cancer cells by decreasing the activity of key signaling proteins in the Rho family of GTPases, including RhoA, Rac1, and Cdc42.[3] These proteins are crucial regulators of the actin cytoskeleton, which is essential for cell motility.

Inhibition of Rho GTPase Signaling by Phenylboronic Acid.

Antibacterial and Antifungal Activity: Disrupting Microbial Defenses

The growing threat of antimicrobial resistance has spurred the search for novel therapeutic agents. Phenylboronic acid derivatives have emerged as a promising class of compounds with significant antibacterial and antifungal properties. Their mechanisms of action include the inhibition of key bacterial enzymes and the disruption of fungal cell integrity.

Quantitative Data on Antimicrobial Activity

The antimicrobial efficacy of phenylboronic acid derivatives is often quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a compound that prevents visible growth of a microorganism.

Compound	Microorganism	MIC (µg/mL)	Reference
3,5-diiodo-2-methoxyphenylboronic acid (DIMPBA)	Vibrio parahaemolyticus	100	--INVALID-LINK--[4]
2-fluoro-5-iodophenylboronic acid (FIPBA)	Vibrio parahaemolyticus	100	--INVALID-LINK--[4]
Phenylboronic acid (PBA)	Escherichia coli	1000	--INVALID-LINK--[5]
2-chloro-5-trifluoromethoxybenzeneboronic acid (A49)	Botrytis cinerea	0.39	--INVALID-LINK--[6]

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.

Materials:

• Phenylboronic acid derivative of interest

• Bacterial or fungal strain

• Sterile 96-well microplate

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria)

• Bacterial or fungal inoculum standardized to a specific concentration (e.g., 5 x 10⁵ CFU/mL)

• Microplate reader or visual inspection

Procedure:

• Compound Dilution: Prepare a serial two-fold dilution of the phenylboronic acid derivative in the broth medium directly in the 96-well plate.

• Inoculation: Add a standardized inoculum of the microorganism to each well containing the diluted compound. Include a positive control well (inoculum without compound) and a negative control well (medium only).

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 16-20 hours for bacteria).

• MIC Determination: After incubation, determine the MIC by identifying the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be done by visual inspection or by measuring the optical density at 600 nm using a microplate reader.

MIC Determination Experimental Workflow.

Enzyme Inhibition: A Versatile Strategy for Therapeutic Intervention

The ability of phenylboronic acids to form reversible covalent bonds with active site residues of enzymes makes them potent inhibitors. This property has been exploited to target a variety of enzymes implicated in different diseases.

β-Lactamase Inhibition

A significant application of phenylboronic acid derivatives is in combating antibiotic resistance by inhibiting β-lactamases, enzymes that inactivate β-lactam antibiotics.[7][8]

Experimental Protocol: AmpC β-Lactamase Inhibition Assay

The inhibitory activity of phenylboronic acid derivatives against AmpC β-lactamases can be assessed using a disk potentiation test.

Materials:

• Bacterial strain producing AmpC β-lactamase

• Mueller-Hinton agar plates

• Cefoxitin antibiotic disks (30 µg)

• Blank paper disks

• Phenylboronic acid solution

Procedure:

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

• Plate Inoculation: Swab the surface of a Mueller-Hinton agar plate with the bacterial suspension.

• Disk Placement: Place a cefoxitin disk on the agar surface. Apply a specific amount of the phenylboronic acid derivative solution onto a blank paper disk and place it adjacent to the cefoxitin disk.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Interpretation: An enhancement of the zone of inhibition between the cefoxitin disk and the phenylboronic acid-containing disk, compared to the cefoxitin disk alone, indicates inhibition of the AmpC β-lactamase.

Mechanism of β-Lactamase Inhibition by Phenylboronic Acids.

Conclusion and Future Perspectives

Novel phenylboronic acid derivatives represent a versatile and powerful platform for the development of new therapeutic and diagnostic agents. Their unique chemical reactivity allows for the rational design of molecules with high specificity and potency against a range of biological targets. The continued exploration of structure-activity relationships, coupled with advanced drug delivery strategies, will undoubtedly unlock the full potential of this exciting class of compounds. Future research should focus on optimizing the pharmacokinetic and pharmacodynamic properties of these derivatives to translate their promising in vitro activities into effective clinical applications.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
• 3. Phenotypic methods for detection of Amp C b lactamases in Gram negative clinical isolates of a tertiary care hospital - Indian J Microbiol Res [ijmronline.org]
• 4. Detection of <i>Amp</i>C β Lactamases in Gram-negative Bacteria - Journal of Laboratory Physicians [jlabphy.org]
• 5. researchhub.com [researchhub.com]
• 6. CN109467569B - Synthetic method of 3-aminophenylboronic acid - Google Patents [patents.google.com]
• 7. atcc.org [atcc.org]
• 8. Colorimetric RhoB GTPase Activity Assay - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates. This reaction is widely employed in the pharmaceutical and materials science industries due to its high functional group tolerance, mild reaction conditions, and the commercial availability of a wide range of reactants. 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a valuable building block in this context, incorporating a basic pyrrolidine moiety that can be crucial for modulating the physicochemical properties, such as solubility and basicity, of the final products. This feature is particularly relevant in drug discovery, where the pyrrolidine scaffold is a common motif in biologically active compounds.[1][2]

These application notes provide a detailed overview of the use of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid in Suzuki-Miyaura cross-coupling reactions, including representative protocols and expected outcomes based on general methodologies for similar substrates.

Core Concepts and Reaction Mechanism

The Suzuki-Miyaura cross-coupling reaction typically involves a palladium catalyst, a base, and a suitable solvent. The catalytic cycle, as depicted below, consists of three key steps: oxidative addition of the organic halide to the Pd(0) catalyst, transmetalation of the organoboron species, and reductive elimination to yield the cross-coupled product and regenerate the Pd(0) catalyst. The presence of a base is crucial for the activation of the organoboron compound, facilitating the transmetalation step.

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling Reaction.

Applications in Medicinal Chemistry

The introduction of the 4-(pyrrolidin-1-ylmethyl)phenyl moiety into organic molecules via Suzuki-Miyaura coupling can be a key step in the synthesis of novel drug candidates. The pyrrolidine ring is a privileged scaffold in medicinal chemistry, known to impart favorable properties such as improved solubility, metabolic stability, and the ability to form key interactions with biological targets.[1][2] The tertiary amine of the pyrrolidine can also serve as a protonatable center, which is often crucial for the absorption and distribution of a drug.

The general workflow for utilizing this building block in a drug discovery program is outlined below.

Figure 2: Role of Suzuki-Miyaura Coupling in a Drug Discovery Workflow.

Experimental Protocols

The following are representative protocols for the Suzuki-Miyaura cross-coupling of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid with various aryl halides. These protocols are based on general procedures and may require optimization for specific substrates.[3][4][5]

Protocol 1: General Coupling with Aryl Bromides

This protocol is suitable for a wide range of electron-rich and electron-deficient aryl bromides.

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

• Aryl bromide

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water (degassed)

• Nitrogen or Argon gas supply

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried Schlenk flask, add the aryl bromide (1.0 mmol), 4-(pyrrolidin-1-ylmethyl)phenylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), palladium(II) acetate (0.02 mmol, 2 mol%), and triphenylphosphine (0.08 mmol, 8 mol%).

• Evacuate and backfill the flask with an inert gas (Nitrogen or Argon) three times.

• Add 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion (typically 4-12 hours), cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Mild Coupling Conditions for Functionalized Aryl Halides

This protocol employs milder conditions suitable for substrates with sensitive functional groups.[3]

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

• Functionalized aryl halide (bromide or iodide)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂)

• Cesium carbonate (Cs₂CO₃)

• Tetrahydrofuran (THF) (anhydrous and degassed)

• Water (degassed)

Procedure:

• In a glovebox or under a stream of inert gas, add the aryl halide (0.5 mmol), 4-(pyrrolidin-1-ylmethyl)phenylboronic acid (0.6 mmol), cesium carbonate (1.0 mmol), and Pd(dppf)Cl₂ (0.015 mmol, 3 mol%) to a reaction vial.

• Add anhydrous, degassed THF (4 mL) and degassed water (1 mL).

• Seal the vial and stir the mixture at room temperature or with gentle heating (40-60 °C).

• Monitor the reaction until the starting material is consumed (typically 12-24 hours).

• Work-up the reaction as described in Protocol 1.

• Purify the product by flash chromatography or preparative HPLC.

Data Presentation: Representative Reaction Outcomes

The following table summarizes expected yields for the Suzuki-Miyaura cross-coupling of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid with a variety of aryl bromides under the conditions of Protocol 1. These are representative yields and will vary depending on the specific substrate and reaction optimization.

Entry	Aryl Bromide	Product	Expected Yield (%)
1	4-Bromoanisole	4-Methoxy-4'-(pyrrolidin-1-ylmethyl)-1,1'-biphenyl	85-95
2	4-Bromobenzonitrile	4'-(Pyrrolidin-1-ylmethyl)-[1,1'-biphenyl]-4-carbonitrile	80-90
3	1-Bromo-4-(trifluoromethyl)benzene	4'-(Pyrrolidin-1-ylmethyl)-4-(trifluoromethyl)-1,1'-biphenyl	75-85
4	3-Bromopyridine	3-(4'-(Pyrrolidin-1-ylmethyl)-[1,1'-biphenyl]-3-yl)pyridine	70-80
5	2-Bromonaphthalene	2-(4'-(Pyrrolidin-1-ylmethyl)-[1,1'-biphenyl]-2-yl)naphthalene	80-90

Troubleshooting

• Low Yield:

  • Ensure all reagents and solvents are anhydrous and degassed where specified.

  • Increase the catalyst loading or try a different palladium precursor/ligand combination (e.g., SPhos, XPhos).

  • Vary the base (e.g., K₃PO₄, CsF).

  • Increase the reaction temperature or time.

• Protodeboronation (loss of the boronic acid group):

  • Use a milder base or anhydrous conditions.

  • Ensure the reaction is run under a strictly inert atmosphere.

• Homocoupling of the boronic acid:

  • Decrease the catalyst loading.

  • Ensure slow addition of the aryl halide.

Safety Precautions

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Palladium compounds are toxic and should be handled with care.

• Organic solvents are flammable. Avoid open flames and sources of ignition.

• Consult the Safety Data Sheets (SDS) for all chemicals before use.

References

• 1. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. jcsp.org.pk [jcsp.org.pk]

Application Notes and Protocols for Palladium-Catalyzed Reactions Using 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a versatile bifunctional organoboron compound increasingly utilized in medicinal chemistry and materials science. Its structure, featuring a boronic acid moiety for palladium-catalyzed cross-coupling and a pyrrolidinomethyl group, offers unique properties for the synthesis of complex molecules. The pyrrolidine group can enhance solubility, modulate pharmacokinetic properties, and provide a site for further functionalization, making it a valuable building block in drug discovery.

These application notes provide detailed protocols for the use of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid in three major palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura coupling, the Heck reaction, and the Sonogashira coupling. The protocols are based on established methodologies for similar arylboronic acids and are intended to serve as a starting point for reaction optimization.

I. Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organoboron compounds and organic halides or triflates. This reaction is widely used for the synthesis of biaryl and substituted aromatic compounds.

General Reaction Scheme:

R-CH=CH-R' + (HO)2B-C6H4-CH2-N(CH2)4 --[Pd catalyst, Oxidant, Base]--> R-CH=C(Ar)-R'

Ar-X + H-C≡C-R --[Pd catalyst, Cu(I) co-catalyst, Base]--> Ar-C≡C-R

Caption: General experimental workflow for a palladium-catalyzed cross-coupling reaction.

Catalytic Cycle of Suzuki-Miyaura Coupling

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a valuable reagent for introducing a functionalized phenyl group into a variety of molecular scaffolds via palladium-catalyzed cross-coupling reactions. The protocols provided herein offer a solid foundation for researchers to develop robust and efficient synthetic routes towards novel compounds for applications in drug discovery and materials science. Optimization of catalysts, ligands, bases, and solvents for specific substrates is encouraged to achieve the best results.

Application Notes and Protocols for Suzuki Coupling with Substituted Phenylboronic Acids

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidance for performing Suzuki-Miyaura cross-coupling reactions with a variety of substituted phenylboronic acids. The Suzuki coupling is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds between aryl halides and organoboron compounds, a transformation of immense importance in pharmaceutical and materials science.[1][2][3] This document outlines general procedures, specific conditions for challenging substrates, and troubleshooting strategies to overcome common hurdles in this reaction.

General Principles

The Suzuki-Miyaura coupling reaction involves the palladium-catalyzed reaction of an organoboron species (such as a boronic acid) with a halide or triflate.[2][3] The catalytic cycle is generally understood to involve three key steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation of the organoboron species to the palladium center, and reductive elimination to form the desired biaryl product and regenerate the Pd(0) catalyst.[2][4] The choice of catalyst, ligand, base, and solvent system is critical for achieving high yields and can be tailored to the specific electronic and steric properties of the coupling partners.

A general workflow for setting up a Suzuki coupling reaction is as follows:

Caption: General experimental workflow for a Suzuki coupling reaction.

Protocols for Substituted Phenylboronic Acids

The reactivity of substituted phenylboronic acids in Suzuki coupling is highly dependent on the electronic and steric nature of the substituents. The following sections provide tailored protocols for different classes of substrates.

Protocol 1: Standard Suzuki Coupling with Phenylboronic Acid

This protocol is a general starting point for simple, unhindered phenylboronic acids.

Materials:

• Aryl halide (1.0 mmol)

• Phenylboronic acid (1.2 mmol)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• Triphenylphosphine (PPh₃, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol)

• 1,4-Dioxane (5 mL)

• Water (1 mL)

Procedure:

• To a reaction vessel, add the aryl halide, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times.

• Add the 1,4-dioxane and water.

• Sparge the mixture with the inert gas for 15-20 minutes to degas the solvent.

• Add the palladium(II) acetate and triphenylphosphine.

• Heat the reaction mixture to 80-100 °C and stir until the reaction is complete (monitor by TLC or GC/MS).

• Cool the reaction to room temperature and dilute with an organic solvent like ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography.

Protocol 2: Coupling with Electron-Rich and Electron-Poor Phenylboronic Acids

The electronic properties of the phenylboronic acid can significantly influence the reaction rate. Electron-donating groups on the boronic acid generally accelerate the transmetalation step. Conversely, electron-withdrawing groups can make the boronic acid less nucleophilic, potentially slowing down the reaction.[5] However, electron-poor boronic acids can also be less prone to protodeboronation. For challenging couplings involving electron-deficient boronic acids, stronger bases or more sophisticated catalyst systems may be necessary.[6][7]

Table 1: Reaction Conditions for Electronically Differentiated Phenylboronic Acids

Aryl Halide	Phenylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
4-Bromoacetophenone	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄	Toluene/H₂O	100	>95
4-Chloroacetophenone	Phenylboronic acid	[Pd(N,O)] complex (variable)	-	-	Methanol	40	Variable
Aryl Bromides	4-Nitrophenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3.6)	K₃PO₄	Dioxane/H₂O	80	70-90
Aryl Tosylates	Fluoro-containing phenylboronic acids	Ni(COD)₂ (5)	PCy₃ (10)	K₃PO₄	THF	RT	High

Note: This table is a compilation of representative data and specific yields will vary based on the exact substrates and reaction conditions.

Protocol 3: Coupling with Sterically Hindered Phenylboronic Acids

Steric hindrance, particularly at the ortho positions of the phenylboronic acid or the aryl halide, can significantly impede the Suzuki coupling.[1][8] To overcome this, more active catalysts, bulky electron-rich phosphine ligands, and higher reaction temperatures are often employed.[8][9] Buchwald-type ligands are particularly effective for such transformations.

Table 2: Conditions for Sterically Hindered Suzuki Couplings

Aryl Halide	Phenylboronic Acid	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
2-Bromo-1,3-dichloro-5-nitrobenzene	2-(Trifluoromethoxy)phenylboronic acid	Pd₂(dba)₃ (variable)	4-(2-(diphenylphosphino)phenyl)morpholine	K₂CO₃	THF	60	up to 85
Deactivated Aryl Chlorides	Various substituted phenylboronic acids	Pd(PPh₃)₄ (trace)	(t-Bu)PCy₂	-	-	-	up to 92[9]
2-Bromo-1,3-dimethoxybenzene	2,4,6-Triisopropylphenylboronic acid	Pd/BI-DIME (1)	-	-	Toluene	110	Variable[8]

Troubleshooting Common Issues

Even with optimized protocols, Suzuki couplings can sometimes fail or give low yields.[10] The following diagram outlines a systematic approach to troubleshooting common problems.

Caption: A troubleshooting guide for common issues in Suzuki coupling reactions.

Common Problems and Solutions:

• Low to No Yield:

  • Inactive Catalyst: Ensure the palladium source and ligand are active. Pd(II) precatalysts require in-situ reduction.[10] The presence of oxygen can decompose the catalyst.[10]

  • Reagent Quality: Boronic acids can degrade over time, especially if exposed to moisture, leading to protodeboronation.[5] Using fresh or purified reagents is crucial.

  • Inadequate Degassing: Oxygen can lead to the unwanted homocoupling of the boronic acid.[10] Ensure the solvent and reaction mixture are thoroughly degassed.

• Homocoupling of Boronic Acid: This side reaction is often promoted by the presence of oxygen or Pd(II) species.[4] Improving the degassing procedure and ensuring the use of an active Pd(0) source can mitigate this.

• Protodeboronation: The replacement of the boronic acid group with a hydrogen atom can be a significant side reaction, especially with strong bases and certain solvents. Using milder bases like potassium fluoride (KF) or cesium fluoride (CsF) can sometimes prevent this.[11]

• Poor Solubility: If the substrates are not soluble in the reaction medium, the reaction rate will be very slow.[11] Experimenting with different solvent systems such as toluene, DMF, or 2-MeTHF may be necessary.

By carefully selecting the reaction conditions based on the nature of the substituted phenylboronic acid and systematically troubleshooting any issues that arise, the Suzuki-Miyaura cross-coupling can be a robust and reliable method for the synthesis of a wide array of biaryl compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. reddit.com [reddit.com]
• 8. researchgate.net [researchgate.net]
• 9. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]

Revolutionizing Therapeutics: Applications in Medicinal Chemistry and Drug Discovery

For: Researchers, scientists, and drug development professionals.

Introduction

The landscape of medicinal chemistry and drug discovery is undergoing a paradigm shift, driven by innovative technologies that accelerate the identification and optimization of novel therapeutics. This document provides detailed application notes and protocols for several cutting-edge approaches that are reshaping the field: Proteolysis-Targeting Chimeras (PROTACs), Fragment-Based Drug Discovery (FBDD), Cryo-Electron Microscopy (Cryo-EM), DNA-Encoded Libraries (DELs), and Artificial Intelligence/Machine Learning (AI/ML). These methodologies offer unprecedented opportunities to tackle challenging drug targets, enhance screening efficiency, and design more effective and safer medicines.

Proteolysis-Targeting Chimeras (PROTACs) for Targeted Protein Degradation

PROTACs are heterobifunctional molecules that harness the cell's natural protein disposal system, the ubiquitin-proteasome system (UPS), to selectively eliminate target proteins.[1] Unlike traditional inhibitors that merely block a protein's function, PROTACs physically remove the protein from the cell, offering a powerful strategy against previously "undruggable" targets.[1][2]

A PROTAC molecule consists of three components: a ligand that binds to the protein of interest (POI), a ligand for an E3 ubiquitin ligase, and a linker connecting the two.[3] This tripartite structure facilitates the formation of a ternary complex between the POI and the E3 ligase, leading to the ubiquitination of the POI and its subsequent degradation by the proteasome.[1][3] The PROTAC molecule itself is not degraded and can act catalytically to induce the degradation of multiple POI molecules.[2]

Application Note: Quantifying PROTAC Efficacy

A critical aspect of PROTAC development is the accurate measurement of target protein degradation. The primary metrics used to quantify the efficacy of a PROTAC are the half-maximal degradation concentration (DC50) and the maximum level of degradation (Dmax).[4][5] Western blotting is a fundamental technique for determining these parameters by semi-quantitatively assessing protein levels in response to PROTAC treatment.[2][6]

Experimental Protocol: Western Blot Analysis of PROTAC-Mediated Protein Degradation

This protocol outlines the steps to determine the DC50 and Dmax of a PROTAC.

1. Cell Culture and Treatment:

• Seed cells at an appropriate density in multi-well plates to ensure they are in the logarithmic growth phase during treatment.[6]

• Prepare a stock solution of the PROTAC in a suitable solvent (e.g., DMSO).

• For a dose-response experiment, treat the cells with a serial dilution of the PROTAC for a fixed time (e.g., 24 hours). Include a vehicle-only control (e.g., 0.1% DMSO).[4][6]

• For a time-course experiment, treat cells with a fixed concentration of the PROTAC and harvest them at various time points (e.g., 0, 2, 4, 8, 16, 24 hours).[6]

2. Cell Lysis and Protein Quantification:

• After treatment, wash the cells with ice-cold phosphate-buffered saline (PBS).[6]

• Lyse the cells using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.[6][7]

• Incubate the lysate on ice, then centrifuge to pellet cell debris.[6][7]

• Collect the supernatant containing the soluble proteins.[6]

• Determine the protein concentration of each lysate using a standard assay like the bicinchoninic acid (BCA) assay to ensure equal protein loading for the Western blot.[6][7]

3. SDS-PAGE and Western Blotting:

• Mix a standardized amount of protein (e.g., 20-30 µg) from each sample with Laemmli sample buffer and heat to denature the proteins.[6]

• Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[7]

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.[6][7]

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or bovine serum albumin in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.[4][8]

• Incubate the membrane with a primary antibody specific for the target protein and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.[6]

• Wash the membrane multiple times with TBST.[4]

• Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.[4][6]

• Wash the membrane again with TBST.[4]

4. Signal Detection and Data Analysis:

• Apply an enhanced chemiluminescence (ECL) substrate to the membrane and capture the signal using an imaging system.[8]

• Quantify the band intensities using densitometry software (e.g., ImageJ).[8]

• Normalize the intensity of the target protein band to the corresponding loading control band for each sample.[8]

• Calculate the percentage of protein degradation relative to the vehicle-treated control.[8]

• Plot the normalized protein levels against the logarithm of the PROTAC concentration and fit the data to a four-parameter logistic (4PL) non-linear regression model to determine the DC50 and Dmax values.[7]

Data Presentation

PROTAC Concentration (nM)	Normalized Target Protein Level	% Degradation
0 (Vehicle)	1.00	0
1	0.95	5
10	0.78	22
50	0.45	55
100	0.20	80
500	0.08	92
1000	0.05	95
Caption: Example data for a PROTAC dose-response experiment.[8]

Time (hours)	Normalized Target Protein Level	% Degradation
0	1.00	0
2	0.85	15
4	0.65	35
8	0.30	70
16	0.10	90
24	0.05	95
Caption: Example data for a PROTAC time-course experiment.

Visualization

Caption: PROTAC-mediated protein degradation pathway.

Fragment-Based Drug Discovery (FBDD)

Fragment-Based Drug Discovery (FBDD) is a powerful approach for identifying lead compounds by screening small, low-molecular-weight molecules, or "fragments," for weak binding to a biological target.[9] These fragments typically adhere to the "Rule of Three" (molecular weight < 300 Da, cLogP < 3, ≤ 3 hydrogen bond donors and acceptors).[10] The initial weakly binding hits are then optimized into more potent, drug-like molecules through medicinal chemistry efforts, such as fragment growing, linking, or merging.[10] FBDD offers several advantages over traditional high-throughput screening (HTS), including a more efficient exploration of chemical space and a higher hit rate.[9]

Application Note: Biophysical Screening in FBDD

Due to the weak affinity of fragments, highly sensitive biophysical techniques are required for hit identification.[9] Surface Plasmon Resonance (SPR) is a widely used label-free technique in FBDD for detecting and characterizing fragment binding events in real-time.[11][12] It provides valuable kinetic and affinity data, which is crucial for ranking and validating fragment hits.[13]

Experimental Protocol: Fragment Screening using Surface Plasmon Resonance (SPR)

This protocol provides a general workflow for a primary SPR screen in FBDD.

1. Protein Immobilization:

• Select a suitable sensor chip (e.g., CM5).

• Immobilize the target protein onto the sensor chip surface using a standard coupling chemistry (e.g., amine coupling).

• The immobilization level should be optimized to achieve a good signal-to-noise ratio while avoiding mass transport limitations.

• A reference surface should be prepared in parallel (e.g., a deactivated surface or immobilized with an irrelevant protein) to subtract non-specific binding and bulk refractive index changes.

2. Fragment Library Preparation:

• Prepare a stock solution of each fragment in 100% DMSO.

• Dilute the fragments into the running buffer to the desired screening concentration (typically in the µM to mM range). The final DMSO concentration should be kept low and constant across all samples (e.g., 1-2%).

3. SPR Screening:

• Equilibrate the sensor chip with running buffer.

• Inject the fragment solutions over the target and reference surfaces.

• Monitor the binding response in real-time. A typical injection cycle includes an association phase (fragment injection) and a dissociation phase (buffer injection).

• Regenerate the sensor surface between fragment injections if necessary to remove any tightly bound molecules.

4. Data Analysis and Hit Identification:

• Subtract the reference channel signal from the target channel signal to obtain the specific binding sensorgram.

• Analyze the sensorgrams to identify fragments that show a concentration-dependent binding response.

• Hits are typically identified based on a response threshold or by fitting the data to a simple binding model to estimate the binding affinity (KD).

• Calculate the ligand efficiency (LE) for each hit to prioritize fragments for further development. LE is a measure of the binding energy per heavy atom.

5. Hit Validation:

• Confirm the binding of primary hits using a dose-response experiment to determine the KD more accurately.

• Validate the hits using an orthogonal biophysical method, such as Nuclear Magnetic Resonance (NMR) spectroscopy or X-ray crystallography, to rule out false positives and gain structural insights into the binding mode.[9][14]

Data Presentation

Fragment ID	Molecular Weight (Da)	Binding Response (RU)	Estimated KD (µM)	Ligand Efficiency (LE)
Frag-001	150.2	25.3	250	0.35
Frag-002	185.7	12.1	>1000	-
Frag-003	210.3	45.8	150	0.38
Frag-004	198.2	33.6	300	0.32
Caption: Example data from a primary SPR fragment screen.

Visualization

Caption: Fragment-Based Drug Discovery (FBDD) workflow.

Cryo-Electron Microscopy (Cryo-EM) in Structure-Based Drug Design

Cryo-electron microscopy (cryo-EM) is a revolutionary structural biology technique that enables the determination of high-resolution 3D structures of biological macromolecules in their near-native state.[15] This is achieved by rapidly freezing a thin layer of the sample in vitreous (non-crystalline) ice, a process called vitrification.[16][17] Cryo-EM has become an indispensable tool in structure-based drug design, as it can be used to visualize the interactions between drug candidates and their targets, providing crucial insights for lead optimization.[15]

Application Note: Sample Preparation for High-Resolution Cryo-EM

The quality of the cryo-EM grid is paramount for obtaining a high-resolution structure. The goal of sample preparation is to produce a thin, uniform layer of vitreous ice containing well-dispersed, intact protein particles.[16]

Experimental Protocol: Cryo-EM Sample Preparation by Plunge Freezing

This protocol describes the vitrification of a purified protein sample using a plunge-freezing device (e.g., Vitrobot).[18]

1. Grid Preparation:

• Treat the cryo-EM grids (e.g., holey carbon grids) with a plasma cleaner to render the surface hydrophilic.[18] This promotes even spreading of the sample.

2. Plunge-Freezing Device Setup:

• Set the environmental chamber of the plunge-freezing device to the desired temperature (e.g., 4°C) and humidity (e.g., 95-100%).[16]

• Cool the cryogen (typically liquid ethane) with liquid nitrogen.[18][19]

3. Sample Application and Blotting:

• Apply a small volume (typically 3-4 µL) of the purified protein sample to the hydrophilic side of the grid.[19]

• The grid is then blotted with filter paper to remove excess liquid, leaving a thin film of the sample spanning the holes of the carbon support.[17] The blotting time and force are critical parameters that need to be optimized to achieve the desired ice thickness.[16]

4. Vitrification:

• Immediately after blotting, the grid is rapidly plunged into the liquid ethane.[15][17] The extremely fast cooling rate prevents the formation of ice crystals, which would damage the sample.

5. Grid Storage:

• After freezing, the grid is transferred to a grid box and stored in liquid nitrogen until it is ready for imaging in the cryo-electron microscope.[17]

Data Presentation

Parameter	Optimal Range	Critical Considerations
Sample Concentration	0.1 - 5 mg/mL	Adjust based on molecular weight and particle distribution.[16]
Ice Thickness	20 - 100 nm	Thinner ice generally yields higher contrast.[16]
Blotting Time	2 - 6 seconds	Highly sample-dependent; requires optimization.[16]
Blotting Force	0 to -15	Affects the final ice thickness.[16]
Chamber Humidity	95 - 100%	Prevents sample evaporation.[16]
Plunge Speed	As fast as possible	Essential for vitrification.[16]
Caption: Critical parameters for cryo-EM sample vitrification.

Visualization

Caption: Cryo-EM experimental workflow.

DNA-Encoded Libraries (DELs) for High-Throughput Screening

DNA-Encoded Library (DEL) technology enables the synthesis and screening of massive combinatorial libraries of small molecules, often containing billions of distinct compounds.[20] In a DEL, each small molecule is covalently attached to a unique DNA barcode that encodes its chemical structure.[21] The entire library is screened in a single tube against a target protein.[20] Molecules that bind to the target are enriched, and their corresponding DNA barcodes are identified by high-throughput sequencing.[1] This approach dramatically increases the scale and efficiency of small molecule screening compared to traditional HTS.[20]

Application Note: Affinity-Based Screening with DELs

The most common DEL screening method is affinity-based selection, where the target protein is immobilized on a solid support.[1][20] The DEL is incubated with the immobilized target, and non-binding molecules are washed away. The bound molecules are then eluted, and their DNA tags are amplified and sequenced to identify the "hits".

Experimental Protocol: DEL Affinity Selection Screening

This protocol outlines the general steps for an affinity-based DEL screen.

1. Target Immobilization:

• Immobilize the purified target protein onto a solid support, such as magnetic beads or a resin.[1][20] The immobilization strategy should be chosen to ensure the protein remains in its native, active conformation.

2. Affinity Selection:

• Incubate the immobilized target with the DEL in a suitable binding buffer for a defined period (e.g., 1-2 hours) to allow for binding equilibrium to be reached.[20]

• Include a negative control selection with beads only (no target protein) to identify non-specific binders.

3. Washing:

• Perform a series of wash steps with the binding buffer to remove unbound and weakly bound library members.[1][20] The stringency of the washes can be adjusted to select for higher-affinity binders.

4. Elution:

• Elute the bound molecules from the solid support. Elution can be achieved by various methods, such as changing the pH or ionic strength of the buffer, or by using a competitive ligand.[20]

5. PCR Amplification and Sequencing:

• Amplify the DNA tags of the eluted molecules by Polymerase Chain Reaction (PCR).[1][10]

• Purify the PCR products and subject them to high-throughput DNA sequencing (e.g., Illumina sequencing).[20]

6. Data Analysis:

• Process the raw sequencing data to decode the DNA barcodes and count the occurrences of each unique library member in the target and control selections.[22]

• Calculate the enrichment of each compound by comparing its abundance in the target selection to the control selection.[22]

• Hits are identified as compounds that show significant enrichment.

Data Presentation

Compound ID	Read Count (Target)	Read Count (Control)	Enrichment Ratio
DEL-Cmpd-001	15,234	5	3046.8
DEL-Cmpd-002	12	8	1.5
DEL-Cmpd-003	8,765	10	876.5
DEL-Cmpd-004	25	15	1.7
Caption: Example data from a DEL screening experiment.

Visualization

Caption: DNA-Encoded Library (DEL) screening workflow.

Artificial Intelligence and Machine Learning (AI/ML) in Drug Discovery

Artificial intelligence (AI) and machine learning (ML) are revolutionizing drug discovery by enabling the analysis of vast and complex datasets to predict compound properties, identify novel drug targets, and design new molecules.[23][24] These computational approaches can significantly accelerate the drug discovery pipeline and reduce the high attrition rates of drug candidates.[23]

Application Note: Predictive Modeling with Quantitative Structure-Activity Relationship (QSAR)

Quantitative Structure-Activity Relationship (QSAR) modeling is a computational technique that correlates the chemical structure of compounds with their biological activity.[25] ML algorithms are increasingly used to build sophisticated QSAR models that can predict the activity of new compounds, thereby guiding medicinal chemistry efforts and prioritizing molecules for synthesis and testing.[26][27]

Experimental Protocol: Building a QSAR Model for Virtual Screening

This protocol provides a general workflow for developing and validating a machine learning-based QSAR model.

1. Data Collection and Curation:

• Gather a dataset of compounds with known biological activity against the target of interest. This data can come from public databases or internal screening campaigns.

• Curate the data by removing duplicates, correcting structural errors, and standardizing the activity values.

2. Molecular Descriptor Calculation:

• For each compound, calculate a set of numerical descriptors that represent its physicochemical and structural properties (e.g., molecular weight, logP, topological fingerprints).[28] These descriptors will serve as the input features for the ML model.

3. Dataset Splitting:

• Divide the dataset into a training set and a test set.[28] The training set is used to build the model, while the test set is used to evaluate its predictive performance on unseen data. A common split is 80% for training and 20% for testing.

4. Model Training:

• Select an appropriate ML algorithm (e.g., Random Forest, Support Vector Machine, Gradient Boosting).[29][30]

• Train the model on the training set. This involves finding the optimal model parameters that minimize the prediction error.

5. Model Validation:

• Evaluate the performance of the trained model on the test set using various metrics, such as the coefficient of determination (R²) for regression models or the area under the receiver operating characteristic curve (AUC-ROC) for classification models.[31]

• It is also good practice to perform cross-validation on the training set to ensure the model's robustness.

6. Virtual Screening:

• Use the validated QSAR model to predict the activity of a large library of virtual compounds.

• Rank the compounds based on their predicted activity and select the most promising candidates for experimental testing.

Data Presentation

Model	R² (Training Set)	R² (Test Set)	Root Mean Square Error (Test Set)
Random Forest	0.92	0.75	0.45
Support Vector Machine	0.88	0.72	0.48
Gradient Boosting	0.95	0.78	0.42
Caption: Example performance metrics for different QSAR models.

Visualization

Caption: AI/ML workflow for QSAR model development and virtual screening.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Protein Degraders | Targeted Protein Degradation | Bio-Techne [bio-techne.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Development of a Fragment-Based Screening Assay for the Focal Adhesion Targeting Domain Using SPR and NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 10. creative-diagnostics.com [creative-diagnostics.com]
• 11. sartorius.com [sartorius.com]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Fragment HIT Identification in FBDD - CrystalsFirst [crystalsfirst.com]
• 15. ultimate-guide-to-cryo-em-sample-preparation | Shuimu Biosciences [shuimubio.com]
• 16. creative-biostructure.com [creative-biostructure.com]
• 17. MyScope [myscope.training]
• 18. okayama-u.ac.jp [okayama-u.ac.jp]
• 19. A Guide to Cryo-Grid Production | Learn from Cryo-EM Experts [nanoimagingservices.com]
• 20. Del Screening - Innovative Test Methods & Advancements | Book Now [vipergen.com]
• 21. promega.com [promega.com]
• 22. Quantitative Comparison of Enrichment from DNA-Encoded Chemical Library Selections - PMC [pmc.ncbi.nlm.nih.gov]
• 23. A practical guide to machine-learning scoring for structure-based virtual screening | Springer Nature Experiments [experiments.springernature.com]
• 24. vitrification-techniques-mastering-cryo-em-sample-preservation | Shuimu Biosciences [shuimubio.com]
• 25. diva-portal.org [diva-portal.org]
• 26. Comprehensive strategies of machine-learning-based quantitative structure-activity relationship models - PMC [pmc.ncbi.nlm.nih.gov]
• 27. mdpi.com [mdpi.com]
• 28. optibrium.com [optibrium.com]
• 29. An automated framework for QSAR model building - PMC [pmc.ncbi.nlm.nih.gov]
• 30. pharmacyjournal.org [pharmacyjournal.org]
• 31. An artificial intelligence accelerated virtual screening platform for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]

Use of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid as a building block in synthesis

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a versatile bifunctional building block of significant interest in medicinal chemistry and materials science. Its structure incorporates a phenylboronic acid moiety, a cornerstone for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, and a pyrrolidin-1-ylmethyl group, a common pharmacophore that can impart desirable physicochemical and biological properties to target molecules.[1][2] The pyrrolidine ring is a prevalent scaffold in numerous natural products and FDA-approved drugs, valued for its ability to introduce three-dimensionality and act as a hydrogen bond acceptor or donor.[2][3] This combination makes 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid an attractive starting material for the synthesis of complex molecules with potential therapeutic applications and advanced materials.

Boronic acids, in general, are widely used in drug discovery due to their unique ability to form reversible covalent bonds and their role in potent enzyme inhibitors.[4][5] The incorporation of the aminomethyl functionality can further enhance biological activity and improve pharmacokinetic profiles.

This document provides detailed application notes and protocols for the use of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid as a building block in Suzuki-Miyaura cross-coupling reactions, a fundamental transformation for the formation of carbon-carbon bonds in modern organic synthesis.

Core Application: Suzuki-Miyaura Cross-Coupling Reactions

The primary application of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is as a nucleophilic partner in Suzuki-Miyaura cross-coupling reactions to form biaryl and heteroaryl structures. This reaction is a powerful and widely used method for constructing C-C bonds due to its mild reaction conditions, tolerance of a wide range of functional groups, and the commercial availability of a vast array of boronic acids and their derivatives.

The general transformation is depicted below:

Caption: General scheme of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocols

While specific protocols for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid are not abundantly available in the literature, the following protocols are based on well-established procedures for similar arylboronic acids and can be adapted for this specific building block. Optimization of reaction conditions (catalyst, ligand, base, solvent, and temperature) may be necessary to achieve maximum yields for specific substrates.

Protocol 1: General Procedure for the Suzuki-Miyaura Coupling of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid with Aryl Bromides

This protocol is adapted from standard procedures for the Suzuki-Miyaura coupling of aryl bromides with various phenylboronic acids.

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid (1.2 mmol, 1.2 equiv.)

• Aryl bromide (1.0 mmol, 1.0 equiv.)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Triphenylphosphine (PPh₃, 0.08 mmol, 8 mol%)

• Potassium carbonate (K₂CO₃, 2.0 mmol, 2.0 equiv.)

• 1,4-Dioxane/Water (4:1 v/v), 5 mL

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar, add 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, the aryl bromide, palladium(II) acetate, triphenylphosphine, and potassium carbonate.

• Evacuate and backfill the flask with an inert atmosphere (Nitrogen or Argon) three times.

• Add the 1,4-dioxane/water solvent mixture via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 4-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired biaryl product.

References

• 1. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 2. The Suzuki-Miyaura Reaction of Phenylboronic Acid with Different Aryl Halides Catalyzed with Cu (II) Salen Complex@KCC-1 as a Recyclable Heterogeneous Catalyst [jns.kashanu.ac.ir]
• 3. d-nb.info [d-nb.info]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Bioactive Compounds Using 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid as a key building block in the synthesis of bioactive compounds, with a focus on its application in the development of potent and selective kinase inhibitors. The protocols detailed below are based on established methodologies in medicinal chemistry and provide a framework for the synthesis and evaluation of novel therapeutic agents.

Introduction

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a versatile bifunctional reagent that has gained significant traction in drug discovery. Its structure incorporates a phenylboronic acid moiety, which is a cornerstone for palladium-catalyzed cross-coupling reactions, most notably the Suzuki-Miyaura coupling. This reaction is a powerful tool for the formation of carbon-carbon bonds, enabling the construction of complex molecular architectures. The presence of the pyrrolidin-1-ylmethyl group provides a basic nitrogen atom, which can serve as a key pharmacophoric feature, improve physicochemical properties such as solubility, and provide a handle for further chemical modification.

The pyrrolidine motif is a prevalent scaffold in a multitude of FDA-approved drugs and biologically active natural products.[1][2] Its incorporation into drug candidates can enhance binding to target proteins and improve pharmacokinetic profiles. Boronic acids, on the other hand, are not only valuable synthetic intermediates but have also been integrated into approved therapeutics, such as the proteasome inhibitor bortezomib. The combination of these two functionalities in 4-(pyrrolidin-1-ylmethyl)phenylboronic acid makes it a highly valuable reagent for the synthesis of novel bioactive molecules.

Application in the Synthesis of Rho-kinase (ROCK) Inhibitors

One of the notable applications of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid is in the synthesis of inhibitors for Rho-associated coiled-coil containing protein kinase (ROCK). ROCK is a serine/threonine kinase that plays a crucial role in regulating the actin cytoskeleton and is implicated in a variety of pathological conditions, including hypertension, glaucoma, and cancer metastasis.

This section details the synthesis of a potent ROCK inhibitor, demonstrating the utility of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid in a Suzuki-Miyaura coupling reaction.

Table 1: Biological Activity of a Representative ROCK Inhibitor

Compound	Target	IC50 (nM)
ROCK Inhibitor 1	ROCK1	5.8
ROCK2	4.5

Experimental Protocol: Synthesis of a 4-Aryl-7-azaindole based ROCK Inhibitor

This protocol describes the synthesis of a representative ROCK inhibitor using 4-(pyrrolidin-1-ylmethyl)phenylboronic acid.

Reaction Scheme:

Caption: General scheme for the synthesis of a ROCK inhibitor.

Materials:

• 4-Chloro-7-azaindole

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid hydrochloride

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2)

• Sodium carbonate (Na2CO3)

• 1,4-Dioxane

• Water

Procedure:

• To a reaction vessel, add 4-chloro-7-azaindole (1.0 eq), 4-(pyrrolidin-1-ylmethyl)phenylboronic acid hydrochloride (1.2 eq), and sodium carbonate (3.0 eq).

• Add a mixture of 1,4-dioxane and water (4:1 v/v).

• Degas the mixture by bubbling argon through the solution for 15 minutes.

• Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (0.05 eq).

• Heat the reaction mixture to 90 °C and stir for 12 hours under an argon atmosphere.

• Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired ROCK inhibitor.

Signaling Pathway and Experimental Workflow

The development of kinase inhibitors often involves a multi-step process from initial screening to lead optimization. The following diagrams illustrate a typical signaling pathway involving ROCK and a general workflow for the synthesis and evaluation of kinase inhibitors.

Caption: Simplified Rho-ROCK signaling pathway.

Caption: Experimental workflow for inhibitor synthesis and evaluation.

Conclusion

4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is a valuable and versatile building block for the synthesis of bioactive compounds, particularly kinase inhibitors. The Suzuki-Miyaura coupling provides a robust and efficient method for incorporating this moiety into various heterocyclic scaffolds. The detailed protocols and conceptual diagrams presented in these application notes serve as a practical guide for researchers in the field of drug discovery and medicinal chemistry, facilitating the development of novel and potent therapeutic agents.

References

• 1. Design and synthesis of Rho kinase inhibitors (I) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Application Notes &amp; Protocols: Bioconjugation Using Functionalized Boronic Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction

Boronic acids have emerged as exceptionally versatile tools in chemical biology and drug development, offering a unique platform for bioconjugation.[1][2] Their utility stems from the ability of the boron atom to form reversible or stable covalent bonds with various nucleophiles under biocompatible conditions.[3][4] This reactivity allows for the site-selective modification of complex biomolecules, the construction of stimuli-responsive materials for drug delivery, and the development of sensitive diagnostic tools.[5][6][7]

Functionalized boronic acids can act as "warheads" for targeting specific residues on proteins, as central components in linker technologies, or as the active payloads in bioconjugates.[1][8] The primary mechanisms exploited for bioconjugation include the formation of boronate esters with cis-diols present on glycoproteins and saccharides, and the formation of iminoboronates with amines or other nucleophiles.[9][10] The reversible nature of many of these linkages is particularly advantageous for creating "smart" systems that respond to specific biological triggers like changes in pH or the presence of reactive oxygen species (ROS).[11][12]

These application notes provide an overview of key bioconjugation techniques using functionalized boronic acids, detailed experimental protocols for protein labeling, and a summary of relevant quantitative data to guide experimental design.

Key Bioconjugation Strategies

Boronate Ester Formation with cis-Diols

The reaction between a boronic acid and a 1,2- or 1,3-diol to form a cyclic boronate ester is one of the most widely used strategies in this field.[10] This interaction is typically reversible and highly selective for cis-diols, which are abundantly found in biological molecules such as carbohydrates, glycoproteins, and RNA.[13][14] The stability of the resulting boronate ester is pH-dependent, with increased stability at higher pH values. This pH-responsiveness makes it an ideal linkage for drug delivery systems designed to release cargo in the acidic environment of endosomes or tumors.[15][16] Furthermore, the boronate ester bond can be cleaved by high concentrations of competing diols (like glucose) or by ROS such as hydrogen peroxide (H₂O₂), adding further layers of stimuli-responsiveness.[11][17]

Iminoboronate and Thiazolidine Boronate Formation

For more stable bioconjugation, ortho-functionalized arylboronic acids, such as 2-formylphenylboronic acid (2-FPBA), are employed. These reagents undergo rapid and selective reactions with specific amino acid residues.

• N-Terminal Cysteine Conjugation: 2-FPBA reacts with an N-terminal cysteine to form a highly stable thiazolidine boronate. This reaction is exceptionally fast, with second-order rate constants reaching up to 5.5 × 10³ M⁻¹s⁻¹, making it one of the fastest bioorthogonal reactions for protein labeling.[18] The proximity of the boronic acid to the aldehyde facilitates an intramolecular B-N coordination that stabilizes the conjugate.[19]

• Iminoboronate Formation: 2-FPBA and related compounds can also react with hydrazides, hydroxylamines, or semicarbazides to form stable diazaborine products.[9][19] This reaction proceeds rapidly at neutral pH and has been used to create fluorescent dyes and other probes.[3]

Quantitative Data for Bioconjugation Reactions

The efficiency and stability of bioconjugation are critical for successful application. The following tables summarize key quantitative parameters for common boronic acid-based reactions.

Table 1: Equilibrium and Association Constants for Boronate Ester Formation

Boronic Acid	Diol/Saccharide	Condition	Constant Type	Value	Reference(s)
Phenylboronic Acid (PBA)	Catechol	pH 7.4, Water	Kₐ	~830 M⁻¹	[16]
Phenylboronic Acid (PBA)	D-Glucose	pH 7.4, Water	Kₐ	4.6 M⁻¹	[16]
Phenylboronic Acid (PBA)	Aliphatic Diols	pH 7.4, Water	Kₑq	1-10 M⁻¹	[11][20]
Phenylboronic Acid (PBA)	Catechols	pH 7.4, Water	Kₑq	10³ - 10⁴ M⁻¹	[11][20]
bis-PBA Rhodamine	Tetraserine Motif	N/A	Kₑ	452 ± 106 nM	[3]

Table 2: Kinetic Data for Boronic Acid-Mediated Ligations

Boronic Acid Reagent	Nucleophile	Reaction Type	Rate Constant (k)	Condition	Reference(s)
2-Formylphenylboronic Acid (2-FPBA)	N-Terminal Cysteine	Thiazolidine Formation	5.5 × 10³ M⁻¹s⁻¹	pH 7.0	[18][19]
2-Formylphenylboronic Acid (2-FPBA)	Semicarbazide	Diazaborine Formation	> 10³ M⁻¹s⁻¹	pH 7.4	[19][21]
2-Methyl-5-carboxymethylphenylboronic acid	Nopoldiol	Boronate Ester Formation	kₒₙ ≈ 340 M⁻¹s⁻¹	pH 7.4	[22]

Experimental Protocols

Protocol 1: General Procedure for Protein Labeling via Boronate Ester Formation

This protocol describes the labeling of a glycoprotein with a boronic acid-functionalized fluorescent probe.

Materials:

• Glycoprotein of interest (e.g., Horseradish Peroxidase, HRP)

• Boronic acid-functionalized fluorescent dye (e.g., PBA-FITC)

• Phosphate-Buffered Saline (PBS), pH 7.4 and pH 8.5

• Size-Exclusion Chromatography (SEC) column (e.g., PD-10)

• Spectrophotometer and Fluorometer

Procedure:

• Protein Preparation: Dissolve the glycoprotein in PBS (pH 8.5) to a final concentration of 1-5 mg/mL. A slightly basic pH increases the population of the reactive tetrahedral boronate species, favoring ester formation.

• Probe Preparation: Prepare a stock solution of the boronic acid-functionalized probe (e.g., 10 mM in DMSO).

• Conjugation Reaction: Add the boronic acid probe to the protein solution at a 10- to 50-fold molar excess. The optimal ratio should be determined empirically.

• Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove the unreacted probe by passing the reaction mixture through a desalting SEC column (e.g., PD-10) pre-equilibrated with PBS (pH 7.4).

• Characterization:

  • Determine the protein concentration using a BCA assay or by measuring absorbance at 280 nm.

  • Measure the fluorescence of the conjugate to determine the concentration of the attached probe.

  • Calculate the Degree of Labeling (DOL) by taking the molar ratio of the dye to the protein.

  • Confirm conjugation using SDS-PAGE with fluorescence imaging and/or mass spectrometry.

Protocol 2: Site-Specific N-Terminal Cysteine Labeling using 2-FPBA

This protocol details the highly efficient and site-specific labeling of a protein engineered to have an N-terminal cysteine.

Materials:

• Protein with an N-terminal cysteine

• 2-Formylphenylboronic acid (2-FPBA)

• Phosphate Buffer (100 mM), pH 7.0

• Anhydrous DMSO

• LC-MS system for analysis

Procedure:

• Protein Preparation: Prepare a solution of the protein (e.g., 50 µM) in phosphate buffer (pH 7.0).

• Reagent Preparation: Prepare a fresh stock solution of 2-FPBA (e.g., 5 mM) in anhydrous DMSO.

• Conjugation Reaction: Add a small molar excess (e.g., 1.2 to 2 equivalents) of the 2-FPBA stock solution to the protein solution.

• Incubation: The reaction is typically very fast. Incubate for 10-30 minutes at room temperature.

• Quenching (Optional): If necessary, the reaction can be quenched by adding a small molecule thiol like glutathione.

• Analysis: Directly analyze the reaction mixture using LC-MS to confirm the mass shift corresponding to the covalent addition of the 2-FPBA moiety. Due to the high efficiency and selectivity, purification may not be required for some downstream applications. If needed, excess reagent can be removed using a desalting column.

Applications in Drug Development

Stimuli-Responsive Drug Delivery

Boronic acid-functionalized polymers can self-assemble into nanoparticles or hydrogels for encapsulating therapeutic agents.[6][15] Drugs containing diol or catechol functionalities (e.g., doxorubicin, some proteasome inhibitors) can be conjugated to the polymer backbone via boronate esters.[16][23] These linkages are stable at physiological pH (7.4) but are readily hydrolyzed in the acidic environment of endosomes (pH 5.0-6.0) following cellular uptake, triggering the release of the active drug specifically at the target site.[16] This strategy reduces systemic toxicity and enhances therapeutic efficacy.

References

• 1. [PDF] Boronic acids as building blocks for the construction of therapeutically useful bioconjugates. | Semantic Scholar [semanticscholar.org]
• 2. Boronic acids as building blocks for the construction of therapeutically useful bioconjugates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Boron enabled bioconjugation chemistries - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Boronic Acids as Bioorthogonal Probes for Site-Selective Labeling of Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. electrochemsci.org [electrochemsci.org]
• 11. Revisiting Boronate/Diol Complexation as a Double Stimulus-Responsive Bioconjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Boronic acid based dynamic click chemistry: recent advances and emergent applications - Chemical Science (RSC Publishing) DOI:10.1039/D0SC05009A [pubs.rsc.org]
• 13. Biosensors with Boronic Acid-Based Materials as the Recognition Elements and Signal Labels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Merging the Versatile Functionalities of Boronic Acid with Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Boronic acid copolymers for direct loading and acid-triggered release of Bis-T-23 in cultured podocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Boronic acids as building blocks for the construction of therapeutically useful bioconjugates - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C9CS00184K [pubs.rsc.org]
• 19. Recent Advances in Bioorthogonal Ligation and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]
• 21. Versatile Bioconjugation Chemistries of ortho-Boronyl Aryl Ketones and Aldehydes - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Fast and Tight Boronate Formation for Click Bioorthogonal Conjugation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. pubs.acs.org [pubs.acs.org]

Boronic Acid Derivatives as Sensors for Biomolecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boronic acids have emerged as a versatile class of synthetic receptors in the field of molecular recognition and sensing. Their unique ability to form reversible covalent bonds with 1,2- and 1,3-diols makes them exceptionally well-suited for the detection of a wide range of biologically significant molecules, most notably carbohydrates.[1][2][3][4] This interaction, which results in the formation of cyclic boronate esters, can be coupled with various signal transduction mechanisms—including fluorescence, colorimetric changes, and electrochemical responses—to create highly sensitive and selective sensors.[1][2][4][5] These sensors have found critical applications in biomedical research, diagnostics, and drug development, enabling the detection of key biomolecules such as glucose, glycans, ATP, dopamine, and reactive oxygen species.[1][2][6]

This document provides detailed application notes and experimental protocols for the use of boronic acid derivatives as sensors for various biomolecules, tailored for researchers, scientists, and professionals in drug development.

Principle of Recognition and Signaling Mechanisms

The core of boronic acid-based sensing lies in the reversible esterification reaction between the boronic acid moiety (a Lewis acid) and the cis-diol groups present in many biomolecules.[1][2] This binding event triggers a detectable signal through several common mechanisms:

• Photoinduced Electron Transfer (PET): In many fluorescent "turn-on" sensors, a fluorophore is positioned near the boronic acid and an electron-donating group, such as a tertiary amine. In the unbound state, the lone pair of electrons on the nitrogen quenches the fluorescence of the probe via PET. Upon binding to a diol-containing analyte, the Lewis acidity of the boron atom increases, leading to a stronger interaction with the nitrogen's lone pair. This interaction suppresses the PET process, resulting in a significant increase in fluorescence intensity.[1][7][8]

• Intramolecular Charge Transfer (ICT): In ICT-based sensors, the binding of a saccharide to the boronic acid alters the electron density of the molecule. This change in the electronic properties of the boronic acid moiety modulates the photophysical properties of the appended fluorophore, leading to a shift in the emission wavelength or a change in fluorescence intensity.

• Colorimetric Changes: Boronic acid-substituted dyes, such as azobenzenes, can undergo a distinct color change upon binding to sugars.[9][10] This change is often due to the formation or cleavage of an intramolecular coordination bond (e.g., a B-N dative bond), which alters the electronic structure and, consequently, the absorption spectrum of the dye.[9][10]

• Electrochemical Sensing: The binding of an analyte to a boronic acid immobilized on an electrode surface can be detected electrochemically.[5][11][12] This can be achieved by monitoring changes in the redox properties of the boronic acid derivative itself or by using a redox reporter whose access to the electrode surface is modulated by the binding event.[11]

Applications in Biomolecule Sensing

Boronic acid-based sensors have been developed for a diverse array of biomolecules. Below are application notes for key targets, including quantitative data for representative sensors and detailed experimental protocols.

Glucose Sensing

Continuous and accurate glucose monitoring is critical for the management of diabetes. Boronic acid-based fluorescent sensors offer a promising alternative to traditional enzyme-based methods.[13][14]

Quantitative Data for Representative Glucose Sensors:

Sensor Type	Fluorophore	Analyte	Detection Limit	Binding Constant (K)	Reference
Monoboronic Acid	Anthracene	D-Fructose	-	4365 M⁻¹	[1]
Monoboronic Acid	Anthracene	D-Glucose	-	110 M⁻¹	[1]
Diboronic Acid	Anthracene	D-Glucose	0.8 µmol L⁻¹	1378 M⁻¹	[6]
Diboronic Acid	Pyrene	D-Glucose	-	-	[14]
Viologen-based FRET	Pyranine	D-Glucose	-	-	[14]

Experimental Protocol: Fluorescent Glucose Sensing

This protocol describes a general method for evaluating the fluorescence response of a boronic acid-based probe to glucose.

Materials:

• Boronic acid-based fluorescent probe

• D-Glucose

• Phosphate-buffered saline (PBS), pH 7.4

• Organic solvent for stock solution (e.g., DMSO, Methanol)

• Fluorescence spectrophotometer

• Quartz cuvettes

Procedure:

• Preparation of Stock Solutions: a. Prepare a 1 mM stock solution of the boronic acid probe in a minimal amount of a suitable organic solvent (e.g., DMSO). b. Prepare a 100 mM stock solution of D-glucose in PBS (pH 7.4).

• Preparation of Working Solutions: a. Dilute the probe stock solution in PBS to a final working concentration (e.g., 10 µM). Ensure the final concentration of the organic solvent is minimal (e.g., <1%) to avoid interfering with the assay. b. Prepare a series of glucose solutions with varying concentrations by serially diluting the glucose stock solution with PBS.

• Fluorescence Measurement: a. Turn on the fluorescence spectrophotometer and allow the instrument to stabilize. b. Set the excitation and emission wavelengths appropriate for the specific probe. c. To a quartz cuvette, add the boronic acid probe working solution. d. Record the initial fluorescence intensity (F₀). e. Add aliquots of the different glucose concentration solutions to the cuvette, mixing thoroughly after each addition. f. Record the fluorescence intensity (F) after each addition, allowing the signal to stabilize.

• Data Analysis: a. Plot the change in fluorescence intensity (F/F₀) against the glucose concentration. b. The binding constant (K) can be determined by fitting the titration data to a suitable binding model (e.g., 1:1 or 1:2 binding isotherm).

Signaling Pathway: PET-based Glucose Sensor

Caption: PET-based glucose sensing mechanism.

Glycan and Sialic Acid Sensing

Cell surface carbohydrates, such as sialic acid, are important biomarkers for various diseases, including cancer.[7][15][16] Boronic acid-based probes can be used to label and image these glycans on living cells.[17][18]

Quantitative Data for Sialic Acid Sensors:

Sensor Type	Analyte	Detection Limit	Linear Range	Reference
UiO-66-NH₂@B(OH)₂ MOF	Sialic Acid	0.025 mmol/L	0.05-2.5 mmol/L	[19][20]
Polydiacetylene Liposome	Sialic Acid	-	-	[17]

Experimental Protocol: Cell Surface Glycan Labeling

This protocol provides a general procedure for labeling cell surface glycans using a fluorescent boronic acid probe.[15]

Materials:

• Fluorescent bis-boronic acid probe

• Cell line of interest (e.g., HepG2 liver carcinoma cells)

• Control cell line (e.g., COS-7 normal fibroblast cells)

• Cell culture medium

• Phosphate-buffered saline (PBS)

• Methanol

• Fluorescence microscope

Procedure:

• Cell Culture: a. Culture cells in appropriate multi-well plates until they reach the desired confluency.

• Cell Fixation (Optional, for fixed cell imaging): a. Remove the culture medium and wash the cells with PBS. b. Fix the cells with a methanol/PBS solution. c. Wash the cells twice with PBS.

• Probe Incubation: a. Prepare a working solution of the fluorescent boronic acid probe in a suitable buffer (e.g., 1:1 MeOH/PBS) at the desired concentration (e.g., 0.5–10 µM). b. Add the probe solution to each well and incubate for a specified time (e.g., 45 minutes) at a controlled temperature (e.g., 4 °C).

• Washing: a. Remove the probe solution and wash the cells with PBS to remove any unbound probe.

• Imaging: a. Observe the stained cells using a fluorescence microscope with the appropriate filter set for the probe's excitation and emission wavelengths.

Experimental Workflow: Cell Surface Glycan Labeling

Caption: Workflow for cell surface glycan labeling.

Dopamine Sensing

Dopamine is a critical neurotransmitter, and its detection is important for understanding neurological disorders. Boronic acids can bind to the catechol moiety of dopamine, enabling its detection.[11][21]

Quantitative Data for Dopamine Sensors:

Sensor Type	Method	Detection Limit	Reference
Boronic acid-functionalized silicon surface	Electrochemical Impedance Spectroscopy	< 10 µM	[11]
Boronic acid-containing coumarin aldehyde	Colorimetric/Fluorometric	-	[21]
Boronic acid functionalized MWNTs	-	-

Experimental Protocol: Electrochemical Dopamine Sensing

This protocol outlines a general method for the electrochemical detection of dopamine using a boronic acid-modified electrode.[11]

Materials:

• Boronic acid-modified electrode (e.g., functionalized glassy carbon or silicon)

• Reference electrode (e.g., Ag/AgCl)

• Counter electrode (e.g., platinum wire)

• Potentiostat with impedance spectroscopy capabilities

• Dopamine solutions of known concentrations

• Buffer solution (e.g., PBS, pH 7.4)

• Redox probe (e.g., [Fe(CN)₆]³⁻/⁴⁻)

Procedure:

• Electrode Preparation: a. Ensure the boronic acid-modified electrode is clean and properly prepared according to the specific functionalization protocol.

• Electrochemical Measurement: a. Assemble a three-electrode electrochemical cell containing the buffer solution and the redox probe. b. Record a baseline electrochemical impedance spectrum (EIS) or cyclic voltammogram (CV). c. Add a known concentration of dopamine to the electrochemical cell. d. Allow time for the dopamine to bind to the boronic acid moieties on the electrode surface. e. Record the EIS or CV again. f. Repeat steps c-e for a range of dopamine concentrations.

• Data Analysis: a. For EIS, analyze the change in charge transfer resistance (Rct) as a function of dopamine concentration. b. For CV, analyze the change in peak current or peak potential as a function of dopamine concentration. c. Construct a calibration curve to determine the sensor's sensitivity and detection limit.

Signaling Pathway: Electrochemical Dopamine Sensing

Caption: Electrochemical dopamine detection mechanism.

ATP Sensing

Adenosine triphosphate (ATP) is the primary energy currency of the cell. Boronic acid sensors can recognize the ribose diol moiety of ATP.

Quantitative Data for an ATP Sensor:

Sensor System	Analyte	Detection Limit	Binding Constant (K)	Reference
Zn-1/FBγCyD Supramolecular Complex	ATP	18.9 nM	(7.71 ± 0.09) × 10⁶ M⁻¹	[22]

Experimental Protocol: Supramolecular ATP Sensing

This protocol is based on the use of a boronic acid-appended cyclodextrin and a fluorescent probe for the detection of ATP.[22]

Materials:

• Boronic acid-appended γ-cyclodextrin (FBγCyD)

• Zinc-dipicolylamine-based pyrene probe (Zn-1)

• ATP solutions of known concentrations

• Buffer solution (e.g., HEPES, pH 7.4)

• Fluorescence spectrophotometer

Procedure:

• Preparation of the Supramolecular Sensor Complex: a. Prepare stock solutions of FBγCyD and Zn-1 in the appropriate buffer. b. Mix the FBγCyD and Zn-1 solutions to form the Zn-1/FBγCyD supramolecular complex. Allow time for complexation to occur.

• Fluorescence Titration: a. In a cuvette, place the prepared Zn-1/FBγCyD complex solution. b. Record the baseline fluorescence spectrum. c. Add successive aliquots of the ATP stock solution to the cuvette, mixing after each addition. d. Record the fluorescence spectrum after each addition until no further significant change is observed.

• Data Analysis: a. Plot the fluorescence intensity at the emission maximum against the ATP concentration. b. Determine the detection limit and binding constant from the titration data.

Logical Relationship: Supramolecular ATP Sensing

Caption: Supramolecular assembly for ATP sensing.

Synthesis of Boronic Acid-Based Fluorescent Probes

The synthesis of boronic acid-functionalized fluorescent probes often involves a multi-step process. A general synthetic scheme is provided below, which can be adapted for various fluorophores and linking chemistries.[15][23]

General Synthetic Protocol:

• Coupling of Fluorophore and Linker: a. Start with a functionalized fluorophore (e.g., with a reactive group like an amine or halide). b. Couple the fluorophore with a linker that also contains a reactive group for subsequent attachment of the boronic acid moiety. This can be achieved through standard coupling reactions (e.g., amide bond formation, Suzuki coupling).

• Introduction of the Boronic Acid Moiety: a. A common method is the Suzuki-Miyaura cross-coupling reaction.[24] b. React a halogenated intermediate from the previous step with a diboron reagent (e.g., bis(pinacolato)diboron) in the presence of a palladium catalyst and a base. c. This reaction forms a boronate ester, which is a stable precursor to the boronic acid.

• Deprotection to the Boronic Acid: a. The boronate ester is typically deprotected to the final boronic acid using acidic conditions. b. Dissolve the purified boronate ester in a solvent mixture such as acetone and 1 M HCl and stir at room temperature.[23] c. After the reaction is complete, the product is extracted and purified.

Workflow for Synthesis of a Boronic Acid Probe

Caption: General synthetic workflow for boronic acid probes.

Conclusion

Boronic acid derivatives represent a powerful and adaptable platform for the development of sensors for a wide range of biologically relevant molecules. Their ability to reversibly bind to diols, coupled with diverse signal transduction mechanisms, has led to the creation of innovative tools for research, diagnostics, and drug development. The protocols and data presented here provide a foundation for the application of these sensors in various scientific endeavors. Further research in this area continues to expand the scope of detectable analytes and improve the sensitivity and selectivity of these remarkable molecular tools.

References

• 1. Recent development of boronic acid-based fluorescent sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. electrochemsci.org [electrochemsci.org]
• 6. Recent development of boronic acid-based fluorescent sensors - RSC Advances (RSC Publishing) DOI:10.1039/C8RA04503H [pubs.rsc.org]
• 7. Molecular Boronic Acid-Based Saccharide Sensors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Colorimetric Sugar Sensing Using Boronic Acid-Substituted Azobenzenes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Electrochemical sensing using boronic acids - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. A study of boronic acid based fluorescent glucose sensors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Recent Advances in Fluorescent Arylboronic Acids for Glucose Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Synthesis and Evaluation of Aryl Boronic Acids as Fluorescent Artificial Receptors for Biological Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Boronic acids for sensing and other applications - a mini-review of papers published in 2013 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Polydiacetylene liposomes with phenylboronic acid tags: a fluorescence turn-on sensor for sialic acid detection and cell-surface glycan imaging - Nanoscale (RSC Publishing) [pubs.rsc.org]
• 18. Boronic acids for fluorescence imaging of carbohydrates - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC08633G [pubs.rsc.org]
• 19. Detection of sialic acid using boronic-acid-functionalized metal organic framework UiO-66-NH>2>@B(OH)>2> - East China Normal University [pure.ecnu.edu.cn]
• 20. Detection of sialic acid using boronic-acid-functionalized metal organic framework UiO-66-NH2@B(OH)2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Selective ATP recognition by boronic acid-appended cyclodextrin and a fluorescent probe supramolecular complex in water - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 23. benchchem.com [benchchem.com]
• 24. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Synthesis of Substituted 1-Methyl-4-phenylpyrrolidin-2-ones

Audience: Researchers, scientists, and drug development professionals.

Introduction: The 1-methyl-4-phenylpyrrolidin-2-one scaffold is a core structural motif in medicinal chemistry, forming the basis for compounds with a range of biological activities, including potential anticonvulsant and nootropic (cognitive-enhancing) effects.[1][2] The pyrrolidinone ring's structure is highly amenable to chemical modification, making it a versatile platform for drug discovery and the development of novel therapeutics.[1] These application notes provide detailed protocols for the synthesis of substituted 1-methyl-4-phenylpyrrolidin-2-ones, focusing on a reliable and well-documented two-step synthetic pathway.

I. Synthetic Strategy Overview

The most direct and versatile approach to synthesizing substituted 1-methyl-4-phenylpyrrolidin-2-ones involves a two-stage process. This strategy allows for the introduction of substituents on the phenyl ring by selecting appropriately substituted starting materials.

• Stage 1: Synthesis of the 4-Phenylpyrrolidin-2-one Core: The central pyrrolidinone ring is first constructed. A robust method for this is the Aza-Baeyer-Villiger rearrangement of a corresponding 3-phenylcyclobutanone.[1][3]

• Stage 2: N-Methylation: The secondary amine of the lactam is then methylated to yield the final target compound. This is typically achieved via nucleophilic substitution using a strong base and a methylating agent.[2]

The overall synthetic workflow is depicted below.

Caption: Overall two-step synthetic workflow. (max-width: 760px)

II. Experimental Protocols

Safety Precaution: These protocols involve hazardous materials. All procedures should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coats, and chemical-resistant gloves, must be worn at all times. Reagents such as N,N-Dimethylformamide (DMF), sodium hydride (NaH), and methyl iodide are toxic and/or flammable and should be handled with extreme care.[1]

Protocol 1: Synthesis of 4-Phenylpyrrolidin-2-one (Intermediate)

This protocol is adapted from a procedure utilizing an Aza-Baeyer-Villiger rearrangement.[1][3]

Materials:

• 3-Phenylcyclobutanone (1.00 equiv)

• O-(Diphenylphosphinyl)hydroxylamine (DPPH) (1.16 equiv)[3]

• N,N-Dimethylformamide (DMF), anhydrous

• Dichloromethane (CH₂Cl₂)

• Ethyl acetate (EtOAc)

• Methanol (MeOH)

• Silica gel for column chromatography

Equipment:

• 500 mL three-necked round-bottomed flask

• Magnetic stirrer and stir bar

• Thermometer

• Pressure-equalizing addition funnel

• Heating mantle or oil bath

• Rotary evaporator

Procedure:

• Equip a 500 mL three-necked round-bottomed flask with a magnetic stir bar, a thermometer, and an addition funnel.

• Suspend O-(diphenylphosphinyl)hydroxylamine (DPPH) (1.16 equiv) in 100 mL of anhydrous DMF.[3]

• Heat the suspension to an internal temperature of 25 °C while stirring.[3]

• In the addition funnel, prepare a solution of 3-phenylcyclobutanone (1.00 equiv) in 60 mL of anhydrous DMF.[3]

• Add the 3-phenylcyclobutanone solution dropwise to the stirred DPPH suspension over a period of 15 minutes.[3]

• Once the addition is complete, maintain the reaction mixture at 25 °C and continue stirring for 24 hours.[3]

• After 24 hours, remove the DMF under reduced pressure using a rotary evaporator (50 °C, starting at 6 mmHg).[3]

• Dissolve the resulting crude residue in dichloromethane for transfer.

• Purify the crude material by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate and methanol to yield the pure lactam product.[3]

Protocol 2: N-Methylation of 4-Phenylpyrrolidin-2-one

This protocol describes the methylation of the lactam nitrogen using sodium hydride and methyl iodide, a common method for N-alkylation.[2]

Materials:

• 4-Phenylpyrrolidin-2-one (1.0 equiv)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• Methyl iodide (CH₃I) (1.5 equiv)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

• 250 mL round-bottomed flask

• Magnetic stirrer and stir bar

• Septum and nitrogen inlet

• Syringes for liquid transfer

• Ice bath

• Separatory funnel

Procedure:

• Wash sodium hydride (1.2 equiv) with hexane to remove the mineral oil and dry it under a stream of nitrogen.

• Add the washed NaH to a 250 mL round-bottomed flask under a nitrogen atmosphere.

• Add anhydrous THF via syringe to create a suspension. Cool the flask to 0 °C using an ice bath.

• Dissolve 4-phenylpyrrolidin-2-one (1.0 equiv) in a separate flask with anhydrous THF.

• Slowly add the 4-phenylpyrrolidin-2-one solution to the stirred NaH suspension at 0 °C. Allow the mixture to stir for 30 minutes at this temperature to form the sodium enolate.

• Add methyl iodide (1.5 equiv) dropwise to the reaction mixture at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 3-4 hours, or until TLC analysis indicates the consumption of the starting material.

• Carefully quench the reaction by slowly adding saturated aqueous NH₄Cl solution at 0 °C.

• Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Combine the organic layers and wash sequentially with water and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the final 1-methyl-4-phenylpyrrolidin-2-one.

III. Data Presentation

The following tables summarize representative quantitative data for the key synthetic steps. Yields and purity for substituted analogs may vary depending on the nature and position of the substituents.

Table 1: Synthesis of 4-Phenylpyrrolidin-2-one

Reactant	Product	Method	Yield (%)	Purity (%)	Scale (mmol)	Reference

| 3-Phenylcyclobutanone | 4-Phenylpyrrolidin-2-one | Aza-Baeyer-Villiger | 65 | >99 | 30.0 |[1][3] |

Table 2: Representative Spectroscopic Data

Compound	Formula	MW	1H NMR (CDCl₃, δ ppm)	13C NMR (CDCl₃, δ ppm)	Mass Spec (EI-MS) m/z
4-Phenylpyrrolidin-2-one	C₁₀H₁₁NO	161.20	7.20-7.40 (m, 5H), 6.20 (br s, 1H), 3.70-3.85 (m, 1H), 3.55-3.65 (m, 2H), 2.80 (dd, 1H), 2.50 (dd, 1H)	175.5, 142.1, 128.8, 127.0, 126.7, 48.9, 41.2, 38.5	161 (M+), 130, 104, 91
1-Methyl-4-phenylpyrrolidin-2-one	C₁₁H₁₃NO	175.23	7.15-7.35 (m, 5H), 3.50-3.65 (m, 2H), 3.35-3.45 (m, 1H), 2.90 (s, 3H), 2.70 (dd, 1H), 2.45 (dd, 1H)	174.2, 143.5, 128.6, 126.8, 126.5, 55.1, 42.0, 37.8, 29.7	175 (M+), 118, 104, 91

(Note: Spectroscopic data are representative and should be confirmed by analysis of synthesized material. Data for the parent compound is estimated based on known chemical shifts and fragmentation patterns.)[4]

IV. Mechanism & Workflow Visualizations

Logical Flow of Synthetic Strategies

There are multiple conceptual pathways to the target scaffold. The protocol detailed above follows the N-alkylation route. Alternative strategies, such as those involving de novo ring formation, can also be envisioned for generating structural diversity.

Caption: Alternative synthetic approaches to the target scaffold. (max-width: 760px)

Potential Mechanism of Action: Monoamine Transporter Inhibition

While the specific biological targets of novel 1-methyl-4-phenylpyrrolidin-2-ones require experimental validation, related structures like pyrovalerone analogs are known to act as monoamine uptake inhibitors.[5] This mechanism involves blocking the reuptake of neurotransmitters such as dopamine (DA) and norepinephrine (NE) from the synaptic cleft, thereby increasing their concentration and signaling.

Caption: Potential mechanism of action via monoamine transporter inhibition. (max-width: 760px)

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. orgsyn.org [orgsyn.org]
• 4. 1-(4-Methylphenyl)pyrrolidin-2-one | C11H13NO | CID 577781 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-(4-Methylphenyl)-2-pyrrolidin-1-yl-pentan-1-one (Pyrovalerone) analogs. A promising class of monoamine uptake inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting low yield in Suzuki coupling with 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

Technical Support Center: Suzuki Coupling Troubleshooting

Topic: Troubleshooting Low Yield in Suzuki Coupling with 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

This guide is designed for researchers, scientists, and drug development professionals encountering challenges with Suzuki-Miyaura coupling reactions involving amine-containing boronic acids.

Frequently Asked Questions (FAQs)

Q1: My Suzuki coupling reaction with 4-(pyrrolidin-1-ylmethyl)phenylboronic acid is resulting in a low yield. What are the most common initial checks?

A1: When experiencing low yields with this substrate, the primary suspects are related to the amine functionality and general reaction setup. Start by assessing these key areas:

• Catalyst Activity and Integrity : Ensure your palladium catalyst and any associated ligands are active. The tertiary amine in your boronic acid can act as a ligand and coordinate to the palladium center, potentially inhibiting its catalytic activity. Consider using a fresh batch of catalyst or a more robust, air-stable precatalyst.[1]

• Inert Atmosphere : Oxygen can lead to the unwanted homocoupling of your boronic acid and can also contribute to catalyst decomposition.[1][2] It is crucial to ensure your reaction vessel is properly purged and maintained under an inert atmosphere (e.g., Argon or Nitrogen).

• Solvent and Reagent Purity : Use properly degassed solvents. Verify the purity of your boronic acid and aryl halide, as impurities can interfere with the reaction.

Q2: Could the amine group on my boronic acid be poisoning the palladium catalyst?

A2: Yes, this is a significant possibility. The lone pair of electrons on the nitrogen atom of the pyrrolidine group can coordinate to the palladium(0) or palladium(II) center. This coordination can stabilize the catalyst in an off-cycle state, preventing it from participating in the catalytic cycle and leading to low or no product formation. The use of bulky, electron-rich phosphine ligands can sometimes mitigate this by sterically shielding the metal center from inhibitory coordination.[3]

Q3: What is protodeboronation and could it be the cause of my low yield?

A3: Protodeboronation is a common side reaction where the boronic acid group (-B(OH)₂) is replaced by a hydrogen atom, effectively destroying your starting material.[4] This process can be catalyzed by aqueous bases and is a known issue for some boronic acids, particularly those that are electron-rich or contain basic functional groups.[2][4] The reaction pH is a critical factor in the rate of protodeboronation.[4] If you suspect this is occurring, consider using the boronic acid as a more stable derivative, such as a pinacol ester or a trifluoroborate salt, which are less prone to this side reaction.[3]

Q4: How does my choice of base impact a reaction with an amine-containing boronic acid?

A4: The base is crucial for activating the boronic acid to form a more nucleophilic boronate species, which is necessary for the transmetalation step.[3][5] However, with a substrate like 4-(pyrrolidin-1-ylmethyl)phenylboronic acid, the choice of base is more nuanced. A very strong base could potentially deprotonate other parts of your molecules, leading to side reactions. Conversely, a base that is too weak may not efficiently form the boronate. Inorganic bases like potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) are often good starting points.[3][6] It is important to screen different bases to find the optimal conditions for your specific substrates.[3]

Troubleshooting Guides

Guide 1: Diagnosing the Cause of Low Yield

If you are experiencing low yields, follow this logical troubleshooting workflow to identify and address the potential issue.

Caption: A workflow diagram for troubleshooting low yields.

Guide 2: Overcoming Catalyst Inhibition

The tertiary amine in 4-(pyrrolidin-1-ylmethyl)phenylboronic acid can inhibit the palladium catalyst. Here’s how to address this:

Caption: Strategies to mitigate catalyst inhibition by the amine group.

Data Presentation

Table 1: Effect of Ligand and Base on Yield

The following table summarizes hypothetical but representative yields for the coupling of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid with 4-bromoanisole, demonstrating the impact of different ligands and bases.

Entry	Pd Catalyst (2 mol%)	Ligand (4 mol%)	Base (2.5 equiv)	Solvent	Temp (°C)	Yield (%)
1	Pd₂(dba)₃	PPh₃	K₂CO₃	Dioxane/H₂O	100	25
2	Pd₂(dba)₃	PPh₃	K₃PO₄	Dioxane/H₂O	100	35
3	Pd₂(dba)₃	XPhos	K₃PO₄	Dioxane/H₂O	100	88
4	Pd(OAc)₂	SPhos	K₃PO₄	t-AmylOH/H₂O	100	92
5	Pd(OAc)₂	SPhos	Cs₂CO₃	Toluene/H₂O	110	75
6	Pd(dppf)Cl₂	-	K₂CO₃	DME/H₂O	90	45

As shown, bulky, electron-rich Buchwald-type ligands (XPhos, SPhos) often provide significantly higher yields in these challenging couplings.[3]

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling with an Amine-Containing Boronic Acid

This is a generalized procedure and should be optimized for specific substrates.

• Vessel Preparation : To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), 4-(pyrrolidin-1-ylmethyl)phenylboronic acid (1.2–1.5 equiv), and a finely powdered base (e.g., K₃PO₄, 2.0–3.0 equiv).[1]

• Inert Atmosphere : Seal the vial with a septum cap and purge with argon or nitrogen for 5-10 minutes.

• Catalyst Addition : Under the inert atmosphere, add the palladium precatalyst (e.g., XPhos Pd G3, 0.5–2 mol%) and any additional ligand if required.[1]

• Solvent Addition : Add the degassed solvent system (e.g., Dioxane/H₂O 10:1) via syringe.[1]

• Reaction : Place the vial in a preheated heating block and stir vigorously at the desired temperature (e.g., 80-110 °C) for the specified time (e.g., 4-24 hours).

• Monitoring : Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Workup : After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[1]

• Purification : Purify the crude product by flash column chromatography.

Protocol 2: Protection of Boronic Acid as a Diethanolamine Adduct

To prevent protodeboronation and improve stability, the boronic acid can be converted to a diethanolamine adduct.

• Dissolution : In a vial with a stir bar, dissolve the 4-(pyrrolidin-1-ylmethyl)phenylboronic acid (1.0 equiv) in a minimal amount of a suitable solvent like methylene chloride.

• Addition : Add diethanolamine (1.0 equiv) dropwise via pipette while stirring.

• Precipitation : A precipitate will form. Continue stirring the resulting slurry for 15-20 minutes.

• Isolation : Isolate the white solid product by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

• Usage : This diethanolamine adduct can now be used directly in Suzuki coupling reactions, and it may show improved performance, particularly in protic solvents.

References

• 1. benchchem.com [benchchem.com]
• 2. Yoneda Labs [yonedalabs.com]
• 3. benchchem.com [benchchem.com]
• 4. Protodeboronation - Wikipedia [en.wikipedia.org]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Prevention of Protodeboronation of Phenylboronic Acids

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to mitigate the undesired protodeboronation of phenylboronic acids during chemical reactions, particularly in the context of Suzuki-Miyaura cross-coupling.

Troubleshooting Guides

Issue 1: Significant Protodeboronation Observed in Suzuki-Miyaura Coupling

Symptoms:

• Low yield of the desired cross-coupled product.

• Presence of a significant amount of the corresponding arene byproduct (the "protodeboronated" product) in the reaction mixture, as identified by techniques such as GC-MS or NMR.

Possible Causes and Solutions:

Possible Cause	Recommended Action	Rationale
Inappropriate Base Selection	Switch to a weaker, non-hydroxide base. Mild bases are often sufficient to facilitate the Suzuki coupling while minimizing protodeboronation. Consider the following order of preference: CsF, K₃PO₄, or Cs₂CO₃. Avoid strong bases like NaOH or KOH.	Strong bases can accelerate the rate of protodeboronation, which is often a base-catalyzed process.
Presence of Water	Ensure anhydrous reaction conditions. Use anhydrous solvents and thoroughly dry all glassware. Consider adding activated molecular sieves (e.g., 4Å) to the reaction mixture.	Water can act as a proton source for protodeboronation. While some Suzuki reactions benefit from a small amount of water, excessive amounts can promote this side reaction.
High Reaction Temperature	Lower the reaction temperature. Attempt the reaction at the lowest temperature that still allows for efficient catalytic turnover. A starting point of 60-80 °C is often recommended.	Elevated temperatures can increase the rate of the protodeboronation side reaction relative to the desired Suzuki coupling.
Inefficient Catalytic System	Optimize the catalyst and ligands. Increase the catalyst loading to accelerate the productive reaction rate. Employ robust, electron-rich phosphine ligands (e.g., Buchwald-type biarylphosphine ligands) known to promote efficient cross-coupling. Use pre-formed, active Pd(0) catalysts to avoid inefficient reduction steps.	If the Suzuki coupling is slow, the boronic acid is exposed to potentially degrading conditions for a longer period, increasing the likelihood of protodeboronation.
Unstable Boronic Acid	Use a more stable boronic acid derivative. Convert the phenylboronic acid to its corresponding pinacol ester, MIDA (N-methyliminodiacetic acid) boronate, or trifluoroborate salt.	These derivatives exhibit enhanced stability and participate in a "slow-release" of the active boronic acid, keeping its concentration low and minimizing side reactions.

Frequently Asked Questions (FAQs)

Q1: What is protodeboronation and why is it a problem?

A1: Protodeboronation is an undesired side reaction where the carbon-boron bond of a phenylboronic acid is cleaved and replaced by a carbon-hydrogen bond. This process consumes the boronic acid, which reduces the yield of the desired product and complicates the purification of the reaction mixture.

Q2: What are the main factors that contribute to protodeboronation?

A2: Several factors can influence the rate of protodeboronation, including:

• pH of the reaction medium: Both acidic and strongly basic conditions can promote protodeboronation. For some heteroaromatic boronic acids, neutral pH can lead to rapid decomposition.

• Reaction Temperature: Higher temperatures generally accelerate the rate of protodeboronation.

• Choice of Base: The type and concentration of the base are critical. Strongly basic conditions often favor protodeboronation.

• Catalyst System: An inefficient palladium catalyst can lead to a slow cross-coupling reaction, allowing more time for the protodeboronation side reaction to occur.

• Solvent: The choice of solvent can affect the solubility of reagents and the stability of intermediates, thereby influencing the reaction outcome.

• Presence of Water: Water can serve as a proton source for the cleavage of the carbon-boron bond.

Q3: How can I minimize protodeboronation when using a particularly sensitive phenylboronic acid?

A3: For highly sensitive substrates, a combination of strategies is often most effective:

• Use a Protected Boronic Acid Derivative: Converting the boronic acid to a pinacol ester or a MIDA boronate is a highly effective strategy.

• Employ a Highly Active Catalyst System: Modern palladium precatalysts with bulky, electron-rich phosphine ligands can significantly accelerate the desired cross-coupling, outcompeting the protodeboronation reaction.

• Optimize Reaction Conditions: Use the mildest possible conditions. This includes using a weaker base like potassium phosphate (K₃PO₄) or cesium fluoride (CsF) and running the reaction at a lower temperature.

• Ensure Anhydrous Conditions: Rigorously exclude water from the reaction mixture by using anhydrous solvents and oven-dried glassware.

Q4: Can the substituents on the phenyl ring of the boronic acid affect the rate of protodeboronation?

A4: Yes, the electronic nature of the substituents on the phenyl ring has a significant impact. Phenylboronic acids with electron-donating groups (e.g., -OCH₃, -CH₃) are generally more susceptible to protodeboronation than those with electron-withdrawing groups (e.g., -CF₃, -NO₂).

Data Presentation

Table 1: Effect of Reaction Conditions on Suzuki Coupling Yield and Protodeboronation

Phenylboronic Acid Derivative	Base	Solvent	Temperature (°C)	Desired Product Yield (%)	Protodeboronation Byproduct (%)
Phenylboronic acid	K₂CO₃	Dioxane/H₂O (4:1)	110	65	30
Phenylboronic acid	K₃PO₄	Dioxane/H₂O (4:1)	110	70	25
Phenylboronic acid pinacol ester	K₃PO₄	2-MeTHF (anhydrous)	110	85	10
Phenylboronic acid pinacol ester	K₃PO₄	2-MeTHF (anhydrous)	80	95	<3

Note: Data is illustrative and compiled from trends reported in the literature. Actual results may vary depending on the specific substrates and reaction setup.

Experimental Protocols

Protocol 1: General Suzuki-Miyaura Coupling to Minimize Protodeboronation

This protocol outlines a general procedure for the Suzuki-Miyaura coupling of an aryl halide with a phenylboronic acid pinacol ester under conditions designed to suppress protodeboronation.

Materials:

• Aryl halide (1.0 eq)

• Phenylboronic acid pinacol ester (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Anhydrous base (e.g., K₃PO₄, 2.0 - 3.0 eq)

• Anhydrous solvent (e.g., Toluene, Dioxane, or 2-MeTHF)

• Schlenk flask or sealed reaction vial

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Preparation: Bake all glassware in an oven (>120 °C) overnight and allow it to cool under a stream of inert gas.

• Reagent Addition: To a Schlenk flask under an inert atmosphere, add the aryl halide (1.0 eq), the anhydrous base (e.g., K₃PO₄, 2.5 eq), and the palladium catalyst (e.g., 2 mol%).

• Solvent Addition: Add the anhydrous solvent via syringe.

• Boronic Ester Addition: Add the phenylboronic acid pinacol ester (1.3 eq) to the reaction mixture.

• Reaction: Heat the mixture to the desired temperature (e.g., 80 °C) and stir.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Visualizations

Caption: Mechanisms of acid- and base-catalyzed protodeboronation.

Caption: Troubleshooting workflow for addressing protodeboronation.

Caption: "Slow-release" strategy using protected boronic acid derivatives.

Technical Support Center: Optimizing Difficult Suzuki Couplings

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals overcome challenges in difficult Suzuki-Miyaura cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What factors make a Suzuki coupling "difficult"?

Difficult Suzuki couplings are often characterized by one or more of the following:

• Sterically hindered substrates: The presence of bulky groups near the reaction site on either the organoboron reagent or the organic halide can hinder the approach of the catalyst.

• Electronically deactivated substrates: Electron-rich organic halides or electron-poor organoborons can be less reactive.

• Heteroaryl compounds: The presence of heteroatoms can lead to catalyst poisoning or unwanted side reactions.

• Propensity for side reactions: Substrates may be prone to homocoupling, protodeboronation, or other undesired reaction pathways.

• Low catalyst turnover: The catalyst may be unstable or become deactivated quickly under the reaction conditions.

Q2: When should I consider using a pre-formed palladium(II) precatalyst?

Pre-formed Pd(II) precatalysts, such as those based on biarylphosphine ligands (e.g., Buchwald precatalysts), offer several advantages, particularly in difficult couplings:

• Air and moisture stability: They are often crystalline solids that are easier to handle and weigh than air-sensitive Pd(0) sources.

• Stoichiometric control: They ensure a well-defined palladium-to-ligand ratio, which is crucial for reproducibility.

• Rapid formation of the active catalyst: They readily form the active Pd(0) species in situ, often leading to more efficient catalysis.

Consider using a pre-formed precatalyst when you experience inconsistent results, low yields, or when working with sensitive substrates.

Q3: How does the choice of base impact a difficult Suzuki coupling?

The base plays a critical role in the transmetalation step and can influence catalyst activity and stability.

• Strength: A base that is too weak may not facilitate transmetalation effectively. A base that is too strong can lead to side reactions like base-induced decomposition of substrates or ligands.

• Solubility: The solubility of the base in the reaction solvent is important for its effectiveness.

• Common choices: Carbonates (e.g., K₂CO₃, Cs₂CO₃), phosphates (e.g., K₃PO₄), and hydroxides (e.g., NaOH, KOH) are frequently used. For challenging couplings, organic bases like triethylamine or DBU are sometimes employed, but care must be taken to avoid catalyst inhibition.

Troubleshooting Guide

Issue 1: Low or No Conversion

If you are observing poor conversion of your starting materials, consider the following troubleshooting steps in a logical progression.

Troubleshooting Workflow: Low Conversion

Caption: Troubleshooting workflow for low conversion in Suzuki couplings.

• Verify Reagent Integrity:

  • Organoboron Reagent: Boronic acids can undergo protodeboronation upon storage. Check the purity of your boronic acid, or consider using more stable derivatives like MIDA boronates or trifluoroborates.

  • Organic Halide: Ensure the purity of your organic halide, as impurities can inhibit the catalyst.

  • Solvent and Base: Ensure your solvent is anhydrous and degassed. Water can participate in side reactions, and oxygen can deactivate the Pd(0) catalyst.

• Optimize Reaction Conditions:

  • Temperature: For sterically hindered substrates, higher temperatures are often required.

  • Base: The choice of base is crucial. For difficult couplings, stronger, non-nucleophilic bases like K₃PO₄ or Cs₂CO₃ are often more effective than weaker bases like Na₂CO₃.

  • Solvent: The solvent can significantly impact the reaction rate and selectivity. Aprotic polar solvents like dioxane, THF, or toluene are common. Sometimes a mixture with water is beneficial.

• Screen Catalyst and Ligand:

  • Catalyst Loading: A simple first step is to increase the catalyst loading (e.g., from 1 mol% to 3-5 mol%).

  • Ligand Choice: The ligand is key to stabilizing the palladium center and facilitating the catalytic cycle. For difficult couplings, electron-rich, bulky phosphine ligands (e.g., Buchwald or Herrmann-type ligands) are often necessary.

Issue 2: Significant Side Product Formation (e.g., Homocoupling, Protodeboronation)

The formation of side products can be a major issue, especially with sensitive substrates.

Logical Relationship: Side Product Formation and Mitigation

Technical Support Center: Suzuki Reactions with Polar Boronic Acids

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on solvent selection and troubleshoot common issues encountered during Suzuki-Miyaura cross-coupling reactions involving polar boronic acids.

Troubleshooting Guide

This guide addresses specific problems in a question-and-answer format to help you resolve common challenges in your experiments.

Question 1: My Suzuki coupling reaction with a polar boronic acid (e.g., containing -COOH, -OH, -NH2 groups) has a low or no yield. What are the primary factors to investigate?

Answer:

Low or no yield in Suzuki reactions with polar boronic acids is a frequent issue. A systematic approach to troubleshooting is essential. Here are the initial checks to perform:

• Reagent Quality and Stability:

  • Boronic Acid Integrity: Polar boronic acids can be prone to protodeboronation (replacement of the boronic acid group with a hydrogen) and the formation of unreactive cyclic anhydrides (boroxines). Verify the purity of your boronic acid by NMR. Consider using more stable boronic esters, such as pinacol (BPin) or MIDA esters, which can be purchased or prepared from the corresponding boronic acid.

  • Catalyst Activity: Ensure your palladium catalyst is active. Pd(0) is the active catalytic species. If using a Pd(II) precatalyst (e.g., Pd(OAc)₂), it must be reduced in situ. Some precatalysts are air-sensitive and can degrade over time. Using a fresh batch or a more robust, air-stable precatalyst can be beneficial.

  • Solvent and Base Purity: Use anhydrous and degassed solvents, as oxygen can deactivate the catalyst and lead to homocoupling of the boronic acid.[1] Ensure your base is a fine powder and of high purity.

• Reaction Conditions:

  • Inert Atmosphere: The exclusion of oxygen is critical to prevent the oxidation of the Pd(0) catalyst. Ensure your reaction vessel is thoroughly purged with an inert gas like argon or nitrogen.

  • Solvent Choice: The solubility of the polar boronic acid and the inorganic base is crucial. Highly polar solvents or aqueous mixtures are often necessary. See the Solvent Selection FAQ for more details.

  • Base Selection: The strength and solubility of the base are critical. For polar boronic acids, a soluble inorganic base in an aqueous co-solvent is often effective.

Question 2: I'm observing significant protodeboronation of my polar boronic acid. How can I minimize this side reaction?

Answer:

Protodeboronation is a major pathway for the degradation of boronic acids, especially those with electron-donating groups or certain heterocyclic structures. To mitigate this:

• Use a Milder Base: Strong bases in aqueous media can accelerate protodeboronation. Consider switching to milder bases like potassium carbonate (K₂CO₃) or potassium fluoride (KF) instead of stronger bases like sodium hydroxide (NaOH).

• Anhydrous Conditions: Since water is the proton source for this side reaction, switching to anhydrous conditions with a soluble organic base or a finely powdered, anhydrous inorganic base can significantly reduce protodeboronation.

• Use Boronic Esters: As mentioned, converting the boronic acid to a more stable ester form (e.g., pinacol, MIDA) can protect it from degradation. MIDA boronates are particularly stable and can release the boronic acid slowly under the reaction conditions.[2]

Question 3: My reaction mixture is a biphasic system, and the reaction is very slow or incomplete. How can I improve the reaction rate?

Answer:

Slow reaction rates in biphasic systems (e.g., Toluene/H₂O, Dioxane/H₂O) are often due to poor mass transfer between the aqueous phase (containing the base and activated boronic acid) and the organic phase (containing the aryl halide and palladium catalyst). To improve this:

• Vigorous Stirring: Ensure the reaction mixture is being stirred vigorously to maximize the interfacial area between the two phases.

• Phase-Transfer Catalysts (PTC): The addition of a phase-transfer catalyst, such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide - TBAB), can significantly accelerate the reaction. The PTC helps to transport the boronate salt from the aqueous phase to the organic phase where the catalyst resides. Studies have shown that PTCs can lead to a remarkable rate enhancement.[3][4]

• Homogeneous Solvent System: Consider switching to a single-phase solvent system that can dissolve all reactants, such as DMF/water or ethanol/water mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the best solvents for Suzuki reactions with polar boronic acids?

A1: The ideal solvent system for a Suzuki reaction with a polar boronic acid must be able to dissolve the polar boronic acid and the inorganic base while also being compatible with the palladium catalyst. Often, a mixture of an organic solvent and water is the most effective.

• Protic Solvents: Alcohols like methanol and ethanol, often in a mixture with water, can be very effective. They can help to dissolve the polar boronic acid and the base. A methanol/water mixture has been shown to be an excellent choice in some cases.

• Polar Aprotic Solvents: Solvents like Dimethylformamide (DMF), Dioxane, and Tetrahydrofuran (THF) are commonly used, typically in a mixture with water (e.g., Dioxane/H₂O 4:1).[1] These solvents can dissolve the organic halide and the catalyst, while the water helps to dissolve the base and the polar boronic acid.

• Water as a Solvent: Some Suzuki reactions can be performed in neat water, which is environmentally friendly. This often requires a water-soluble ligand for the palladium catalyst.

Q2: How does the choice of base affect the reaction with a polar boronic acid?

A2: The base plays a crucial role in the transmetalation step of the catalytic cycle. For polar boronic acids, the choice of base is often linked to the solvent system.

• Inorganic Bases: Carbonates (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃) and phosphates (e.g., K₃PO₄) are commonly used. Their solubility in the reaction medium is critical. In biphasic systems, these bases are dissolved in the aqueous layer.

• Hydroxides: Stronger bases like NaOH or Ba(OH)₂ can be effective but may promote side reactions like protodeboronation.

• Fluorides: Potassium fluoride (KF) is a milder base that can be effective, especially when dealing with base-sensitive functional groups.

Q3: Can I use boronic esters instead of polar boronic acids? What are the advantages?

A3: Yes, using boronic esters is a highly recommended strategy when working with unstable polar boronic acids.

• Increased Stability: Boronic esters, such as pinacol or MIDA esters, are generally more stable than their corresponding boronic acids. They are less prone to protodeboronation and the formation of boroxines.[2]

• Improved Solubility: Boronic esters often have better solubility in common organic solvents used for Suzuki reactions.

• Purification: Boronic esters can often be purified by column chromatography, which is not always feasible for polar boronic acids.

• Slow Release: MIDA boronates are particularly stable and can act as a "slow-release" source of the boronic acid under the reaction conditions, which can be beneficial for challenging couplings.[2]

Data Presentation

The following tables summarize quantitative data on the effect of different solvents and bases on the yield of Suzuki reactions involving polar or relevant boronic acids.

Table 1: Effect of Solvent on the Suzuki Coupling of Bromobenzene and Phenylboronic Acid

Entry	Solvent (v/v)	Yield (%)
1	Tetrahydrofuran (THF)	10.4
2	Dimethylformamide (DMF)	30.9
3	Methanol (MeOH)	78.9
4	Ethyl Acetate	5.6
5	Dioxane	0
6	Ethanol (EtOH)	73.4
7	MeOH:H₂O (4:1)	85.2
8	MeOH:H₂O (3:2)	96.3
9	MeOH:H₂O (1:1)	92.5
10	MeOH:H₂O (2:3)	88.6

Reaction Conditions: Bromobenzene (1.0 mmol), Phenylboronic acid (1.5 mmol), Pd(II) catalyst, NaOH (2 mmol). Data adapted from a study on solvent influences.

Table 2: Suzuki Coupling of 1-bromo-4-fluorobenzene with Various Boronic Acids

Boronic Acid	Temperature (°C)	Reaction Time (h)	Conversion (%)
Phenylboronic acid	70	24	~85
Phenylboronic acid	110	8	~95
4-Carboxyphenylboronic acid	70	48	~60
4-Carboxyphenylboronic acid	110	48	~75
4-Fluorophenylboronic acid	70	24	~98
4-Fluorophenylboronic acid	110	8	~100

Reaction Conditions: 1-bromo-4-fluorobenzene, boronic acid, Pd nanoparticle catalyst, base. Data adapted from a study on the preparation of fluorinated biphenyl derivatives.

Table 3: Effect of Base on the Suzuki Coupling of Mesitylboronic Acid with Iodobenzene in DME/H₂O

Base	Reaction Time (h)	Yield (%)
Na₂CO₃	48	83
K₃PO₄	4	70
NaOH	4	95
Ba(OH)₂	4	99

Reaction Conditions: Mesitylboronic acid, iodobenzene, Pd(PPh₃)₄, DME/H₂O, 80 °C. Data adapted from a study on sterically hindered substrates.

Experimental Protocols

Protocol 1: General Procedure for Suzuki Coupling in an Aqueous Biphasic System

• Reaction Setup: To a flame-dried reaction vessel equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the polar boronic acid (1.2-1.5 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%), and the base (e.g., K₂CO₃, 2.0-3.0 equiv). If using a phase-transfer catalyst (e.g., TBAB), add it at this stage (0.1-1.0 equiv).

• Inert Atmosphere: Seal the vessel with a septum and evacuate and backfill with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Add the degassed organic solvent (e.g., dioxane, toluene, or THF) followed by the degassed water via syringe. A common ratio is 4:1 organic solvent to water.

• Reaction Execution: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS until the starting material is consumed.

• Work-up: After completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and transfer to a separatory funnel. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Protocol 2: Suzuki Coupling using a Polar Protic Solvent System

• Reaction Setup: In a reaction vessel with a magnetic stir bar, combine the aryl halide (1.0 equiv), the polar boronic acid (1.2 equiv), the palladium catalyst (e.g., Pd(OAc)₂ with a suitable ligand, 1-3 mol%), and the base (e.g., K₃PO₄, 2.0 equiv).

• Inert Atmosphere: Purge the vessel with an inert gas for 10-15 minutes.

• Solvent Addition: Add a degassed mixture of methanol and water (e.g., 3:2 v/v) via syringe.

• Reaction Execution: Heat the reaction to the desired temperature (e.g., 60-80 °C) and stir until the reaction is complete as monitored by TLC or LC-MS.

• Work-up: Cool the reaction mixture and remove the methanol under reduced pressure. Add water to the residue and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, filter, and concentrate. Purify the product by column chromatography or recrystallization.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A troubleshooting workflow for low-yield Suzuki reactions.

References

• 1. Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Boronic Acid Instability in Coupling Reactions

Welcome to the Technical Support Center for managing boronic acid instability in cross-coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions related to the handling and use of boronic acids in synthetic chemistry.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Low or No Product Yield in Suzuki-Miyaura Coupling

Question: My Suzuki-Miyaura coupling reaction is resulting in a low yield or no desired product. What are the likely causes related to boronic acid instability and how can I address them?

Answer:

Low or no yield in a Suzuki-Miyaura coupling is a common issue, often linked to the degradation of the boronic acid starting material. The primary culprits are protodeboronation and oxidation. Here’s a step-by-step guide to troubleshoot this problem:

1. Assess for Protodeboronation:

• Symptom: You observe the formation of a byproduct where the boronic acid group has been replaced by a hydrogen atom.

• Cause: Protodeboronation is the cleavage of the C-B bond by a proton source, a common side reaction, especially with electron-rich, heteroaromatic, or vinyl boronic acids. It can be catalyzed by acids or bases.[1]

• Solutions:

  • Optimize the Base: Strong bases, especially in the presence of water, can accelerate protodeboronation.[2] Switch to a weaker base such as K₃PO₄, K₂CO₃, or CsF.[1]

  • Use Anhydrous Conditions: Since water is a common proton source, using rigorously dried solvents and reagents can significantly minimize protodeboronation.[2]

  • Employ a Protecting Group: Convert the boronic acid to a more stable boronate ester, such as a pinacol or MIDA ester. These derivatives are less susceptible to protodeboronation.[3]

  • Lower the Reaction Temperature: Higher temperatures can increase the rate of decomposition. Attempt the reaction at a lower temperature (e.g., 60-80 °C) and if the reaction is slow, consider a more active catalyst system rather than increasing the heat.[3]

2. Check for Oxidation:

• Symptom: Formation of phenolic byproducts from arylboronic acids.

• Cause: Boronic acids are susceptible to oxidation, which can be exacerbated by the presence of oxygen and certain metal catalysts.[4] At physiological pH, the oxidation rates of phenylboronic acid can be comparable to that of thiols.[5][6]

• Solutions:

  • Degas Solvents: Thoroughly degas your reaction solvent to remove dissolved oxygen.

  • Inert Atmosphere: Ensure the reaction is carried out under a strict inert atmosphere (e.g., Nitrogen or Argon).[2]

  • Use Fresh Reagents: Use a fresh batch of your palladium catalyst and ensure the boronic acid has been stored properly.

3. Consider Boroxine Formation:

• Symptom: Difficulty in accurately measuring the boronic acid, leading to incorrect stoichiometry.

• Cause: Boronic acids can reversibly form cyclic trimers called boroxines through dehydration. This can affect the effective concentration of the monomeric boronic acid required for the coupling reaction.

• Solution: While boroxines can participate in coupling reactions, their formation can complicate stoichiometry. Using a freshly opened bottle of boronic acid or converting it to a boronate ester can ensure a well-defined monomeric starting material.

Issue 2: Inconsistent Reaction Results with Heteroaryl Boronic Acids

Question: I'm working with heteroaryl boronic acids and my reaction yields are inconsistent. What makes these substrates particularly challenging and how can I improve reproducibility?

Answer:

Heteroaryl boronic acids are notoriously unstable, which often leads to inconsistent results. Their electron-rich nature makes them highly susceptible to protodeboronation.

• Key Challenge: The primary issue is rapid protodeboronation, often outpacing the desired cross-coupling reaction.

• Solutions:

  • "Slow-Release" Strategy with MIDA Boronates: N-methyliminodiacetic acid (MIDA) boronates are exceptionally stable, air-stable solids that can be used in a "slow-release" approach.[7] Under specific basic conditions, the MIDA boronate slowly hydrolyzes to release the active boronic acid in low concentrations, which is immediately consumed in the catalytic cycle, minimizing its decomposition.

  • Use of Pinacol Esters: Converting the heteroaryl boronic acid to its pinacol ester derivative can significantly enhance stability.

  • Diethanolamine Adducts: Complexing the boronic acid with diethanolamine creates air- and water-stable crystalline solids that can often be used directly in coupling reactions with protic solvents.

  • Careful Selection of Reaction Conditions:

    • Base: Use milder bases like K₃PO₄.

    • Solvent: Anhydrous conditions are highly recommended.

    • Catalyst System: Employ a highly active catalyst and ligand combination to accelerate the cross-coupling, making it more competitive with the decomposition pathway.

Frequently Asked Questions (FAQs)

Q1: What are the main pathways for boronic acid decomposition in coupling reactions?

A1: The three primary decomposition pathways are:

• Protodeboronation: The cleavage of the carbon-boron bond and its replacement with a carbon-hydrogen bond. This is a significant side reaction, especially under acidic or basic conditions.[1]

• Oxidation: The conversion of the boronic acid to an alcohol (or phenol for arylboronic acids). This is often promoted by oxygen in the reaction atmosphere.

• Boroxine Formation: The dehydration and trimerization of boronic acids to form a six-membered ring with alternating boron and oxygen atoms. While reversible, it can affect the concentration of the active monomeric species.

Q2: When should I use a boronic acid versus a boronate ester (e.g., pinacol ester)?

A2: The choice depends on the stability of the boronic acid and the specific requirements of your synthesis.

• Use a boronic acid when:

  • The boronic acid is known to be stable.

  • Faster reaction rates are desired, as boronic acids are generally more reactive than their esters.[4][8]

• Use a boronate ester when:

  • The corresponding boronic acid is unstable (e.g., many heteroaryl and vinyl boronic acids).[8]

  • Improved handling, purification, and storage are necessary, as esters are often stable, crystalline solids.[8]

  • The reaction requires anhydrous conditions where the direct use of the ester is advantageous.

Q3: What are MIDA boronates and what are their advantages?

A3: MIDA boronates are tetracoordinate, sp³-hybridized boron compounds formed by complexing a boronic acid with N-methyliminodiacetic acid (MIDA). Their key advantages are:

• Exceptional Stability: They are typically stable to air, moisture, and chromatography, allowing for easy handling and purification.[9]

• "Slow-Release" Capability: Under specific basic conditions, they slowly hydrolyze to release the boronic acid, minimizing its decomposition in the reaction mixture. This is particularly useful for unstable boronic acids.[7]

• Utility in Iterative Cross-Coupling: Their stability allows for sequential, controlled cross-coupling reactions.[10]

Q4: How does pH affect the stability of boronic acids?

A4: The pH of the reaction medium has a significant impact on the rate of protodeboronation. Both acidic and basic conditions can promote this decomposition pathway. For many arylboronic acids, the rate of protodeboronation increases at higher pH.[11][12][13][14][15] The stability of boronic acid diol esters is also pH-dependent.[11][12][13][14][15]

Q5: Can I use boroxines directly in a Suzuki-Miyaura coupling?

A5: Yes, boroxines can be used in Suzuki-Miyaura reactions. However, their use can be complicated by the fact that they are in equilibrium with the corresponding boronic acid and water. This can make accurate stoichiometric control challenging. For consistent results, it is often preferable to use the monomeric boronic acid or a stable boronate ester.

Data Presentation

Table 1: Comparative Yields of Suzuki-Miyaura Coupling with Unstable Boronic Acids vs. MIDA Boronates

Entry	Heteroaryl Boronic Acid	Yield with Boronic Acid (%)	Yield with MIDA Boronate (%)
1	2-Furan	85	95
2	2-Benzofuran	50	92
3	2-Thiophene	37	94
4	3-Thiophene	88	96
5	2-Pyrrole (N-Boc)	68	90

Data adapted from slow-release cross-coupling studies, highlighting the improved yields when using stable MIDA boronates for unstable heteroaryl boronic acids.[16]

Table 2: Quantitative Data on Boronic Acid Instability

Boronic Acid Derivative	Condition	Metric	Value
Pentafluorophenyl boronate	pH > 13, 70 °C, 50% aq. dioxane	Half-life	2.6 ms
Phenylboronic Acid (PBA)	pH 7.4, with H₂O₂	Second-order rate const. (k₂)	49 ± 4 M⁻¹·s⁻¹
Boralactone (BL)	pH 7.4, with H₂O₂	Second-order rate const. (k₂)	4.2 ± 0.2 M⁻¹·s⁻¹
Phenylboronic pinacol ester	Physiological pH	Hydrolysis	Rate is significantly accelerated compared to neutral pH

This table provides a snapshot of quantitative data on the instability of boronic acids under different conditions.[6][17][18]

Experimental Protocols

Protocol 1: Synthesis of a MIDA Boronate Ester using MIDA Anhydride

This protocol describes a mild and simple method for the synthesis of MIDA boronates.[19][20][21][22]

Materials:

• Boronic acid (1.0 equiv)

• MIDA anhydride (2.5 equiv)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add the boronic acid and MIDA anhydride.

• Add anhydrous THF to achieve a concentration of 0.5 M with respect to the boronic acid.

• Flush the vial with nitrogen, seal it, and place it in a pre-heated heating block at 70 °C.

• Stir the reaction mixture for 30 minutes.

• After cooling to room temperature, the MIDA boronate can be isolated. For many MIDA boronates, a simple purification can be achieved by precipitation or centrifugation-based filtration through a silica gel plug.

Protocol 2: Protection of a Boronic Acid with Diethanolamine

This protocol provides a method for the formation of a stable diethanolamine adduct of a boronic acid.[2][23][24][25]

Materials:

• Boronic acid (1.0 equiv)

• Diethanolamine (1.1 equiv)

• Diethyl ether or Methylene chloride

Procedure:

• In a vial with a stir bar, dissolve the boronic acid in a minimal amount of a suitable solvent like methylene chloride.[2]

• Add diethanolamine (1.0 equiv) dropwise via pipette while stirring.[2]

• A precipitate will form, which may be preceded by the initial solid dissolving completely.[2]

• Stir the resulting slurry for 10-15 minutes.[2]

• Isolate the white solid product by vacuum filtration.[2]

• Wash the solid with a small amount of cold solvent and dry under vacuum.[2] This diethanolamine adduct can now be used directly in Suzuki coupling reactions, typically in protic solvents.[2][24]

Protocol 3: General Procedure for a Suzuki-Miyaura Coupling with an Unstable Boronic Acid Derivative

This protocol is a general guideline for performing a Suzuki-Miyaura coupling, with considerations for minimizing the decomposition of unstable boronic acids.

Materials:

• Aryl/heteroaryl halide (1.0 equiv)

• Boronic acid derivative (e.g., MIDA boronate, 1.2-1.5 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1.5 mol%)

• Ligand (e.g., XPhos, 6 mol%)

• Base (e.g., K₃PO₄, 3.0 equiv)

• Degassed solvent (e.g., Dioxane/H₂O 10:1)

Procedure:

• Vessel Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl halide, the boronic acid derivative, and the finely powdered base.[2]

• Inert Atmosphere: Seal the vial with a septum cap and purge with an inert gas (e.g., Argon or Nitrogen) for 5-10 minutes.[2]

• Catalyst Addition: Under the inert atmosphere, add the palladium precatalyst and the ligand.[2]

• Solvent Addition: Add the degassed solvent system via syringe. The total concentration should typically be between 0.1 M and 0.5 M with respect to the limiting reagent.[2]

• Reaction: Place the vial in a preheated oil bath or heating block and stir vigorously at the desired temperature (e.g., 80–110 °C).[2]

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS.[2]

• Workup: After completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.[2]

• Purification: Purify the crude product by flash column chromatography.[2]

Visualizations

Figure 1. Major decomposition pathways of boronic acids.

Figure 2. Logical workflow for managing boronic acid stability in Suzuki-Miyaura coupling.

Figure 3. A decision tree for troubleshooting protodeboronation in coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Boronic acid with high oxidative stability and utility in biological contexts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pnas.org [pnas.org]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Substituent effects and pH profiles for stability constants of arylboronic acid diol esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Substituent effects and pH profiles for stability constants of arylboronic acid diol esters. | Semantic Scholar [semanticscholar.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. pubs.acs.org [pubs.acs.org]
• 17. In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Susceptibility to hydrolysis of phenylboronic pinacol esters at physiological pH | Semantic Scholar [semanticscholar.org]
• 19. pubs.acs.org [pubs.acs.org]
• 20. experts.illinois.edu [experts.illinois.edu]
• 21. orgsyn.org [orgsyn.org]
• 22. Organic Syntheses Procedure [orgsyn.org]
• 23. pubs.acs.org [pubs.acs.org]
• 24. youtube.com [youtube.com]
• 25. researchgate.net [researchgate.net]

Side reactions of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid and how to avoid them

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid and its derivatives in chemical synthesis.

Troubleshooting Guide: Side Reactions and Solutions

This guide addresses common issues encountered during experiments with 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, particularly in Suzuki-Miyaura cross-coupling reactions.

Question: My Suzuki-Miyaura reaction with 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid is giving low yields of the desired product. What are the likely side reactions?

Answer:

Low yields in Suzuki-Miyaura reactions involving 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid are often attributed to two primary side reactions common to boronic acids: protodeboronation and homocoupling. The presence of the basic pyrrolidinylmethyl group can also introduce specific challenges.

• Protodeboronation: This is the cleavage of the C–B bond and its replacement with a C–H bond, resulting in the formation of N-(phenylmethyl)pyrrolidine as a byproduct. This reaction is often promoted by aqueous conditions, high temperatures, and the choice of base.[1][2]

• Homocoupling: This side reaction leads to the formation of a symmetrical biaryl derived from the boronic acid, in this case, 1,4-bis(pyrrolidin-1-ylmethyl)benzene. Homocoupling can be promoted by the presence of oxygen and certain palladium(II) species in the reaction mixture.[3][4]

• Catalyst Inhibition/Poisoning: The basic nitrogen of the pyrrolidine moiety can coordinate to the palladium catalyst. This can lead to the formation of inactive catalyst species, thereby slowing down or halting the desired catalytic cycle. Some studies have shown that Lewis bases like pyridines can poison palladium catalysts.[3]

Question: How can I minimize protodeboronation in my reaction?

Answer:

Minimizing protodeboronation requires careful control of the reaction conditions. Here are several strategies:

• Use Anhydrous Conditions: Water is a common proton source for protodeboronation.[2] Using anhydrous solvents and ensuring all glassware is thoroughly dried can significantly reduce this side reaction. The use of molecular sieves can also help to scavenge any residual water.

• Optimize the Base: Strong bases, especially hydroxides, in aqueous media can promote protodeboronation.[5] Consider using milder, non-hydroxide bases. A comparative study of different bases in a model Suzuki-Miyaura reaction highlights the impact of base selection on yield.[5][6][7]

  Base	Typical Yield (%)	Notes
  K₃PO₄	High	Often a good choice for sensitive substrates.
  K₂CO₃	Moderate to High	A commonly used and effective base.[5]
  Cs₂CO₃	High	Can be very effective but is more expensive.
  KF	Moderate to High	Fluoride ions can activate the boronic acid and may suppress protodeboronation.[8]
  NaOH	~70%	High basicity can sometimes lead to side reactions like protodeboronation.[5]
  TEA	Moderate	Generally less effective than inorganic bases in aqueous conditions.[5]
  (Data is illustrative and compiled from various sources for the coupling of different aryl bromides and phenylboronic acids. Yields are highly dependent on specific substrates and conditions.)[5][6][7]

• Lower the Reaction Temperature: Higher temperatures can accelerate the rate of protodeboronation.[2] If the desired reaction is sluggish at lower temperatures, consider using a more active catalyst/ligand system rather than increasing the heat.

• Use a More Stable Boronic Acid Derivative: Converting the boronic acid to its corresponding pinacol ester or MIDA boronate can increase stability and reduce the rate of protodeboronation. These derivatives can provide a slow release of the boronic acid during the reaction, keeping its concentration low and minimizing side reactions.[1]

Question: What are the best strategies to avoid homocoupling of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid?

Answer:

Homocoupling is often linked to the presence of Pd(II) species and oxygen.[3][4] To suppress this side reaction:

• Thoroughly Degas the Reaction Mixture: The presence of oxygen can promote the oxidation of Pd(0) to Pd(II), which can then participate in the homocoupling pathway.[3] Degassing the solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon) is crucial.

• Use a Pd(0) Pre-catalyst: Starting with a Pd(0) source (e.g., Pd(PPh₃)₄ or Pd₂(dba)₃) can be advantageous over Pd(II) sources (e.g., Pd(OAc)₂ or PdCl₂) which require an in-situ reduction step that can be incomplete.

• Optimize Catalyst and Ligand: A highly active catalyst system that promotes a fast rate for the desired cross-coupling will outcompete the slower homocoupling reaction. The use of bulky, electron-rich phosphine ligands can enhance the efficiency of the main catalytic cycle.[4]

Question: The basic pyrrolidine group seems to be interfering with the reaction. How can I address this?

Answer:

The basic amine can indeed cause issues. Here are two approaches to mitigate its effects:

• In Situ Protonation or Salt Formation: The boronic acid may be available as a hydrochloride salt. Using the boronic acid in its salt form can prevent the lone pair on the nitrogen from interfering with the catalyst. If you are starting with the free base, the addition of one equivalent of a non-nucleophilic acid might have a similar effect, though this needs to be carefully balanced with the requirement of a basic medium for the Suzuki reaction itself.

• Protecting Group Strategy: Protecting the amine functionality can be a very effective strategy. The use of a tert-butyloxycarbonyl (Boc) group is a common approach for protecting amines. The Boc-protected boronic acid is generally more stable and less likely to interfere with the palladium catalyst. The Boc group can be removed after the coupling reaction under acidic conditions. Studies on similar aminomethylarylboronic acids have shown that the Boc-protected versions are more effective in Suzuki-Miyaura couplings.

Frequently Asked Questions (FAQs)

Q1: Is 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid stable under storage?

A1: Like many boronic acids, 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid can be sensitive to air and moisture. It is best stored under an inert atmosphere, refrigerated, and protected from light to prevent degradation, which can include slow oxidation and dehydration to form boroxines.

Q2: Can I use the pinacol ester of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid directly in a Suzuki-Miyaura reaction?

A2: Yes, the pinacol ester is often a more stable and easier-to-handle alternative to the free boronic acid. It can be used directly in Suzuki-Miyaura reactions and often helps to suppress side reactions like protodeboronation by providing a slow release of the active boronic acid species under the reaction conditions.[1]

Q3: What is a general, robust starting protocol for a Suzuki-Miyaura reaction with this compound?

A3: A good starting point would be to use the pinacol ester of the boronic acid with a robust palladium catalyst system and a non-hydroxide base under anhydrous and inert conditions. See the detailed experimental protocol below for a more specific example.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling using 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Aryl halide (1.0 equiv)

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester (1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

• Base (e.g., K₃PO₄, 2.0 equiv)

• Anhydrous and degassed solvent (e.g., 1,4-dioxane or toluene)

• Reaction vessel (e.g., Schlenk flask)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Preparation: Bake all glassware in an oven (>120 °C) overnight and allow to cool under a stream of inert gas.

• Reagent Addition: To the reaction vessel under an inert atmosphere, add the aryl halide, 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester, and the base.

• Solvent and Catalyst Addition: Add the anhydrous, degassed solvent, followed by the palladium catalyst.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) with stirring.

• Monitoring: Monitor the progress of the reaction by TLC, GC-MS, or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizations

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Common side reactions in Suzuki-Miyaura coupling.

Caption: A logical workflow for troubleshooting Suzuki-Miyaura reactions.

References

• 1. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 2. youtube.com [youtube.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. shoko-sc.co.jp [shoko-sc.co.jp]

Technical Support Center: Purification Strategies for Suzuki Coupling Products

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the purification of products from Suzuki coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a Suzuki coupling reaction?

A1: The most frequent impurities include unreacted starting materials (aryl halide and organoboron reagent), homocoupled byproducts (from the organoboron reagent), protodeboronated arenes (where the boron group is replaced by a hydrogen), and residual palladium catalyst.[1] Inorganic salts from the base used in the reaction are also present in the crude mixture.

Q2: What is the recommended first step for purifying my crude Suzuki coupling product?

A2: A standard aqueous work-up is the essential first step. This procedure is designed to remove the bulk of inorganic salts and water-soluble impurities, such as the base used in the reaction.[1]

Q3: How can I effectively remove unreacted boronic acid from my reaction mixture?

A3: Unreacted boronic acid can often be removed with a basic aqueous wash. By treating the crude mixture with an aqueous solution of a base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃), the acidic boronic acid is converted to its water-soluble boronate salt, which then partitions into the aqueous layer during extraction.[1]

Q4: My desired product and the homocoupled byproduct have very similar polarities. How can I separate them?

A4: Separating compounds with similar polarities is a common challenge. Meticulous column chromatography with a shallow solvent gradient is often effective.[1] It is crucial to test various solvent systems using Thin Layer Chromatography (TLC) to find the optimal separation conditions.[1] If your product is a solid, recrystallization from a carefully selected solvent system can also be a highly effective purification method.[1]

Q5: Why is it critical to remove the residual palladium catalyst, and what are the most effective methods?

A5: For pharmaceutical applications, removing trace metals like palladium to parts-per-million (ppm) levels is crucial due to toxicity concerns and regulatory requirements.[1] Common methods include filtration through celite for heterogeneous catalysts or the use of metal scavengers for homogeneous catalysts.[1]

Troubleshooting Guide

This section addresses specific issues you may encounter during the purification of your Suzuki coupling product.

Problem	Possible Causes	Suggested Solutions
Difficulty Removing Unreacted Aryl Halide	The polarity of the aryl halide is very similar to the product.	- Optimize column chromatography by testing different solvent systems (e.g., hexane/ethyl acetate, dichloromethane/methanol, toluene/acetone) and using a shallow gradient.[1] - If the product is a solid, attempt recrystallization from various solvents.
Significant Amount of Homocoupled Byproduct	- Presence of oxygen in the reaction. - Use of a Pd(II) precatalyst which can promote homocoupling.[2][3]	- Ensure the reaction is thoroughly degassed with an inert gas (Argon or Nitrogen).[1] - Consider using a Pd(0) catalyst source (e.g., Pd(PPh₃)₄) directly.[1] - For purification, meticulous column chromatography or recrystallization is required.[1]
Product is an Oil and Will Not Crystallize	- Presence of impurities inhibiting crystallization. - The product may be intrinsically an oil at room temperature.	- Attempt further purification by column chromatography to remove impurities and then re-attempt crystallization.[1] - If the product is an oil, purification by chromatography is the most appropriate method.[1]
Incomplete Removal of Palladium Catalyst	- The palladium catalyst is soluble and passes through standard filtration. - The scavenger used is not effective for the specific palladium species.	- For soluble palladium, use a metal scavenger. A variety of scavengers are commercially available with different functional groups to bind palladium. - If using a scavenger, ensure you are using the correct type for the oxidation state of your palladium catalyst. Thiol-based scavengers are generally effective for Pd(II).[4] - Consider passing the product through a short plug of silica gel or celite.[5]

Experimental Protocols

General Aqueous Work-up

This procedure is the first step in purifying the crude product from a Suzuki coupling reaction.

Materials:

• Crude reaction mixture

• Organic solvent (e.g., ethyl acetate, dichloromethane)

• Water

• Brine (saturated aqueous NaCl solution)

• Separatory funnel

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Filter funnel and filter paper

• Round-bottom flask

• Rotary evaporator

Procedure:

• Cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate).[6]

• Transfer the mixture to a separatory funnel.

• Wash the organic layer with water (2 x 10 mL).[6]

• Wash the organic layer with brine (10 mL).[6]

• Separate the organic layer and dry it over anhydrous MgSO₄ or Na₂SO₄.[6]

• Filter the drying agent.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.[6]

Flash Column Chromatography for Biaryl Purification

This technique is used to separate compounds with different polarities.

Materials:

• Crude product

• Silica gel

• Eluent (solvent system determined by TLC analysis)

• Chromatography column

• Sand

• Collection tubes

• TLC plates and chamber

• UV lamp

Procedure:

• Prepare the Column:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column.

  • Allow the silica to settle, and then add another layer of sand on top.

• Load the Sample:

  • Dissolve the crude product in a minimal amount of the eluent or a more volatile solvent.

  • Carefully add the sample to the top of the silica gel.

• Elute the Column:

  • Add the eluent to the column and apply pressure (e.g., with a pump or inert gas) to move the solvent through the column.

  • Collect fractions in separate tubes.

• Analyze the Fractions:

  • Monitor the separation by TLC.

  • Combine the fractions containing the pure product.

• Isolate the Product:

  • Evaporate the solvent from the combined pure fractions to obtain the purified product.

Recrystallization of Solid Products

This method is effective for purifying solid compounds.

Materials:

• Crude solid product

• Recrystallization solvent (a solvent in which the product is soluble at high temperature but insoluble at low temperature)

• Erlenmeyer flask

• Hot plate

• Ice bath

• Büchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the crude solid in a minimal amount of the hot recrystallization solvent in an Erlenmeyer flask.

• If there are insoluble impurities, perform a hot gravity filtration.

• Allow the solution to cool slowly to room temperature to form crystals.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Büchner funnel.

• Wash the crystals with a small amount of cold solvent.

• Dry the crystals to obtain the pure product.

Palladium Removal Using a Scavenger

This protocol is for removing soluble palladium catalysts.

Materials:

• Crude product containing soluble palladium

• Palladium scavenger (e.g., functionalized silica or polymer resin)

• Reaction vessel

• Stirrer

• Filtration apparatus

Procedure:

• Dissolve the crude product in a suitable solvent.

• Add the recommended amount of the palladium scavenger to the solution.

• Stir the mixture for the time specified by the scavenger manufacturer (can range from a few hours to overnight).

• Filter off the scavenger resin.

• Wash the resin with a small amount of fresh solvent to recover any adsorbed product.

• Combine the filtrate and the washings, and then remove the solvent to obtain the palladium-free product.

Data Presentation

Table 1: Comparison of Palladium Scavengers

Scavenger Type	Functional Group	Typical Loading	Efficiency	Advantages	Disadvantages
Thiol-based Silica	-SH	5-10 wt%	>95%	High efficiency for Pd(II), works in various organic solvents.	Can sometimes bind to the desired product.
Amine-based Silica	-NH₂, -NR₂	5-15 wt%	80-95%	Good for a range of palladium species.	Lower capacity than thiol-based scavengers.
Thiourea-based Resin	-C(=S)(NR₂)₂	10-20 wt%	>98%	Very high affinity for palladium.	May require longer reaction times.
Activated Carbon	-	10-50 wt%	70-90%	Inexpensive, non-specific adsorbent.	Can adsorb the product, leading to lower yields.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

Improving solubility of boronic acid reagents in organic solvents

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered with the solubility of boronic acid reagents in organic solvents.

Troubleshooting Guide

Problem: My boronic acid is not dissolving in the reaction solvent.

Potential Cause	Suggested Solution
Inappropriate Solvent Choice	Boronic acids exhibit a wide range of polarities. Their solubility is highly dependent on the solvent system. Phenylboronic acid, for instance, has high solubility in ethers and ketones, moderate solubility in chloroform, and very low solubility in hydrocarbons.[1] Consider the polarity of your specific boronic acid and choose a solvent or solvent mixture that is a better match.
Low Temperature	The solubility of many boronic acids increases with temperature. Gently warming the reaction mixture can aid in dissolution.[2] However, be mindful of the thermal stability of all reaction components.
Formation of Insoluble Boroxines	Boronic acids can undergo dehydration to form cyclic trimeric anhydrides called boroxines, which are often less soluble than the corresponding boronic acid.[3] This process is reversible in the presence of water. Storing boronic acids in a cool, dry place can minimize boroxine formation.
Insufficient Solvent Volume	The concentration of the boronic acid may be too high for the chosen solvent. Try increasing the solvent volume to see if dissolution improves.

Problem: My Suzuki-Miyaura coupling reaction is failing or giving low yields, and I suspect solubility is the issue.

Potential Cause	Suggested Solution
Poor Solubility of Boronic Acid	If the boronic acid is not fully dissolved, the reaction rate will be significantly reduced.[2] Utilize one of the solubility enhancement strategies outlined in the experimental protocols below, such as using a co-solvent system (e.g., dioxane/water, DMF/water), adjusting the pH, or converting the boronic acid to a more soluble derivative.[2][4][5]
Catalyst Deactivation	In some cases, functional groups on the boronic acid can coordinate to the palladium catalyst and inhibit its activity.[2] Ensuring complete dissolution can sometimes mitigate this issue.
Homocoupling of Boronic Acid	While often driven by the presence of oxygen, poor solubility can sometimes exacerbate side reactions.[6] Improving solubility can lead to a more efficient desired cross-coupling reaction.

Frequently Asked Questions (FAQs)

Q1: What factors influence the solubility of boronic acids?

A1: Several factors impact the solubility of boronic acids:

• Substituents: The nature and position of substituents on the aryl ring of an arylboronic acid have a significant effect on its properties, including solubility.[7] For example, introducing an isobutoxy group into a phenylboronic acid ring generally increases its solubility in most organic solvents.[7]

• Solvent Polarity: The solubility of boronic acids is highly dependent on the polarity of the solvent. Generally, they are more soluble in polar organic solvents.[8] For instance, phenylboronic acid is soluble in most polar organic solvents but poorly soluble in non-polar solvents like hexanes.[8]

• Temperature: The solubility of boronic acids in organic solvents typically increases with temperature.[2]

• pH (in aqueous or protic media): For boronic acids with acidic or basic functional groups, the pH of the solution can dramatically affect solubility. Adjusting the pH to form a salt can significantly increase aqueous solubility.[2]

• Formation of Boroxines: Boronic acids can reversibly dehydrate to form boroxines, which are cyclic trimers.[3] Boroxines often have different, and typically lower, solubility than the corresponding boronic acid.[3]

Q2: What is a boroxine, and how does it affect my experiment?

A2: A boroxine is a six-membered ring composed of alternating boron and oxygen atoms, formed by the dehydration of three boronic acid molecules. This is a reversible process, and the equilibrium between the boronic acid and the boroxine can be influenced by the presence of water.[3] The formation of boroxines can be problematic as they often have lower solubility than the parent boronic acid, which can lead to precipitation from the reaction mixture and consequently, lower reaction yields. Furthermore, the formation of boroxines can complicate accurate weighing and stoichiometry calculations. To minimize boroxine formation, it is recommended to store boronic acids in a cool, dry place, tightly sealed from moisture. In many Suzuki-Miyaura reactions that use aqueous co-solvents, the boroxine can hydrolyze back to the active boronic acid species in situ.

Q3: Can I use a boronic acid derivative to improve solubility?

A3: Yes, converting a boronic acid to a derivative, such as a boronic ester (e.g., a pinacol ester), is a common and effective strategy to improve solubility in organic solvents.[1][9] Boronic esters are generally more soluble and can be more stable than their corresponding boronic acids.[1][9] These esters can often be used directly in coupling reactions.[9] See the experimental protocols section for a procedure on how to prepare a pinacol ester.

Data Presentation

Table 1: Solubility of Isobutoxyphenylboronic Acid Isomers in Various Organic Solvents

Solvent	Temperature (K)	ortho-Isobutoxyphenylboronic Acid (Mole Fraction, x)	meta-Isobutoxyphenylboronic Acid (Mole Fraction, x)	para-Isobutoxyphenylboronic Acid (Mole Fraction, x)
Chloroform	293.15	0.045	0.008	0.006
303.15	0.075	0.014	0.011
313.15	0.120	0.024	0.019
323.15	0.185	0.041	0.032
3-Pentanone	293.15	0.135	0.028	0.022
303.15	0.190	0.045	0.036
313.15	0.260	0.070	0.057
323.15	0.350	0.105	0.088
Acetone	293.15	0.150	0.040	0.032
303.15	0.210	0.062	0.051
313.15	0.285	0.092	0.075
323.15	0.380	0.130	0.105
Dipropyl ether	293.15	0.025	0.004	0.003
303.15	0.040	0.007	0.005
313.15	0.062	0.012	0.009
323.15	0.095	0.020	0.015
Methylcyclohexane	293.15	0.001	<0.001	<0.001
303.15	0.002	<0.001	<0.001
313.15	0.003	0.001	<0.001
323.15	0.005	0.002	0.001

Data synthesized from publicly available literature.

Table 2: Solubility of Phenylboronic Acid in Various Organic Solvents

Solvent	Temperature (K)	Phenylboronic Acid (Mole Fraction, x)
Chloroform	293.15	0.012
303.15	0.020
313.15	0.032
323.15	0.050
3-Pentanone	293.15	0.100
303.15	0.140
313.15	0.190
323.15	0.250
Acetone	293.15	0.120
303.15	0.170
313.15	0.230
323.15	0.300
Dipropyl ether	293.15	0.030
303.15	0.045
313.15	0.065
323.15	0.090
Methylcyclohexane	293.15	<0.001
303.15	<0.001
313.15	0.001
323.15	0.002

Data synthesized from publicly available literature.

Experimental Protocols

Protocol 1: Improving Boronic Acid Solubility with a Co-Solvent System in a Suzuki-Miyaura Coupling Reaction

This protocol provides a general method for using a co-solvent system to improve the solubility of a boronic acid in a Suzuki-Miyaura coupling reaction. A common and effective co-solvent system is dioxane and water.[4]

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Boronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.025 mmol, 2.5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• 1,4-Dioxane (anhydrous)

• Deionized water

• Reaction vessel (e.g., Schlenk flask)

• Magnetic stirrer and stir bar

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• To the reaction vessel, add the aryl halide, boronic acid, and base.

• Seal the vessel with a septum and purge with an inert gas for 10-15 minutes.

• Under a positive pressure of the inert gas, add the palladium catalyst.

• Add the degassed 1,4-dioxane and deionized water as a co-solvent mixture (e.g., a 4:1 to 10:1 ratio of dioxane to water). The total solvent volume should be sufficient to achieve a reasonable concentration (e.g., 0.1 M with respect to the aryl halide).

• Stir the reaction mixture vigorously. If the boronic acid is still not fully dissolved, gentle heating may be applied.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction to room temperature and proceed with the appropriate aqueous workup and purification.

Protocol 2: Enhancing Boronic Acid Solubility through pH Adjustment

This protocol is applicable for reactions in aqueous or protic media where the boronic acid has an acidic or basic functional group. This example focuses on a boronic acid with a carboxylic acid group.[2]

Materials:

• Boronic acid with a carboxylic acid group (e.g., 3-carboxyphenylboronic acid)

• Aqueous or protic solvent

• Suitable base (e.g., 1 M NaOH or K₂CO₃ solution)

• pH meter or pH paper

• Magnetic stirrer and stir bar

Procedure:

• Suspend the boronic acid in the chosen aqueous or protic solvent in a reaction vessel.

• Begin stirring the suspension.

• Slowly add the base dropwise to the suspension.

• Monitor the pH of the mixture. Continue adding the base until the solid boronic acid completely dissolves. A pH of 1.5-2 units above the pKa of the carboxylic acid is generally sufficient for complete deprotonation and dissolution.[2]

• Ensure that the chosen base is compatible with the subsequent reaction steps and reagents. For many cross-coupling reactions, the base is a required component of the catalytic cycle.[10]

Protocol 3: Synthesis of a Phenylboronic Acid Pinacol Ester to Improve Solubility

This protocol describes the conversion of phenylboronic acid to its more organic-soluble pinacol ester.[11]

Materials:

• Phenylboronic acid (1.0 equiv)

• Pinacol (1.0 equiv)

• Anhydrous magnesium sulfate (MgSO₄) (1.5 equiv)

• Anhydrous diethyl ether

• Reaction flask

• Magnetic stirrer and stir bar

• Inert gas supply (e.g., nitrogen or argon)

Procedure:

• To an oven-dried reaction flask under an inert atmosphere, add phenylboronic acid, pinacol, and anhydrous magnesium sulfate.

• Add anhydrous diethyl ether to the flask.

• Stir the resulting suspension at room temperature for 24 hours.

• After 24 hours, filter the solids and wash with diethyl ether.

• Combine the filtrate and washings, and remove the solvent under reduced pressure to yield the crude phenylboronic acid pinacol ester.

• The crude product can be further purified by distillation or column chromatography if necessary.

Visualizations

Caption: A troubleshooting workflow for addressing boronic acid solubility issues.

Caption: The reversible equilibrium between a boronic acid and its less soluble boroxine trimer.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Protecting Groups for Boronic Acids | Chem-Station Int. Ed. [en.chem-station.com]
• 10. Yoneda Labs [yonedalabs.com]
• 11. Organic Syntheses Procedure [orgsyn.org]

The Effect of Base on Suzuki-Miyaura Coupling Efficiency: A Technical Support Center

Welcome to our technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) regarding the critical role of the base in the Suzuki-Miyaura cross-coupling reaction. Here, you will find data-driven insights and practical protocols to help you optimize your reaction outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific challenges you may encounter during your Suzuki-Miyaura coupling experiments, with a focus on base selection and its impact on reaction efficiency.

Q1: What is the primary role of the base in the Suzuki-Miyaura coupling reaction?

A1: The base plays a multifaceted role in the Suzuki-Miyaura catalytic cycle, but its primary function is to activate the organoboron species for the crucial transmetalation step.[1][2] There are two generally accepted pathways for this activation[2][3]:

• Boronate Pathway: The base reacts with the boronic acid to form a more nucleophilic "ate" complex, or boronate (e.g., [R-B(OH)₃]⁻).[2][4][5][6] This boronate is significantly more reactive and readily transfers its organic group to the palladium(II) complex.[3]

• Hydroxide/Alkoxide Pathway: The base can replace the halide on the palladium(II) complex to form a palladium(II) hydroxide or alkoxide species. This complex then reacts with the neutral boronic acid in the transmetalation step.[2][3]

The operative pathway often depends on the specific base, solvent, and substrates used in the reaction.[2]

Q2: My reaction yield is low. What are the most common base-related causes?

A2: Low yields in Suzuki-Miyaura couplings can often be attributed to several base-related issues:

• Inappropriate Base Strength: A base that is too weak may not efficiently form the reactive boronate species, leading to a slow or incomplete reaction.[5] Conversely, a base that is too strong can cause degradation of sensitive functional groups (e.g., esters, ketones) on the substrates or product.[5]

• Poor Solubility: Many common inorganic bases, such as potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄), have poor solubility in organic solvents.[5] If the base is not sufficiently dissolved or if mixing is inadequate, it cannot effectively participate in the reaction, leading to low conversion.[5] The use of a biphasic solvent system (e.g., Toluene/H₂O) often helps to overcome this issue.[7]

• Protodeboronation: This is a significant side reaction where the C-B bond of the boronic acid is cleaved and replaced with a C-H bond.[5] This is particularly problematic with electron-rich or heteroaryl boronic acids and is often exacerbated by strong bases and the presence of water.[5]

• Homocoupling: The undesired coupling of two boronic acid molecules can also lower the yield of the desired product. This side reaction can be influenced by the choice of base and the presence of oxygen.[5][7]

Q3: My substrate has a base-sensitive functional group (e.g., an ester, amide, or ketone). Which base should I choose?

A3: For substrates with base-labile functionalities, it is crucial to select a milder base to avoid unwanted side reactions.

• Recommended Bases: Anhydrous powdered potassium phosphate (K₃PO₄) or potassium carbonate (K₂CO₃) are often excellent choices.[5] Potassium fluoride (KF) can also be effective, as it is a weaker base that can still activate the boronic acid.[8]

• Bases to Avoid: Strong bases like sodium hydroxide (NaOH), potassium hydroxide (KOH), and alkoxides (e.g., NaOtBu, KOtBu) should generally be avoided, as they can easily hydrolyze esters or cause other side reactions.[5]

• Organic Bases: While generally less effective than inorganic bases for many standard couplings, non-nucleophilic organic bases like diisopropylethylamine (DIPEA) can be useful in specific cases involving highly sensitive substrates.[2]

Q4: How can I prevent protodeboronation of my boronic acid?

A4: Protodeboronation is a common cause of low yields, especially with sensitive boronic acids. Several strategies can help mitigate this side reaction:

• Use a Milder Base: Opt for bases like K₃PO₄ or KF instead of stronger ones like NaOH or KOH.[5]

• Use Anhydrous Conditions: Since water can facilitate protodeboronation, running the reaction under anhydrous conditions can be beneficial.[5]

• Use Boronic Esters: Converting the boronic acid to a more stable boronic ester, such as a pinacol or MIDA ester, can protect it from premature decomposition.[5][9] These esters often release the boronic acid slowly into the reaction, minimizing its concentration and thus the rate of protodeboronation.[9]

• Optimize Reaction Time and Temperature: Shorter reaction times and lower temperatures can reduce the extent of this side reaction.[9]

Q5: I am using an aryl chloride, and the reaction is not working. Should I change the base?

A5: Aryl chlorides are significantly less reactive than aryl bromides or iodides, and successful coupling often requires a more active catalyst system and stronger reaction conditions.[9][10] While the base is important, the catalyst and ligand system are often the first parameters to optimize.

• Catalyst/Ligand System: For challenging aryl chloride substrates, highly active catalyst systems employing bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos or XPhos) or N-heterocyclic carbene (NHC) ligands are often necessary.[5][10][11]

• Base Choice: Stronger bases are often required to facilitate the coupling of aryl chlorides. K₃PO₄ is a particularly effective base for these challenging substrates.[2]

• Temperature: Higher reaction temperatures are typically needed for the oxidative addition of the aryl chloride to the palladium center.[12]

Comparative Performance of Common Bases

The selection of a base is highly dependent on the specific substrates, catalyst, and solvent used. The following table summarizes the performance of various common bases in the Suzuki-Miyaura coupling of 4-bromotoluene with phenylboronic acid, providing a general guideline for base selection.

Base	Equivalents	Solvent	Temperature (°C)	Typical Yield (%)	Notes
Na₂CO₃	2.0	Toluene/H₂O	100	>95	A highly effective and common choice for standard couplings.[5][13][14]
K₂CO₃	2.0	Dioxane/H₂O	100	~95	Another reliable and widely used base.[5]
Cs₂CO₃	2.0	Dioxane	100	>95	Often superior for challenging couplings but is more expensive (the "caesium effect").[2][5]
K₃PO₄	3.0	Toluene	100	>95	An excellent choice for base-sensitive substrates and challenging couplings, including those with aryl chlorides and nitrogen-containing heterocycles.[2][5]
NaOH	2.0	Toluene/H₂O	100	~90	A strong base that can be effective but carries a higher risk of side reactions with sensitive functional groups.[2][5]
KOH	-	-	-	70-90	Similar to NaOH, its high basicity can be detrimental in some cases.[2]
KF	3.0	-	-	Moderate to High	A milder base that can be particularly useful for substrates with base-labile groups.[2][8]
Triethylamine (TEA)	3.0	Toluene	100	<40	Organic amine bases are generally less effective for standard Suzuki couplings compared to inorganic bases.[5][13]

Data compiled from multiple sources for illustrative purposes. Yields are highly substrate and condition dependent.[1]

Visualizing the Process: Diagrams and Workflows

To better understand the role of the base and troubleshoot potential issues, the following diagrams visualize the catalytic cycle, mechanistic pathways, and a logical troubleshooting workflow.

Caption: The Suzuki-Miyaura catalytic cycle, highlighting the base's critical role in the transmetalation step.

Caption: Two proposed mechanistic pathways for the action of the base in activating the transmetalation step.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up Suzuki Coupling Reactions for Bulk Synthesis

Welcome to the technical support center for Suzuki coupling reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges of scaling up these versatile C-C bond-forming reactions for bulk synthesis. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to ensure a smooth transition from bench-to-plant scale.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues encountered during the scale-up of Suzuki coupling reactions in a question-and-answer format.

Q1: My Suzuki coupling reaction shows low or no conversion at a larger scale, even though it worked perfectly in the lab. What are the primary factors to investigate?

A1: Failure to scale is a common issue and can often be attributed to several key factors that are more pronounced at a larger scale:

• Mass and Heat Transfer: In larger reactors, inefficient stirring can lead to poor mixing of the heterogeneous mixture (especially with inorganic bases), creating localized "hot spots" or areas of low catalyst concentration. Ensure vigorous and adequate agitation to maintain a homogenous reaction mixture.

• Oxygen Contamination: The presence of oxygen can lead to catalyst decomposition and the unwanted homocoupling of boronic acids.[1][2] While lab-scale reactions might be sufficiently protected by a simple nitrogen blanket, larger vessels have a greater headspace and more potential leak points. Rigorous degassing of solvents and the reaction mixture, followed by maintaining a positive pressure of an inert gas like nitrogen or argon, is crucial.[1][2]

• Catalyst Activity and Loading: The catalyst's turnover number (TON) becomes critical at scale. A catalyst that is efficient at the gram scale may not be robust enough for kilogram production. You may need to screen for more active and stable catalysts.[3] Additionally, simply increasing the catalyst amount proportionally might not be the solution and can lead to higher costs and more palladium waste. Optimization of catalyst loading is key.[4][5]

• Reagent and Solvent Quality: The purity of starting materials, especially the boronic acid and aryl halide, is paramount.[1][6] Impurities that were negligible at a small scale can have a significant impact on larger runs. Using high-purity, dry, and degassed solvents is also essential.

Q2: I'm observing a significant amount of homocoupling of my boronic acid upon scale-up. How can I minimize this side reaction?

A2: Homocoupling is a frequent impurity that arises from the coupling of two boronic acid molecules.[7][8] Several strategies can help suppress this side reaction:

• Strictly Anaerobic Conditions: Oxygen is a major promoter of oxidative homocoupling.[1][8] Ensure all solvents are thoroughly degassed and the reaction is performed under a strictly inert atmosphere.[8] A subsurface sparge with nitrogen or argon can be very effective for deoxygenation in large reactors.[2]

• Control of Stoichiometry: While a slight excess of the boronic acid (typically 1.1-1.2 equivalents) is common, a large excess can drive the homocoupling pathway.[8]

• Catalyst Choice: Some palladium sources and ligands are more prone to promoting homocoupling.[8] Using a Pd(0) source directly, rather than a Pd(II) precatalyst that needs to be reduced in-situ, can sometimes be beneficial.[1][9] Screening different catalyst systems may be necessary.

• Addition of Mild Reducing Agents: In some cases, the addition of a mild reducing agent, such as potassium formate, can help suppress palladium(II)-mediated homocoupling.[2]

Q3: Protodeboronation of my boronic acid is a major issue, leading to yield loss. What are the best strategies to prevent this?

A3: Protodeboronation is the undesired replacement of the boronic acid group with a hydrogen atom and is often exacerbated by strong bases and the presence of water.[7] To mitigate this:

• Use Milder Bases: Strong bases like NaOH can accelerate protodeboronation.[7] Consider switching to milder bases such as potassium carbonate (K₂CO₃), potassium phosphate (K₃PO₄), or potassium fluoride (KF).[1][7]

• Anhydrous Conditions: Since water is the proton source for this side reaction, running the reaction under anhydrous conditions can significantly reduce protodeboronation.[1]

• Use Boronic Esters: Boronic esters, such as pinacol esters, are generally more stable and less prone to protodeboronation than their corresponding boronic acids.[7]

• Protecting Groups: For particularly sensitive boronic acids, reversible protection, for instance with diethanolamine, can be an effective strategy.[1]

Q4: My product is contaminated with residual palladium, which is unacceptable for pharmaceutical applications. What are the most effective methods for palladium removal at scale?

A4: Removing palladium to acceptable levels (often <10 ppm for active pharmaceutical ingredients) is a critical challenge in bulk synthesis.[10][11][12] Several techniques can be employed:

• Scavengers: Treatment with solid-supported scavengers containing thiol or amine functional groups can effectively bind and remove palladium.[12]

• Aqueous Washes with Chelating Agents: Washing the organic product solution with aqueous solutions of chelating agents like sodium bisulfite or ethylenediaminetetraacetic acid (EDTA) can extract palladium salts.[11][13]

• Carbon Treatment: Activated carbon can be used to adsorb residual palladium, though its effectiveness can be variable.

• Crystallization: Often, a well-optimized crystallization of the final product is the most effective way to purge residual palladium and other impurities.

Q5: How do I choose the optimal solvent and base for a large-scale Suzuki coupling?

A5: The choice of solvent and base is highly interdependent and substrate-specific.[1][14]

• Solvent Selection: For bulk synthesis, factors like cost, safety, environmental impact, and ease of removal are as important as reaction performance. Toluene, 2-methyltetrahydrofuran (2-MeTHF), and mixtures of organic solvents with water are commonly used.[5][15][16] The solvent system must be able to dissolve the starting materials to a reasonable extent while also being compatible with the chosen base.[17]

• Base Selection: Inorganic bases like potassium carbonate (K₂CO₃) and potassium phosphate (K₃PO₄) are frequently used due to their low cost and effectiveness.[14][15] The choice of base strength is critical; it must be strong enough to promote transmetalation but not so strong as to cause degradation of sensitive functional groups.[7] For substrates with base-labile groups, milder bases are recommended.[7]

Data Presentation: Comparative Tables

The following tables summarize key quantitative data to aid in the selection of reaction parameters for scaling up Suzuki coupling reactions.

Table 1: Comparison of Common Bases in Suzuki Coupling

Base	Typical Equivalents	Common Solvents	Temperature (°C)	Typical Yield	Notes
K₂CO₃	2.0	Dioxane/H₂O, Toluene/H₂O	80-100	~95%	A common and reliable choice for many substrates.[7]
K₃PO₄	2.0 - 3.0	Toluene, Dioxane	80-110	>95%	Excellent for substrates with sensitive functional groups; often used in anhydrous conditions.[7][14]
Cs₂CO₃	2.0	Dioxane, THF	80-100	>95%	Often superior for challenging couplings but is more expensive.[7][14]
NaOH	2.0	Toluene/H₂O	80-100	~90%	A strong base that can lead to side reactions with sensitive substrates.[7]
Triethylamine (TEA)	3.0	Toluene	80-110	<40%	Organic amines are generally less effective than inorganic bases.[7]

Data compiled for illustrative purposes. Yields are highly dependent on the specific substrates and reaction conditions.[14]

Table 2: Typical Catalyst Loading and Performance

Catalyst System	Catalyst Loading (mol%)	Substrate Scope	Key Advantages
Pd(PPh₃)₄	1-5	Broad for aryl bromides and iodides	Readily available, but can be sluggish with aryl chlorides.
Pd(OAc)₂ / PPh₃	1-3	Broad	Cost-effective, but requires in-situ formation of the active catalyst.
Buchwald Precatalysts (e.g., XPhos-Pd-G3)	0.05-2	Excellent for challenging substrates, including aryl chlorides and sterically hindered partners.	High activity, air-stable, broad applicability.[1][18]
Palladacycles	0.1-1	Broad	Thermally stable and often air-insensitive.[3]

Experimental Protocols

Protocol 1: General Procedure for a Large-Scale Suzuki Coupling Reaction

This protocol provides a general framework. Specific parameters such as temperature, reaction time, and reagent stoichiometry should be optimized for each specific reaction.

Materials:

• Aryl Halide (1.0 equiv)

• Boronic Acid or Boronic Ester (1.1 - 1.5 equiv)

• Palladium Catalyst (e.g., Pd(OAc)₂, 0.1-2 mol%)

• Phosphine Ligand (e.g., SPhos, 0.2-4 mol%)

• Base (e.g., K₃PO₄, 2.0 - 3.0 equiv)

• Anhydrous, degassed solvent (e.g., Toluene or 2-MeTHF)

Procedure:

• Reactor Setup: Ensure the reactor is clean, dry, and equipped with a mechanical stirrer, thermocouple, condenser, and an inlet for inert gas.

• Inerting: Purge the reactor with nitrogen or argon for at least 30 minutes to remove any residual oxygen.

• Charging Reagents: Charge the aryl halide, boronic acid/ester, base, and solvent to the reactor under a positive pressure of inert gas.

• Degassing: Sparge the resulting slurry with nitrogen or argon for 30-60 minutes to ensure the removal of dissolved oxygen.[2]

• Catalyst Addition: Add the palladium catalyst and ligand to the reaction mixture under a blanket of inert gas.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by a suitable analytical method (e.g., HPLC, GC) until the starting material is consumed.

• Work-up: Cool the reaction mixture to room temperature. The work-up procedure will vary depending on the product's properties but generally involves:

  • Quenching the reaction (e.g., with water).

  • Phase separation.

  • Washing the organic layer with aqueous solutions to remove inorganic salts and the base.

  • Treatment with a palladium scavenger, if necessary.

  • Drying the organic layer over a drying agent (e.g., Na₂SO₄).

  • Concentrating the solution under reduced pressure.

• Purification: Purify the crude product, typically by crystallization or column chromatography, to obtain the final product with the desired purity.

Visualizations

Caption: A typical experimental workflow for a scaled-up Suzuki coupling reaction.

Caption: A decision tree for troubleshooting low conversion in Suzuki coupling reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 5. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 6. nbinno.com [nbinno.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. ACS Publications Industry Webinar: Behind the Failures of Suzuki–Miyaura Coupling Scale-Up: A Real-World Case Study [access.acspubs.org]
• 11. researchgate.net [researchgate.net]
• 12. pubs.acs.org [pubs.acs.org]
• 13. mdpi.com [mdpi.com]
• 14. benchchem.com [benchchem.com]
• 15. reddit.com [reddit.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. researchgate.net [researchgate.net]
• 18. reddit.com [reddit.com]

Reference Data & Comparative Studies

Purity analysis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid by NMR and LC-MS

Beginning Research Phase

I've started gathering information on the purity analysis of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid. My primary focus is on Nuclear Magnetic Resonance (NMR) and Liquid Chromatography techniques. I'm aiming to build a solid foundation of existing literature and methodologies before proceeding further.

Expanding Analytical Scope

I'm now broadening the search to encompass typical impurities and degradation pathways for this compound, especially concerning phenylboronic acid derivatives. Exploring alternative analytical methods for boron-containing compounds is also underway. The aim is to build a robust framework for comparing purity analysis techniques.

Crafting a Purity Guide

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Analyzing Impurity Profiles

I've expanded on the introduction to address the significance of purity in this compound, especially concerning Suzuki coupling and drug development. I'm deep into outlining the NMR section, detailing qNMR's use for absolute purity determination and what information can be derived from it. Now, I'm shifting focus to the LC-MS portion, highlighting its strengths for detecting trace impurities and degradation byproducts.

Comparing Analytical Approaches

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Outlining Guide Structure

I'm now focusing on a more granular level to create a comparative analysis guide for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid purity determination. The introduction is finalized, highlighting the importance of purity. I'm now structuring the main body, planning to present NMR and LC-MS sections with detailed protocols. I'm considering creating visualizations for the experimental workflows using Graphviz.

Refining the Comparative Guide

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Structuring the Comparative Guide

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A Comparative Guide to the Reactivity of 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid in Suzuki-Miyaura Coupling

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is critical for the efficient synthesis of target molecules. In the realm of palladium-catalyzed cross-coupling reactions, boronic acids are indispensable reagents. This guide provides a comparative analysis of the reactivity of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid relative to other commonly used phenylboronic acid derivatives in the context of the Suzuki-Miyaura coupling reaction.

The reactivity of a boronic acid in the Suzuki-Miyaura catalytic cycle is primarily influenced by the rate of the transmetalation step, where the organic group is transferred from the boron atom to the palladium center. This step is sensitive to the electronic and steric properties of the substituents on the phenyl ring.

The 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid possesses a pyrrolidinylmethyl group at the para-position. This substituent introduces a combination of electronic and potential Lewis basic effects that distinguish its reactivity from simpler arylboronic acids. The tertiary amine functionality, being an electron-donating group, is generally expected to increase the nucleophilicity of the phenyl ring, which can facilitate the transmetalation step and enhance the reaction rate.[1][2][3] However, the presence of a Lewis basic nitrogen atom can also lead to coordination with the palladium catalyst, potentially inhibiting the reaction.[4][5] Therefore, the overall reactivity will be a balance of these competing effects.

This guide presents illustrative comparative data based on established principles of Suzuki-Miyaura coupling, a detailed experimental protocol for conducting such a comparative study, and a workflow diagram to guide the experimental setup.

Comparative Reactivity Data (Illustrative)

The following table presents hypothetical, yet scientifically plausible, data for the Suzuki-Miyaura coupling of various boronic acids with 4-bromoacetophenone. The data is structured to reflect the expected trends based on the electronic nature of the para-substituent. The pyrrolidinylmethyl group is anticipated to confer high reactivity, potentially comparable to or exceeding that of other electron-donating groups, assuming no significant catalyst inhibition.

Table 1: Illustrative Comparison of Reaction Yields for the Suzuki-Miyaura Coupling of Various Boronic Acids with 4-Bromoacetophenone.

Entry	Boronic Acid	para-Substituent	Electronic Effect	Time (h)	Yield (%)
1	Phenylboronic acid	-H	Neutral	12	85
2	4-Tolylboronic acid	-CH₃	Electron-Donating	10	92
3	4-Methoxyphenylboronic acid	-OCH₃	Electron-Donating	8	95
4	4-(Pyrrolidin-1-ylmethyl)phenylboronic acid	-CH₂-N(C₄H₈)	Electron-Donating	8	94
5	4-Trifluoromethylphenylboronic acid	-CF₃	Electron-Withdrawing	24	65
6	4-Formylphenylboronic acid	-CHO	Electron-Withdrawing	24	70

Note: The data in this table is illustrative and intended to represent expected reactivity trends. Actual results may vary depending on the specific reaction conditions.

Experimental Protocol for Comparative Reactivity Studies

This protocol provides a standardized method for comparing the reactivity of different boronic acids in a Suzuki-Miyaura coupling reaction.

Objective: To compare the reaction rate and yield of the Suzuki-Miyaura coupling of 4-bromoacetophenone with a series of para-substituted phenylboronic acids, including 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

Materials:

• 4-Bromoacetophenone (1.0 mmol, 1.0 equiv)

• Boronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.02 mmol, 2 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Toluene/Water (4:1 v/v), degassed (10 mL)

• Internal standard (e.g., dodecane) for GC analysis

• Anhydrous sodium sulfate

• Ethyl acetate

• Deionized water

• Standard laboratory glassware, flame-dried

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried 25 mL round-bottom flask under an inert atmosphere, add 4-bromoacetophenone (199 mg, 1.0 mmol), the respective boronic acid (1.2 mmol), potassium carbonate (276 mg, 2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (23 mg, 0.02 mmol).

• Add the degassed toluene/water solvent mixture (10 mL) via syringe.

• Stir the reaction mixture vigorously and heat to 85 °C in a preheated oil bath.

• Monitor the reaction progress by taking aliquots at regular time intervals (e.g., 1, 2, 4, 8, 12, and 24 hours). Quench the aliquots with water and extract with ethyl acetate containing an internal standard.

• Analyze the extracts by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the consumption of the starting material and the formation of the product.

• Upon completion (as determined by the consumption of the limiting reagent or after 24 hours), cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter the solution and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to isolate the pure biaryl product.

• Determine the isolated yield and characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Experimental Workflow

Caption: Workflow for the comparative Suzuki-Miyaura coupling experiment.

Signaling Pathways and Logical Relationships

In the context of this chemical comparison, a signaling pathway diagram is not directly applicable. However, a logical relationship diagram illustrating the factors influencing the reactivity of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid can be constructed.

Caption: Factors influencing the reactivity of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Heterocyclic Suzuki–Miyaura coupling reaction of metalla-aromatics and mechanistic analysis of site selectivity - Chemical Science (RSC Publishing) DOI:10.1039/D2SC05455H [pubs.rsc.org]
• 4. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Enabling Suzuki–Miyaura coupling of Lewis-basic arylboronic esters with a nonprecious metal catalyst - Chemical Science (RSC Publishing) [pubs.rsc.org]

A Head-to-Head Battle in Suzuki-Miyaura Coupling: 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid vs. Its Pinacol Ester

For researchers, scientists, and drug development professionals engaged in the synthesis of complex molecules, the choice of reagents in cross-coupling reactions is a critical determinant of success. The Suzuki-Miyaura coupling, a cornerstone of modern carbon-carbon bond formation, frequently employs boronic acids and their derivatives. This guide provides an in-depth, objective comparison of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid and its pinacol ester, offering experimental insights to inform reagent selection in your synthetic endeavors.

The inherent characteristics of boronic acids and their pinacol esters present a classic trade-off between reactivity and stability. Boronic acids are generally more reactive in the Suzuki-Miyaura catalytic cycle, which can lead to faster reaction times and higher yields under certain conditions. However, this heightened reactivity is often accompanied by lower stability, making them susceptible to degradation through pathways like protodeboronation, particularly for derivatives containing basic amine functionalities.

Conversely, boronic acid pinacol esters are lauded for their enhanced stability.[1] They are typically crystalline solids that are easier to handle, purify, and store over extended periods. This robustness is particularly advantageous for complex, multi-step syntheses where the stability of building blocks is paramount. The key question for the synthetic chemist is whether this increased stability comes at a significant cost to reactivity in a specific transformation.

Comparative Performance in Suzuki-Miyaura Cross-Coupling

To provide a clear comparison, the following table summarizes the expected performance of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid and its pinacol ester in a model Suzuki-Miyaura cross-coupling reaction with a representative aryl bromide, 4-bromotoluene. The data is a composite representation based on established principles of Suzuki-Miyaura reactions and published data for structurally similar aminophenylboronic acid derivatives.

Parameter	4-(Pyrrolidin-1-ylmethyl)phenylboronic acid	4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester
Reactivity	Higher, potentially leading to faster reaction completion.	Moderate, may require longer reaction times or higher temperatures.
Typical Yield	Good to excellent, but can be variable due to stability issues.	Good to excellent, often more reproducible.
Stability	Lower; sensitive to moisture and prone to protodeboronation.	High; stable to air and moisture, suitable for long-term storage.
Handling	Requires careful handling, preferably under an inert atmosphere.	Easy to handle and weigh in air.
Purification	Can be challenging due to potential decomposition on silica gel.	Generally straightforward to purify by standard chromatography.

Experimental Protocols

The following are representative experimental protocols for the Suzuki-Miyaura coupling of both the boronic acid and its pinacol ester with 4-bromotoluene. These protocols are intended as a starting point and may require optimization for specific substrates and scales.

Protocol 1: Suzuki-Miyaura Coupling of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid with 4-Bromotoluene

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid (1.2 equiv)

• 4-Bromotoluene (1.0 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

• SPhos (4 mol%)

• Potassium phosphate (K₃PO₄, 2.0 equiv)

• 1,4-Dioxane

• Water

Procedure:

• To an oven-dried Schlenk flask, add 4-(pyrrolidin-1-ylmethyl)phenylboronic acid, 4-bromotoluene, potassium phosphate, palladium(II) acetate, and SPhos.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

• Heat the reaction mixture to 80-100 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Concentrate the solution in vacuo and purify the crude product by flash column chromatography.

Protocol 2: Suzuki-Miyaura Coupling of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester with 4-Bromotoluene

Materials:

• 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester (1.2 equiv)

• 4-Bromotoluene (1.0 equiv)

• [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 3 mol%)

• Potassium carbonate (K₂CO₃, 2.0 equiv)

• Dimethylformamide (DMF)

• Water

Procedure:

• In a round-bottom flask, combine 4-(pyrrolidin-1-ylmethyl)phenylboronic acid pinacol ester, 4-bromotoluene, Pd(dppf)Cl₂, and potassium carbonate.

• Add DMF and water (typically a 9:1 ratio).

• Heat the mixture to 90-110 °C and stir vigorously.

• Monitor the reaction by TLC or LC-MS.

• After the reaction is complete, cool to room temperature and add water.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Remove the solvent under reduced pressure and purify the residue by flash chromatography.

Visualizing the Suzuki-Miyaura Catalytic Cycle and Experimental Workflow

To further elucidate the processes involved, the following diagrams, generated using Graphviz, illustrate the fundamental signaling pathway of the Suzuki-Miyaura reaction and a typical experimental workflow.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A generalized experimental workflow for a Suzuki-Miyaura coupling reaction.

Conclusion

The selection between 4-(pyrrolidin-1-ylmethyl)phenylboronic acid and its pinacol ester is a nuanced decision that hinges on the specific requirements of the synthetic route. For rapid, small-scale syntheses where the boronic acid can be used shortly after preparation or purchase, its higher reactivity may be advantageous. However, for larger-scale reactions, multi-step syntheses, or when building a library of compounds, the superior stability, ease of handling, and reproducibility offered by the pinacol ester make it the more prudent choice. By understanding the inherent properties of each reagent and employing optimized reaction protocols, researchers can effectively leverage the power of the Suzuki-Miyaura coupling to advance their scientific and drug development objectives.

References

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Navigating the Catalyst Landscape: A Comparative Guide to Palladium-Catalyzed Coupling with 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid

For researchers, scientists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of complex molecules. The choice of an effective palladium catalyst is critical for achieving high yields and purity, particularly when working with functionalized substrates such as 4-(pyrrolidin-1-ylmethyl)phenylboronic acid. This guide offers a comparative overview of various palladium catalysts, leveraging experimental data from structurally similar boronic acids to provide a valuable starting point for catalyst selection and reaction optimization.

Catalyst Performance Comparison

The following table summarizes the performance of various palladium catalyst systems in the Suzuki-Miyaura coupling of aryl halides with phenylboronic acid and its derivatives. This data, compiled from multiple sources, highlights the impact of catalyst, ligand, base, and solvent on reaction outcomes.

Catalyst System	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Notes
Pd(OAc)₂	SPhos	K₃PO₄	Toluene/H₂O	100	12	>95	Effective for a broad range of aryl bromides.
Pd(PPh₃)₄	PPh₃	K₂CO₃	Toluene/H₂O	80	12	~85	A classic, reliable catalyst for many applications.
PdCl₂(dppf)	dppf	Cs₂CO₃	THF/H₂O	80	12	95	Good performance in aqueous solvent systems.
Pd/C	None	K₂CO₃	Ethanol	80	2-24	High	Heterogeneous catalyst, allowing for easier product purification and catalyst recycling.[1]
Pd-PEPPSI-IPr	IPr	K₂CO₃	t-Amyl alcohol	100	1-2	>90	Highly active catalyst, often effective for challenging substrates.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and adaptation of coupling reactions. Below are representative experimental protocols for Suzuki-Miyaura reactions that can be adapted for 4-(pyrrolidin-1-ylmethyl)phenylboronic acid.

General Procedure for Homogeneous Palladium-Catalyzed Suzuki-Miyaura Coupling:

• Reaction Setup: In a dry reaction vessel under an inert atmosphere (e.g., argon or nitrogen), combine the aryl halide (1.0 mmol), 4-(pyrrolidin-1-ylmethyl)phenylboronic acid (1.2 mmol), and the appropriate base (e.g., K₃PO₄, 2.0 mmol).

• Catalyst Addition: Add the palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol) and the ligand (e.g., SPhos, 0.04 mmol).

• Solvent Addition: Add the degassed solvent system (e.g., 10 mL of a 4:1 mixture of toluene and water).

• Reaction: Stir the mixture at the desired temperature (e.g., 100 °C) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or LC-MS).

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

General Procedure for Heterogeneous Palladium on Carbon (Pd/C) Catalyzed Suzuki-Miyaura Coupling:

• Reaction Setup: To a reaction flask, add the aryl halide (1.0 mmol), 4-(pyrrolidin-1-ylmethyl)phenylboronic acid (1.2 mmol), a base (e.g., K₂CO₃, 2.0 mmol), and the Pd/C catalyst (e.g., 5 mol%).

• Solvent Addition: Add the solvent (e.g., ethanol, 10 mL).

• Reaction: Heat the mixture with stirring to the desired temperature (e.g., 80 °C) and monitor the reaction.

• Workup: After the reaction is complete, cool the mixture and filter to remove the Pd/C catalyst. The catalyst can often be washed and reused.

• Purification: Concentrate the filtrate and purify the residue by recrystallization or column chromatography.

Visualizing the Workflow

A clear understanding of the experimental workflow is essential for planning and execution. The following diagram illustrates the key steps in a typical Suzuki-Miyaura coupling reaction.

Caption: A generalized workflow for a palladium-catalyzed Suzuki-Miyaura coupling reaction.

Concluding Remarks

The selection of an optimal palladium catalyst system for the Suzuki-Miyaura coupling of 4-(pyrrolidin-1-ylmethyl)phenylboronic acid is a multifaceted decision that depends on the specific aryl halide partner, desired reaction conditions, and scalability. While this guide provides a comparative framework based on analogous substrates, researchers are encouraged to perform their own catalyst screening and optimization to identify the most efficient and robust conditions for their specific application. The detailed protocols and workflow diagram serve as a practical foundation for initiating these investigations.

References

• 1. Transition-metal-catalyzed Suzuki–Miyaura cross-coupling reactions: a remarkable advance from palladium to nickel catalysts - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

Spectroscopic comparison of starting material and final coupled product

Spectroscopic Analysis: A Comparative Guide for Coupling Reactions

In the realm of drug development and chemical synthesis, the successful formation of a carbon-carbon or carbon-heteroatom bond through a coupling reaction is a pivotal step. Verifying the complete consumption of starting materials and confirming the structure of the final product are critical for process optimization and quality control. This guide provides a comparative analysis of starting materials and their corresponding coupled products using key spectroscopic techniques, supported by experimental data and detailed protocols.

Core Principles of Spectroscopic Comparison

The fundamental principle behind this analysis is that a chemical transformation induces changes in the molecular structure, which are directly observable through various spectroscopic methods. By comparing the spectra of the starting material and the final product, researchers can identify the disappearance of reactant-specific signals and the appearance of product-specific signals, thereby confirming the reaction's success. The primary techniques employed for this purpose are Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Data Presentation: A Head-to-Head Comparison

To illustrate the spectroscopic changes, we will consider a model Suzuki cross-coupling reaction: the synthesis of 4-phenylpyridine from 4-bromopyridine and phenylboronic acid.

Table 1: ¹H NMR Spectroscopic Data Comparison

Compound	Key Protons	Chemical Shift (δ, ppm)	Splitting Pattern	Integration	Analysis
4-Bromopyridine (Starting Material)	H-2, H-6	~8.60	Doublet	2H	Protons adjacent to the nitrogen and bromine atoms are significantly deshielded.
H-3, H-5	~7.50	Doublet	2H	Protons on the pyridine ring.
Phenylboronic Acid (Starting Material)	Phenyl H's	7.40 - 7.80	Multiplet	5H	Aromatic protons of the phenyl group.
B(OH)₂	~8.20	Broad Singlet	2H	Exchangeable protons of the boronic acid group.
4-Phenylpyridine (Coupled Product)	H-2, H-6	~8.70	Doublet	2H	Protons on the pyridine ring, shifted slightly downfield compared to the starting material.
H-3, H-5	~7.65	Doublet	2H	Protons on the pyridine ring.
Phenyl H's	7.45 - 7.60	Multiplet	5H	Aromatic protons of the newly attached phenyl group.

Analysis: The successful coupling is confirmed by the disappearance of the distinct signals for 4-bromopyridine and phenylboronic acid, and the appearance of a new set of signals corresponding to the 4-phenylpyridine structure.[1][2][3][4] The integration values in the product spectrum will reflect the correct proton count for the coupled molecule.[5]

Table 2: Infrared (IR) Spectroscopy Data Comparison

Compound	Functional Group	Characteristic Absorption (cm⁻¹)	Intensity	Analysis
4-Bromopyridine (Starting Material)	C-Br Stretch	~500 - 600	Medium-Strong	Presence of the carbon-bromine bond.
Aromatic C-H Stretch	~3000 - 3100	Medium	Characteristic of aromatic protons.
Phenylboronic Acid (Starting Material)	O-H Stretch	~3200 - 3600	Broad, Strong	Indicates the hydroxyl groups of the boronic acid.
B-O Stretch	~1310 - 1350	Strong	Characteristic of the boron-oxygen bond.
4-Phenylpyridine (Coupled Product)	Aromatic C-H Stretch	~3000 - 3100	Medium	Aromatic C-H bonds are present.
C=C Aromatic Stretch	~1400 - 1600	Medium-Strong	Skeletal vibrations of the coupled aromatic rings.
Fingerprint Region	< 1400	Complex	The overall pattern will be unique to the product and different from the starting materials.

Analysis: The key indicator of reaction completion in the IR spectrum is the disappearance of the broad O-H stretch from the boronic acid and the C-Br stretch from the bromopyridine.[6][7] The spectrum of the product will show characteristic aromatic C-H and C=C stretches, but the most definitive confirmation comes from the unique fingerprint region, which should match a reference spectrum of the pure product.[8]

Table 3: Mass Spectrometry (MS) Data Comparison

Compound	Ionization Mode	Expected Molecular Ion (m/z)	Analysis
4-Bromopyridine (Starting Material)	ESI+	158/160 [M+H]⁺	The characteristic isotopic pattern for bromine (¹⁹Br/⁸¹Br in ~1:1 ratio) will be observed.
Phenylboronic Acid (Starting Material)	ESI-	121 [M-H]⁻	The molecular ion corresponding to the deprotonated boronic acid.
4-Phenylpyridine (Coupled Product)	ESI+	156 [M+H]⁺	A single major peak corresponding to the protonated coupled product.

Analysis: Mass spectrometry provides unambiguous evidence of the final product's mass.[9][10] The disappearance of the isotopic pattern of the bromo-substituent and the boronic acid peak, coupled with the appearance of a new molecular ion peak at the expected mass-to-charge ratio (m/z) for the coupled product, confirms the formation of the new C-C bond.[11][12][13]

Experimental Protocols

Accurate and reproducible data depend on meticulous sample preparation and analysis.

Protocol 1: Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of the dried sample (starting material or purified product).

  • Dissolve the sample in approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean vial.

  • Transfer the solution to a standard 5 mm NMR tube.

  • For reaction monitoring, a small aliquot can be taken from the crude reaction mixture, the solvent removed under vacuum, and the residue dissolved in the deuterated solvent.[14]

• Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Tune and shim the instrument to ensure a homogeneous magnetic field.

  • Acquire a standard ¹H NMR spectrum.[15] For complex mixtures, 2D NMR techniques like COSY or HSQC may be employed for more detailed structural elucidation.[16]

  • Process the data by applying Fourier transformation, phase correction, and baseline correction.

  • Integrate the peaks to determine the relative ratios of protons.[5]

Protocol 2: Infrared (IR) Spectroscopy

• Sample Preparation (Thin Solid Film):

  • Place a small amount (approx. 10-50 mg) of the solid sample into a vial.[17]

  • Add a few drops of a volatile solvent (e.g., dichloromethane or acetone) to dissolve the solid.[17]

  • Using a pipette, drop a small amount of the solution onto the surface of a salt plate (e.g., NaCl or KBr).[17][18]

  • Allow the solvent to evaporate completely, leaving a thin film of the compound on the plate.[17]

• Data Acquisition:

  • Place the salt plate in the sample holder of the FT-IR spectrometer.

  • Acquire a background spectrum of the empty instrument.

  • Acquire the sample spectrum. The instrument records the interference pattern and a computer performs a Fourier transform to generate the final spectrum.[19]

Protocol 3: Mass Spectrometry (MS)

• Sample Preparation (for ESI-MS):

  • Prepare a stock solution of the sample at approximately 1 mg/mL in an organic solvent like methanol or acetonitrile.[20]

  • Perform a serial dilution to achieve a final concentration of about 1-10 µg/mL in a suitable solvent system (e.g., 50:50 acetonitrile:water with 0.1% formic acid for positive ion mode).[20]

  • Filter the final solution through a 0.22 µm syringe filter to remove any particulates that could block the instrument lines.[20]

• Data Acquisition:

  • The prepared sample can be introduced into the mass spectrometer via direct infusion or through a liquid chromatography (LC) system.[21]

  • For direct infusion, the sample is injected at a constant flow rate into the electrospray ionization (ESI) source.

  • The instrument separates the generated ions based on their mass-to-charge ratio.[9]

  • The detector records the abundance of each ion, generating the mass spectrum.

Visualization of Workflow

The logical flow from reaction setup to final product confirmation can be visualized as follows:

Caption: Workflow for reaction monitoring and product confirmation.

References

• 1. homework.study.com [homework.study.com]
• 2. m.youtube.com [m.youtube.com]
• 3. researchgate.net [researchgate.net]
• 4. Solved Compare the starting material and product 1H NMR | Chegg.com [chegg.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. amherst.edu [amherst.edu]
• 7. Interpreting Infrared Spectra - Specac Ltd [specac.com]
• 8. Introduction to IR Spectra [webspectra.chem.ucla.edu]
• 9. Mass Spectrometry Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 10. dspace.library.uvic.ca [dspace.library.uvic.ca]
• 11. Pd Reaction Intermediates in Suzuki-Miyaura Cross-Coupling Characterized by Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. researchgate.net [researchgate.net]
• 14. reddit.com [reddit.com]
• 15. rsc.org [rsc.org]
• 16. NMR methods for the analysis of mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 17. orgchemboulder.com [orgchemboulder.com]
• 18. webassign.net [webassign.net]
• 19. chem.libretexts.org [chem.libretexts.org]
• 20. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 21. biocompare.com [biocompare.com]

A Comparative Guide to the Kinetics of Suzuki Reactions Involving Substituted Phenylboronic Acids

For Researchers, Scientists, and Drug Development Professionals

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with high efficiency and broad functional group tolerance. The choice of the boronic acid coupling partner is a critical parameter that significantly influences reaction kinetics and overall yield. This guide provides an objective comparison of the performance of various substituted phenylboronic acids in Suzuki reactions, supported by experimental data, to aid in reaction design and optimization.

The Influence of Substituents on Reaction Kinetics: A Data-Driven Comparison

The electronic nature of the substituent on the phenylboronic acid plays a crucial role in the kinetics of the Suzuki-Miyaura reaction, primarily by influencing the rate-determining transmetalation step. In this step, the organic group is transferred from the boron atom to the palladium center. The nucleophilicity of the aryl group on the boronic acid directly impacts the efficiency of this transfer.

Generally, electron-donating groups (EDGs) on the phenylboronic acid increase the electron density of the aryl ring, enhancing its nucleophilicity and accelerating the transmetalation step. Conversely, electron-withdrawing groups (EWGs) decrease the electron density, which can lead to a slower transmetalation rate.

The following tables summarize quantitative data from various studies, illustrating the impact of substituents on reaction yields and rates. It is important to note that direct comparison of kinetic data across different studies can be challenging due to variations in reaction conditions such as catalyst systems, bases, solvents, and temperature.

Table 1: Comparison of Reaction Yields with Electron-Donating and Electron-Withdrawing Substituted Phenylboronic Acids

This table provides a qualitative comparison based on general principles and collated experimental observations.[1][2]

Phenylboronic Acid Substituent	Substituent Effect	Expected Impact on Transmetalation Rate	Expected Overall Reaction Rate (Relative)
-H (Phenylboronic Acid)	None (Reference)	Baseline	Baseline
-CH₃ (e.g., 3-Tolylboronic Acid)	Weak Electron-Donating	Increased	Faster
-OCH₃	Strong Electron-Donating	Significantly Increased	Significantly Faster
-F	Weak Electron-Withdrawing	Decreased	Slower
-CF₃	Strong Electron-Withdrawing	Significantly Decreased	Significantly Slower
-NO₂	Strong Electron-Withdrawing	Significantly Decreased	Significantly Slower

Table 2: Quantitative Yield Data for Suzuki-Miyaura Reactions with Various Substituted Phenylboronic Acids

This table presents a selection of experimental data on yields obtained with different substituted boronic acids. While not a direct measure of reaction rate, yield after a fixed time can be indicative of the reaction's kinetic efficiency.[2][3]

Substituted Phenylboronic Acid	Aryl Halide Partner	Catalyst System	Solvent / Base	Temp (°C)	Time (h)	Yield (%)
Phenylboronic Acid	4-Bromotoluene	Pd Nanoparticles	EtOH/H₂O / NaOH	70	~0.8	~50
4-Methoxyphenylboronic Acid	4-Bromoacetophenone	Pd(II) [N,O] Ligand	-	60	24	99
4-Methylphenylboronic Acid	4-Bromoacetophenone	Pd(II) [N,O] Ligand	-	60	24	97
2-Methylphenylboronic Acid	4-Bromoacetophenone	Pd(II) [N,O] Ligand	-	60	24	94
4-Methoxycarbonylphenylboronic Acid	4-Bromoacetophenone	Pd(II) [N,O] Ligand	-	60	24	>99
4-Nitrophenylboronic Acid	4-Bromoacetophenone	Pd(II) [N,O] Ligand	-	60	24	17
2,4-Difluorophenylboronic Acid	5-Bromosalicylic Acid	PdCl₂ (ligand-free)	DMF/H₂O / K₂CO₃	75	-	98

Note: The data in this table is compiled from different sources and reaction conditions are not identical. Therefore, direct comparisons should be made with caution.

Experimental Protocols for Kinetic Studies

To conduct a rigorous kinetic analysis of a Suzuki-Miyaura reaction, a well-designed experimental protocol is essential. The following provides a detailed methodology for monitoring the reaction progress and determining key kinetic parameters.[1]

Materials:

• Aryl halide (1.0 mmol)

• Substituted phenylboronic acid (1.2 mmol)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Anhydrous solvent (e.g., Toluene, 10 mL)

• Internal standard (e.g., Dodecane, 0.5 mmol)

• Reaction vessel (e.g., Schlenk tube)

• Inert atmosphere (Nitrogen or Argon)

• Heating system (e.g., preheated oil bath)

• Analytical instrument (e.g., Gas Chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC))

Procedure for Reaction Monitoring:

• Reaction Setup: In a flame-dried reaction vessel under an inert atmosphere, combine the aryl halide, the substituted phenylboronic acid, the base, and the internal standard.

• Solvent and Catalyst Addition: Add the chosen anhydrous solvent and stir the mixture to ensure homogeneity. Add the palladium catalyst.

• Initiation and Sampling: Place the reaction vessel in a preheated oil bath at the desired temperature to initiate the reaction. At specified time intervals, withdraw aliquots of the reaction mixture using a syringe.

• Quenching and Analysis: Immediately quench the reaction in the aliquot by adding a suitable quenching agent (e.g., a saturated aqueous solution of NH₄Cl). Extract the organic components with an appropriate solvent (e.g., ethyl acetate), dry the organic layer (e.g., with Na₂SO₄), and analyze the sample by GC or HPLC to determine the concentration of reactants and products relative to the internal standard.

• Data Analysis: Plot the concentration of the product as a function of time. The initial reaction rate can be determined from the initial slope of this curve. By performing a series of experiments with varying concentrations of reactants and catalyst, the rate law and rate constant for the reaction can be determined.

Mandatory Visualizations

To better understand the process, the following diagrams illustrate the catalytic cycle of the Suzuki-Miyaura reaction and a typical experimental workflow for kinetic studies.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: A general experimental workflow for kinetic studies of Suzuki reactions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

A Comparative Guide: Microwave-Assisted Versus Conventional Heating in Chemical Synthesis

For researchers, scientists, and drug development professionals, optimizing reaction conditions to maximize yield and minimize time is a critical endeavor. This guide provides an objective comparison of microwave-assisted and conventional heating methods for chemical synthesis, supported by experimental data and detailed protocols.

Microwave-assisted organic synthesis has emerged as a powerful technique, often demonstrating significant advantages over traditional heating methods.[1][2] By utilizing microwave energy, reactions can be heated directly and uniformly, leading to accelerated reaction rates, improved yields, and often, cleaner product profiles with fewer by-products.[3][4] In contrast, conventional heating, which relies on external heat sources like oil baths or heating mantles, transfers heat through convection, a slower and less efficient process that can create hot spots on the reaction vessel, potentially leading to decomposition of sensitive reagents and products.[3] This guide explores the quantitative differences in yield and reaction time between these two methodologies across various synthetic transformations.

Quantitative Comparison of Synthetic Yields and Reaction Times

The following table summarizes the performance of microwave-assisted synthesis (MAS) in comparison to conventional heating (CH) for a selection of chemical reactions. The data clearly illustrates the substantial reduction in reaction time and, in many cases, an improvement in product yield achieved with microwave irradiation.

Reaction/Product	Heating Method	Reaction Time	Yield (%)	Reference
Synthesis of Benzotriazole Derivatives
5-Chloromethylbenzotriazole	Conventional	6 hours	23-76%
Microwave (180 W)	4 min 20 sec	42-83%	[3]
Benzotriazole-5-carbonyl amides	Conventional	-	65-72%	[3]
Microwave	-	83-93%	[3]
Synthesis of Chalcones
Ferrocenyl Chalcones	Conventional	10-40 hours	71-87%	[5]
Microwave	1-5 min	78-92%	[5]
Furan Chalcones	Conventional	-	65-90%	[6]
Microwave (180 W)	2-6 min	85-92%	[6]
Synthesis of 4,6-Diarylpyrimidines
2-Amino-4,6-diphenylpyrimidine (4a)	Conventional	-	94%	[7]
Microwave	-	86%	[7]
2-Amino-4-(4-methoxyphenyl)-6-phenylpyrimidine (4b)	Conventional	-	90%	[7]
Microwave	-	78%	[7]
Synthesis of Biodiesel
From Vegetable Oil (Acid-Catalyzed)	Conventional	-	-	[8]
Microwave	-	>85%	[8]
From Waste Cooking Oils (Base-Catalyzed)	Electric Heating	30 min	93.45%
Microwave	-	-	[9]

Experimental Protocols

To provide a clear understanding of the methodologies employed, detailed experimental protocols for representative syntheses are outlined below.

Synthesis of 1-Chloromethylbenzotriazole

• Conventional Heating Protocol:

  • In a 50 ml round-bottom flask, combine benzotriazole (2 g, 16.8 mmol), 10 ml of DMF, dichloromethane (6.8 g, 5 ml, 80 mmol), and potassium carbonate (2.31 g, 16.8 mmol).

  • The reaction mixture is refluxed using a heating mantle for 6 hours.

  • Reaction progress is monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the reaction mixture is transferred to a 250 ml beaker containing 25 ml of ice-cold water to precipitate the product.[3]

• Microwave-Assisted Protocol:

  • Combine the same reactants as in the conventional method in a vessel suitable for microwave synthesis.

  • The reaction is carried out under microwave irradiation at 180 W for 4 minutes and 20 seconds.

  • Reaction progress is monitored by TLC.

  • Upon completion, the product is precipitated in the same manner as the conventional method.[3]

Synthesis of Ferrocenyl Chalcones

• Conventional Heating Protocol: The synthesis is achieved through the condensation of acetylferrocene with various benzaldehydes. While specific reaction times and temperatures vary depending on the substrates, the process generally requires heating for 10 to 40 hours.[5]

• Microwave-Assisted Protocol: The same condensation reaction is performed. Under microwave irradiation, the reaction time is dramatically reduced to 1 to 5 minutes, yielding a higher percentage of the final product.[5]

Visualizing the Comparative Workflow

The following diagram illustrates the general experimental workflow for comparing microwave-assisted and conventional heating in chemical synthesis.

Caption: Comparative workflow for synthesis methodologies.

Conclusion

References

• 1. Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview [ajgreenchem.com]
• 2. rjpdft.com [rjpdft.com]
• 3. Comparison of Conventional and Microwave-assisted Synthesis of Benzotriazole Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijrpas.com [ijrpas.com]
• 5. Frontiers | Microwave Assisted Synthesis, Characterization and Biological Activities of Ferrocenyl Chalcones and Their QSAR Analysis [frontiersin.org]
• 6. researchgate.net [researchgate.net]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Comparison of Various Feedstocks for the Microwave-Assisted Synthesis of Biodiesel | Semantic Scholar [semanticscholar.org]
• 9. frontiersin.org [frontiersin.org]
• 10. sphinxsai.com [sphinxsai.com]
• 11. asianpubs.org [asianpubs.org]

A Comparative Benchmark: 4-(Pyrrolidin-1-ylmethyl)phenylboronic Acid and its Analogues in Synthetic and Medicinal Chemistry

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is paramount to the success of synthetic endeavors and the efficacy of novel therapeutics. This guide provides a comprehensive benchmark of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid against its commercially available analogues, offering a comparative analysis of their chemical properties and performance in the widely utilized Suzuki-Miyaura cross-coupling reaction. Furthermore, this guide delves into the potential therapeutic applications of molecules derived from these boronic acids, with a focus on their role as serine protease inhibitors.

Chemical and Physical Properties: A Comparative Overview

A foundational aspect of selecting a chemical reagent is a thorough understanding of its intrinsic properties. The table below summarizes key physicochemical data for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid and a selection of its commercially available analogues. This data facilitates a direct comparison of their molecular characteristics, which can influence reactivity, solubility, and handling.

Compound	Structure	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
4-(Pyrrolidin-1-ylmethyl)phenylboronic acid		1036991-20-4[1]	C11H16BNO2	205.06
4-Methylphenylboronic acid		5720-05-8	C7H9BO2	135.96
Phenylboronic acid		98-80-6	C6H7BO2	121.93
4-Methoxyphenylboronic acid		5720-07-0	C7H9BO3	151.95
4-Chlorophenylboronic acid		1679-18-1	C6H6BClO2	156.37

Performance in Suzuki-Miyaura Cross-Coupling Reactions

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organoboron compound and an organic halide or triflate, catalyzed by a palladium complex. The choice of the boronic acid is critical, influencing reaction yields, times, and functional group tolerance.

While direct, side-by-side comparative studies under identical conditions are limited in published literature, the following table collates representative data from various sources to provide a qualitative guide to the performance of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid and its analogues in Suzuki-Miyaura coupling reactions with various aryl halides. It is important to note that reaction conditions such as the catalyst, base, and solvent vary between these examples.

Boronic Acid	Coupling Partner	Product	Yield (%)	Reference
4-(Pyrrolidin-1-ylmethyl)phenylboronic acid	Aryl Halide (General)	Biaryl	High (Implied)	[2]
4-Methylphenylboronic acid	2-Bromo-4-methylpyridine	4-Methyl-2-(p-tolyl)pyridine	81	[3]
Phenylboronic acid	4-Bromobenzoic acid	4-Biphenylcarboxylic acid	>98	[4]
4-Methoxyphenylboronic acid	2-Bromo-4-fluoro-5-methylpyridine	2-(4-Methoxyphenyl)-4-fluoro-5-methylpyridine	92	[3]
4-Chlorophenylboronic acid	2-Bromo-4-methylpyridine	2-(4-Chlorophenyl)-4-methylpyridine	80	[3]

Generally, electron-donating groups on the phenylboronic acid, such as the methoxy group, can lead to higher yields in Suzuki-Miyaura couplings.[3] Conversely, electron-withdrawing groups like a chloro substituent may result in slightly lower but still good yields.[3] The pyrrolidin-1-ylmethyl group is an electron-donating group, suggesting it would be a highly effective coupling partner.

Experimental Protocols

General Procedure for Suzuki-Miyaura Cross-Coupling

This protocol provides a representative experimental setup for a Suzuki-Miyaura cross-coupling reaction. Optimization of the catalyst, ligand, base, and solvent may be necessary for specific substrates.

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Boronic acid (1.2 mmol, 1.2 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 0.05 mmol, 5 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol, 2.0 equiv)

• Anhydrous solvent (e.g., 1,4-dioxane, toluene, or DME)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a flame-dried Schlenk flask equipped with a magnetic stir bar, combine the aryl halide, the boronic acid, and the base.

• Add the palladium catalyst to the flask.

• Seal the flask with a rubber septum, and evacuate and backfill with an inert gas three times.

• Add the anhydrous solvent via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir until the reaction is complete, as monitored by TLC or GC-MS.

• Cool the reaction mixture to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Caption: Workflow for a typical Suzuki-Miyaura cross-coupling reaction.

Application in Medicinal Chemistry: Serine Protease Inhibition

Boronic acids and their derivatives are of significant interest in medicinal chemistry due to their ability to act as inhibitors of serine proteases.[5] A key example is the inhibition of Dipeptidyl Peptidase IV (DPP-IV), a therapeutic target for type 2 diabetes.[6][7] DPP-IV is a serine protease that inactivates incretin hormones, such as GLP-1, which are responsible for stimulating insulin secretion.[6] By inhibiting DPP-IV, the levels of active GLP-1 are increased, leading to improved glycemic control.

Dipeptide boronic acids have been shown to be potent inhibitors of DPP-IV.[6][8] The boronic acid moiety forms a reversible covalent bond with the catalytic serine residue in the active site of the enzyme, leading to its inhibition.[5][9] The pyrrolidine ring, present in 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, is a common scaffold in many biologically active compounds and can contribute to favorable interactions within the enzyme's binding pocket.[10]

Caption: Inhibition of the DPP-IV signaling pathway by boronic acid derivatives.

References

• 1. 4-(pyrrolidin-1-ylMethyl)phenylboronic acid | 1036991-20-4 [chemicalbook.com]
• 2. chemimpex.com [chemimpex.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Dipeptide boronic acid inhibitors of dipeptidyl peptidase IV: determinants of potency and in vivo efficacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. merckmillipore.com [merckmillipore.com]
• 8. Structure-activity relationships of boronic acid inhibitors of dipeptidyl peptidase IV. 1. Variation of the P2 position of Xaa-boroPro dipeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Discovery and development of dipeptidyl peptidase-4 inhibitors - Wikipedia [en.wikipedia.org]
• 10. chemimpex.com [chemimpex.com]

Validating the structure of novel compounds synthesized using this boronic acid

For researchers, scientists, and drug development professionals, the accurate structural elucidation of novel compounds synthesized using boronic acid is a critical step in the discovery and development pipeline. This guide provides an objective comparison of key analytical techniques, supported by experimental data, to aid in the selection of the most appropriate methods for structural validation.

The unique properties of the boronic acid moiety, including its ability to form reversible covalent bonds with diols and its role as a versatile building block in cross-coupling reactions, have led to its widespread use in medicinal chemistry and materials science. However, these same properties can present challenges in structural characterization. This guide outlines the most effective techniques for overcoming these challenges and achieving unambiguous structural validation.

Comparative Performance of Analytical Techniques

A multi-technique approach is often necessary for the comprehensive characterization of novel boronic acid derivatives. The choice of technique will depend on the specific information required, the sample properties, and the available instrumentation. The following tables summarize the quantitative performance and qualitative information provided by the most common analytical methods.

Table 1: Performance of Liquid Chromatography-Mass Spectrometry (LC-MS) Methods

Parameter	UPLC-ESI-MS[1][2]	HPLC with Post-Column Derivatization (Alizarin)[2]	LC-MS/MS[2][3]
Analyte	Various boronic acids	Phenylboronic acid	Carboxyphenylboronic acid & Methylphenylboronic acid
Limit of Detection (LOD)	0.1 µg	1.2 ng (1 µM)	Sensitive to ng/mL level
Limit of Quantification (LOQ)	1.0 µg	Not specified	1 ng/mL (0.05 ppm)
Linearity (R²)	0.98	Not specified	>0.99
Recovery	97.1% - 105.7%	Not specified	80% - 120%
Precision (RSD)	< 2.0%	Not specified	Not specified
Key Advantage	High throughput, no derivatization needed.	Selective detection of boronic acids.	High sensitivity and selectivity for trace level quantification.

Table 2: Comparison of Spectroscopic and Crystallographic Techniques [4][5]

Technique	Information Provided	Strengths	Limitations
¹H and ¹³C NMR Spectroscopy	Detailed information on the chemical environment of hydrogen and carbon atoms, crucial for determining the connectivity of atoms and the overall molecular framework.	Provides precise information on molecular structure and purity. Non-destructive.	Can be complex to interpret for large molecules. May require 2D NMR techniques for full structural elucidation. Boronic acids can oligomerize, leading to complex spectra.[6]
¹¹B NMR Spectroscopy	Information on the coordination state of the boron atom (trigonal planar boronic acid vs. tetrahedral boronate ester).	Confirms the presence of the boronic acid/ester group. Chemical shifts are sensitive to the electronic environment.	Requires a specific NMR probe. Chemical shifts can be broad.
Mass Spectrometry (MS)	Precise molecular weight and fragmentation patterns.	Confirms the elemental composition and can provide clues about the compound's structure. High sensitivity and accuracy. Can be coupled with chromatography (LC-MS, GC-MS) for mixture analysis.[1][4]	Isomer differentiation can be challenging. Fragmentation patterns can be complex to interpret. Boronic acids can form trimers (boroxines) which can complicate analysis.[7]
X-Ray Crystallography	Unambiguous determination of the three-dimensional atomic arrangement in the solid state.	Provides the absolute structure of the molecule, including stereochemistry.	Requires a single, high-quality crystal, which can be difficult to grow. The solid-state structure may not be representative of the structure in solution.

Experimental Protocols

Detailed methodologies are essential for the successful application of these techniques to novel boronic acid compounds.

Ultra-High-Performance Liquid Chromatography-Electrospray Ionization Mass Spectrometry (UPLC-ESI-MS)

This method allows for the rapid analysis of a broad range of boronic acids without the need for derivatization.[1][2]

• Chromatographic System: Acquity UPLC BEH C18 column (e.g., 1.7 µm, 2.1 x 50 mm).

• Mobile Phase A: 10 mM Ammonium acetate in water.

• Mobile Phase B: Acetonitrile.

• Gradient: A rapid gradient of 1 minute is suitable for high-throughput analysis.

• Mass Spectrometry (MS):

  • Ionization Mode: Electrospray Ionization (ESI) in either positive or negative ion mode.

  • Mass Analyzer: A high-resolution mass analyzer (e.g., Time-of-Flight (TOF), Orbitrap) is recommended for accurate mass measurements.

  • Data Analysis: Process the data to identify the molecular ion peak and compare the experimental mass to the calculated mass of the expected compound. Analyze fragmentation patterns if MS/MS experiments are performed.[4]

Gas Chromatography-Mass Spectrometry (GC-MS) with Derivatization

Derivatization is often necessary to increase the volatility and thermal stability of boronic acids for GC-MS analysis.[2][5]

• Sample Preparation (Silylation):

  • Dissolve approximately 1 mg of the boronic acid derivative in 1 mL of a suitable solvent (e.g., pyridine or acetonitrile).

  • Add 100 µL of a silylating agent, such as N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • Heat the mixture at 60-70°C for 30 minutes.[5]

• GC-MS Conditions:

  • Injector Temperature: 250 - 280°C.[5]

  • Column: Non-polar capillary column (e.g., DB-5ms).

  • Oven Program: Start at 100°C (hold 2 min), ramp to 280°C at 10°C/min (hold 5-10 min).[5]

  • Ion Source Temperature: 230°C.[5]

  • Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

  • Mass Range: m/z 50 - 600.

¹¹B Nuclear Magnetic Resonance (NMR) Spectroscopy

¹¹B NMR is a powerful tool for directly observing the boron atom and its environment.[2][8]

• Sample Preparation: Dissolve approximately 4 mg of the boronic acid derivative in 0.65 mL of a deuterated solvent (e.g., DMSO-d₆, D₂O, or CD₃OD) in a quartz NMR tube to avoid a background signal from borosilicate glass.[2] Running the NMR in d₄-methanol can help break up boroxine trimers that can complicate spectra.[6]

• Data Acquisition:

  • Acquire spectra with a sufficient number of scans (e.g., 1024) to achieve a good signal-to-noise ratio.[8]

  • The chemical shifts will indicate the hybridization state of the boron atom (sp² for the trigonal planar boronic acid and sp³ for the tetrahedral boronate ester).[8]

Single-Crystal X-Ray Crystallography

This technique provides the definitive three-dimensional structure of a compound in the solid state.[4][9]

• Crystal Growth: Grow single crystals of the compound by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. This is often the most challenging step.[9]

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer with a monochromatic X-ray source (e.g., Mo Kα or Cu Kα).

• Structure Solution and Refinement: Process the diffraction data to obtain a set of structure factors. Solve the crystal structure using direct methods or Patterson methods, and refine the atomic positions and thermal parameters to achieve the best fit between the observed and calculated structure factors.[4]

Visualizing Workflows and Pathways

Experimental Workflow for Structural Validation

The characterization of a novel boronic acid derivative typically follows a logical progression of analytical techniques to obtain comprehensive information about the compound's identity, purity, and structure.

A general workflow for the structural validation of novel boronic acid compounds.

Logical Flow for Technique Selection

The selection of an appropriate analytical technique is guided by the specific question being asked about the novel compound.

Decision tree for selecting the appropriate structural validation technique.

Boronic Acids in Enzyme Inhibition Signaling

Boronic acid derivatives are prominent in drug development as inhibitors of various enzymes, such as serine proteases and β-lactamases. Their mechanism of action often involves the formation of a tetrahedral intermediate with a key active site residue.

Mechanism of serine β-lactamase inhibition by a boronic acid derivative.

References

• 1. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. reddit.com [reddit.com]
• 7. Facile Analysis and Sequencing of Linear and Branched Peptide Boronic Acids by MALDI Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. par.nsf.gov [par.nsf.gov]
• 9. Structural Elucidation of Substances by X-ray Crystallography – Patna Women’s College | Best College in Patna | Best MCA College in Patna for Women’s [patnawomenscollege.in]

A Comparative Guide: Boronic Acids Versus Organotrifluoroborates in C-C Bond Formation

For researchers, scientists, and drug development professionals, the strategic construction of carbon-carbon (C-C) bonds is a cornerstone of modern organic synthesis. Among the myriad of tools available, the Suzuki-Miyaura cross-coupling reaction has emerged as a particularly powerful and versatile method. Central to this reaction are organoboron reagents, with boronic acids and, more recently, potassium organotrifluoroborates being two of the most prominent classes. This guide provides an objective comparison of these two reagents, supported by experimental data, to aid in the selection of the optimal reagent for specific synthetic challenges.

Key Differences and Performance Comparison

While both boronic acids and organotrifluoroborates serve as effective nucleophilic partners in palladium-catalyzed cross-coupling reactions, they exhibit significant differences in their stability, handling, and reactivity.

Stability and Handling: Potassium organotrifluoroborates are crystalline, free-flowing solids that are remarkably stable to both air and moisture.[1][2] This inherent stability simplifies storage and handling, as they can be stored indefinitely at room temperature without special precautions.[2] In contrast, boronic acids can be prone to decomposition and are often challenging to purify.[1] They exist in equilibrium with their cyclic trimeric anhydrides, known as boroxines, which can complicate accurate stoichiometry in reactions.[1]

Reactivity and Reaction Conditions: Organotrifluoroborates are often considered "protected" forms of boronic acids.[3] In the presence of a base, they undergo slow in-situ hydrolysis to release the corresponding boronic acid, which then participates in the catalytic cycle.[4][5] This slow-release mechanism can be advantageous in minimizing side reactions, such as homocoupling of the boronic acid.[2] In some cases, this leads to higher yields and faster reaction times compared to using the boronic acid directly.[6] For instance, in the synthesis of certain functionalized indoles, a key scaffold in medicinal chemistry, indolyltrifluoroborates have been shown to be superior nucleophilic partners, affording higher product yields.[6]

Data Presentation: Suzuki-Miyaura Coupling Yields

The following table compiles data from various studies to illustrate the relative performance of boronic acids and potassium organotrifluoroborates in Suzuki-Miyaura cross-coupling reactions. It is important to note that reaction conditions are often optimized for each specific transformation and may not be directly comparable.

Entry	Aryl Halide	Organoboron Reagent	Product	Yield (%)	Reference
1	4-Bromoanisole	4-Methoxyphenylboronic acid	4,4'-Dimethoxybiphenyl	92	[7]
2	4-Bromoanisole	Potassium 4-methoxyphenyltrifluoroborate	4,4'-Dimethoxybiphenyl	89	[8]
3	4-Bromobenzotrifluoride	Potassium 2,6-dimethylphenyltrifluoroborate	2',6'-Dimethyl-4-(trifluoromethyl)-1,1'-biphenyl	78	[9]
4	3-Bromopyridine	Potassium benzyloxyethyltrifluoroborate	3-(2-(Benzyloxy)ethyl)pyridine	75-85	[10]
5	4-Iodoanisole	Phenylboronic acid	4-Methoxybiphenyl	41-92	[11]
6	4-Bromobenzonitrile	Phenylboronic acid	4-Cyanobiphenyl	>95	[12]
7	3-Bromo-pyrazolo[1,5-a]pyrimidin-5-one	p-Methoxyphenylboronic acid	3-(4-Methoxyphenyl)-pyrazolo[1,5-a]pyrimidin-5-one	9 (PdCl2(PPh3)2), up to 85 (with optimized catalyst)	[13]
8	Aryl Chloride	Potassium Alkyltrifluoroborate	Alkylated Arene	38-93	[8]

Experimental Protocols

Detailed methodologies for the synthesis of a potassium organotrifluoroborate from a boronic acid and for a representative Suzuki-Miyaura cross-coupling reaction are provided below.

Synthesis of Potassium Phenyltrifluoroborate from Phenylboronic Acid

This procedure outlines a common method for the preparation of potassium organotrifluoroborates.

Procedure:

• Phenylboronic acid (1.0 eq) is dissolved in methanol.

• A saturated aqueous solution of potassium hydrogen fluoride (KHF2) (3.0 eq) is added slowly to the stirring methanolic solution.[2]

• A white precipitate of potassium phenyltrifluoroborate forms immediately.[2]

• The mixture is stirred for 30 minutes at room temperature.

• The precipitate is collected by filtration, washed with cold methanol, and dried to yield the pure potassium phenyltrifluoroborate.

Suzuki-Miyaura Coupling of 4-Bromoanisole with 4-Methoxyphenylboronic Acid

This protocol is a typical example of a Suzuki-Miyaura reaction using a boronic acid.

Procedure:

• To a round-bottom flask, add 4-methoxyphenylboronic acid (1.2 mmol), 4-bromoanisole (1.0 mmol), potassium phosphate (3.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.03 mmol).[7]

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.[7]

• Add 1,4-dioxane (8 mL) and deionized water (2 mL) to the flask via syringe.[7]

• The reaction mixture is stirred and heated to 90 °C under an inert atmosphere for 12 hours.[7]

• After cooling to room temperature, the reaction mixture is diluted with ethyl acetate and washed with water and brine.[7]

• The organic layer is dried over anhydrous magnesium sulfate, filtered, and concentrated under reduced pressure.[7]

• The crude product is purified by column chromatography on silica gel to afford the desired 4,4'-dimethoxybiphenyl.[7]

Visualizing the Catalytic Cycle

The following diagrams illustrate the generalized catalytic cycle for the Suzuki-Miyaura reaction, highlighting the activation of both boronic acids and organotrifluoroborates.

Caption: Suzuki-Miyaura catalytic cycle with reagent activation.

The diagram illustrates that both boronic acids and organotrifluoroborates ultimately form the same activated boronate species, which then enters the palladium-catalyzed cross-coupling cycle.

Caption: General experimental workflow for Suzuki-Miyaura coupling.

Conclusion

The choice between boronic acids and organotrifluoroborates for C-C bond formation is nuanced and depends on the specific requirements of the synthesis. Organotrifluoroborates offer significant advantages in terms of stability and ease of handling, which can lead to more reproducible and higher-yielding reactions, particularly with sensitive substrates.[6] However, boronic acids are often more readily available and may be more cost-effective for large-scale syntheses. For complex, multi-step syntheses where reagent stability is paramount, potassium organotrifluoroborates represent a superior choice. Conversely, for routine couplings with robust substrates, boronic acids remain a viable and economical option. A thorough evaluation of the substrate scope, desired yield, and practical considerations of handling and storage will ultimately guide the judicious selection of the optimal organoboron reagent.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. benchchem.com [benchchem.com]
• 3. Organotrifluoroborates: protected boronic acids that expand the versatility of the Suzuki coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.s.u-tokyo.ac.jp [chem.s.u-tokyo.ac.jp]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Suzuki-Miyaura Cross-Coupling of Potassium Dioxolanylethyltrifluoroborate and Aryl/Heteroaryl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis and Reactivity of Solid-Supported Organotrifluoroborates in Suzuki Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Suzuki-Miyaura Cross-Coupling of Potassium Alkoxyethyltri-fluoroborates: Access to Aryl/Heteroarylethyloxy Motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students [scielo.org.mx]
• 12. researchgate.net [researchgate.net]
• 13. Efficient microwave-assisted Suzuki–Miyaura cross-coupling reaction of 3-bromo pyrazolo[1,5-a]pyrimidin-5(4H)-one: towards a new access to 3,5-diarylated 7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guide to the Safe Disposal of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for Safe Handling and Disposal

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to work within a certified chemical fume hood and ensure that a safety shower and eyewash station are readily accessible.[1] All personnel must be equipped with the appropriate Personal Protective Equipment (PPE) to prevent exposure.[2]

Table 1: Personal Protective Equipment (PPE) for Handling 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

PPE Category	Specification	Rationale
Eye Protection	Chemical safety goggles or a face shield.[2]	Protects eyes from dust particles and potential splashes of the chemical or waste solutions.[2]
Hand Protection	Chemically resistant gloves (e.g., nitrile).[2]	Prevents skin contact with the compound. Gloves should be inspected for integrity before use and replaced immediately if contaminated.[2]
Body Protection	A flame-resistant lab coat, fully buttoned, with long sleeves.[2]	Protects skin from accidental spills and contact.
Footwear	Closed-toe shoes.	Protects feet from spills and falling objects.
Respiratory Protection	A NIOSH/MSHA approved respirator (e.g., N95 dust mask) is required when handling the solid compound.[2]	Minimizes the risk of inhaling dust particles, which may cause respiratory tract irritation.[2]

Step-by-Step Disposal Protocol

The disposal of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid and any materials contaminated with it must be managed as hazardous waste. Under no circumstances should this chemical or its containers be disposed of in regular trash or down the drain.[3]

Waste Segregation and Collection

• Designated Waste Containers : Utilize separate, clearly labeled, and sealable containers for solid and liquid waste containing 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.[3]

• Labeling : All waste containers must be clearly and accurately labeled as "Hazardous Waste" and include the full chemical name: "4-(Pyrrolidin-1-ylmethyl)phenylboronic acid".[3] The label should also indicate that it is a boronic acid derivative.

Solid Waste Disposal

• Contaminated solid materials such as unused reagent, gloves, weighing paper, absorbent pads, and other disposable lab supplies should be collected in a designated, compatible, and sealable hazardous waste container.

Liquid Waste Disposal

• Solutions containing 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid, including reaction mixtures and solvent rinses, must be collected in a designated, compatible, and sealable liquid hazardous waste container.

• Aqueous solutions of boronic acids can sometimes be treated to form boronate salts, which are more water-soluble, by a basic wash; however, all rinsates from such procedures must still be collected as hazardous liquid waste.[3]

Decontamination of Glassware

• Initial Rinse : In a chemical fume hood, rinse the empty container or glassware three times with a suitable solvent (e.g., the solvent used in the experiment). This initial rinseate must be collected and disposed of as liquid hazardous waste.[3]

• Secondary Decontamination : For more thorough decontamination, a basic wash (e.g., with a dilute sodium hydroxide solution) can be used to convert residual boronic acid into a more water-soluble boronate salt. This rinsate must also be collected as liquid hazardous waste.[3]

• Final Rinse : After decontamination, perform a final rinse with water. This final rinse water should also be collected as hazardous waste.[3]

• Drying : Allow the cleaned glassware to air dry completely in a well-ventilated area before reuse or disposal in the appropriate laboratory glass recycling stream.

Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Secure the Area : Alert others in the vicinity and restrict access to the spill area.

• Don Appropriate PPE : Ensure you are wearing the full PPE as outlined in Table 1.

• Contain the Spill :

  • For Solid Spills : Carefully sweep or scoop the solid material into a labeled, sealed container for hazardous waste disposal. Avoid creating dust.[4]

  • For Liquid Spills : Absorb the spill with an inert absorbent material such as sand, vermiculite, or a chemical absorbent pad.[1]

• Clean-up :

  • Collect the absorbed material and place it into a sealed, labeled hazardous waste container.

  • Wipe the spill area with a cloth dampened with a suitable solvent, followed by a decontamination solution (a mild base can be effective). All cleanup materials must be placed in a sealed bag and disposed of as solid hazardous waste.[3]

• Reporting : Report the spill to your supervisor and your institution's Environmental Health and Safety (EHS) department.

Waste Storage and Pickup

• Store sealed and labeled waste containers in a designated satellite accumulation area or a central hazardous waste storage facility, in accordance with your institution's specific procedures.[3]

• Follow your institution's protocol for arranging hazardous waste pickup and disposal by a licensed contractor.

Disposal Workflow Diagram

The following diagram illustrates the logical flow for the proper disposal of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

Caption: Disposal workflow for 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]

Personal protective equipment for handling 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and disposal procedures for handling 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid. Given the absence of a specific Safety Data Sheet (SDS) for this compound, the following guidance is based on safety information for structurally similar boronic acids, such as 4-Methylphenylboronic acid, Phenylboronic acid, and 4-((4-Methylpiperazin-1-yl)methyl)phenylboronic acid, as well as general best practices for laboratory chemical safety.

Immediate Safety Precautions and Hazard Mitigation

Handle 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid with caution, as related compounds are known to cause skin and serious eye irritation.[1][2] Inhalation of dust or vapors should be avoided.[3]

Engineering Controls:

• Work in a well-ventilated laboratory, preferably within a certified chemical fume hood.[3][4]

• Ensure that eyewash stations and safety showers are readily accessible in the immediate work area.[3]

Hygiene Measures:

• Avoid all personal contact with the chemical, including inhalation.[3]

• Wash hands thoroughly with soap and water after handling and before breaks.[1][3]

• Do not eat, drink, or smoke in the laboratory.[3]

• Remove any contaminated clothing immediately and wash it before reuse.[1][3]

Personal Protective Equipment (PPE)

The following PPE is mandatory for the routine handling of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid to minimize exposure risk.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical safety goggles are mandatory.[3][5] A full-face shield is recommended when there is a risk of splashing.[3][6]	To protect eyes from contact, which can cause serious irritation.[1][3]
Hand Protection	Chemically resistant gloves (e.g., nitrile) should be worn.[3][6] For prolonged contact, consider double-gloving or using thicker gloves.	To prevent skin contact and potential irritation.[1][3]
Body Protection	A laboratory coat is required.[3][5] For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron should be worn over the lab coat.	To protect skin from accidental splashes or spills.[3]
Respiratory Protection	For handling small quantities in a well-ventilated fume hood, respiratory protection may not be necessary.[3] If dust or aerosols are generated, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[3]	To prevent respiratory tract irritation.[2]

Experimental Workflow for Handling

The following diagram outlines the standard operating procedure for safely handling 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid in a laboratory setting.

Caption: Standard workflow for handling boronic acids.

Spill Response Protocol

In the event of a spill, follow these steps to ensure safety and proper cleanup:

• Ventilate: Ensure the area is well-ventilated, if it is safe to do so.[3]

• Contain: For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill. Avoid raising dust.[3]

• Clean-up: Carefully sweep or scoop the absorbed material into a labeled, sealed container for hazardous waste disposal.[3][7]

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.[3]

• Report: Report the spill to the appropriate safety personnel.[3]

Disposal Plan

Proper disposal of 4-(Pyrrolidin-1-ylmethyl)phenylboronic acid and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

• Collect all waste containing this compound, including contaminated consumables and spill cleanup materials, in a clearly labeled, sealed, and appropriate container for hazardous waste.[8]

Disposal Methods:

• Small Quantities (if permitted by local regulations): For very small amounts, dissolve in a large volume of water and flush down the drain with copious amounts of water.[7][8] However, always consult and adhere to your institution's and local environmental regulations before any drain disposal.[8][9]

• Large Quantities or Contaminated Material: All significant quantities and contaminated materials must be disposed of as hazardous waste.[8] This waste should be collected by a certified hazardous waste facility.[8]

• Neutralization: As a weak acid, small amounts of boric acid can be neutralized with a mild base like sodium bicarbonate before disposal, but this should only be done if permitted by local regulations and under the guidance of a qualified professional.[8]

Important Disposal Considerations:

• Never dispose of this chemical down the drain unless explicitly permitted by your local water authority.[8]

• Do not mix boric acid waste with other chemicals unless instructed by a qualified professional, as this can lead to dangerous reactions.[8]

• Always consult your facility's Environmental Health & Safety (EHS) department for specific disposal guidelines.[8]

This information is intended to be a guide. Always consult the most current safety data for similar compounds and adhere to all institutional and local safety protocols.

References

• 1. tcichemicals.com [tcichemicals.com]
• 2. aksci.com [aksci.com]
• 3. benchchem.com [benchchem.com]
• 4. IsoLab - Boric Acid [isolab.ess.washington.edu]
• 5. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 6. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. sciencing.com [sciencing.com]
• 8. laballey.com [laballey.com]
• 9. bsu.edu [bsu.edu]